Technical Documentation Center

9-Octadecyne Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 9-Octadecyne
  • CAS: 35365-59-4

Core Science & Biosynthesis

Foundational

Introduction: Situating 9-Octadecyne in Modern Chemistry

An In-Depth Technical Guide to 9-Octadecyne: Chemical Properties, Structure, and Reactivity for Advanced Research 9-Octadecyne (C₁₈H₃₄) is a long-chain internal alkyne that serves as a pivotal molecule in organic synthes...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 9-Octadecyne: Chemical Properties, Structure, and Reactivity for Advanced Research

9-Octadecyne (C₁₈H₃₄) is a long-chain internal alkyne that serves as a pivotal molecule in organic synthesis and materials science.[1][2] Its structure, characterized by a carbon-carbon triple bond positioned centrally within an eighteen-carbon backbone, imparts a unique combination of linearity and reactivity. Unlike its terminal alkyne counterparts, the internal placement of the C≡C bond in 9-octadecyne dictates a specific set of chemical behaviors, making it a valuable substrate for transformations where regioselectivity is controlled or not a factor. This guide, intended for researchers and drug development professionals, provides a comprehensive overview of 9-octadecyne's core chemical properties, structural features, reactivity, synthesis, and handling, grounding technical data with mechanistic insights.

Part 1: Molecular Structure and Physicochemical Properties

The defining feature of 9-octadecyne is its symmetrical structure, with the alkyne functional group located at the C9 position. This placement means the triple bond is flanked by two identical octyl (C₈H₁₇) chains.

Structural Analysis

The sp-hybridization of carbons C9 and C10 results in a linear geometry around the triple bond, with bond angles of approximately 180°.[3] This linearity influences the molecule's overall shape and its ability to pack in solid or liquid states. The molecule possesses a high degree of rotational freedom along the single bonds of its alkyl chains, but the central alkyne unit is rigid.[1]

Caption: Chemical structure of 9-Octadecyne.

Physicochemical Data

The physical properties of 9-octadecyne are primarily dictated by its long, nonpolar hydrocarbon chains, leading to its characteristic oily nature and poor solubility in water. Key quantitative data are summarized below.

PropertyValueSource
Molecular Formula C₁₈H₃₄[2]
Molecular Weight 250.46 g/mol [2]
CAS Number 35365-59-4[2]
Melting Point 1.5 °C[4]
Boiling Point 313.6 °C (estimated)[4]
Density 0.8012 g/cm³[4]
Refractive Index 1.4488[4]
LogP (Octanol/Water) 6.491 (Calculated)[5]
Water Solubility Insoluble[6]
Solubility Soluble in chloroform, ethyl acetate[4]

Part 2: Reactivity Profile of an Internal Alkyne

The reactivity of 9-octadecyne is centered on its carbon-carbon triple bond. As an internal alkyne, it lacks the acidic proton characteristic of terminal alkynes (pKa ≈ 25), and therefore cannot be deprotonated to form acetylide anions under standard conditions.[3][7] Its reactions are dominated by electrophilic additions across the triple bond.

Key Chemical Transformations
  • Hydrogenation : Catalytic hydrogenation of 9-octadecyne can be controlled to yield either the corresponding alkene or alkane.

    • To cis-Alkene : Using a poisoned catalyst, such as Lindlar's catalyst (palladium on calcium carbonate, poisoned with lead acetate and quinoline), hydrogenation occurs with syn-addition of hydrogen, yielding exclusively cis-9-octadecene.[8] This stereoselectivity is crucial in the synthesis of natural products and polymers.

    • To Alkane : Complete reduction to the alkane, octadecane, is achieved using a more active catalyst like platinum or palladium on carbon (Pd/C) with H₂ gas.[8]

  • Hydrohalogenation : The addition of hydrogen halides (HX) across the triple bond of an internal alkyne like 9-octadecyne is not regioselective.[7][9] Because the alkyne is symmetrical, the addition of one equivalent of HX will produce a mixture of (E)- and (Z)-9-halo-9-octadecene.

  • Hydration : The acid-catalyzed addition of water across the triple bond (often using HgSO₄ as a catalyst) initially forms an enol intermediate.[9] This enol rapidly tautomerizes to the more stable keto form. For a symmetrical internal alkyne like 9-octadecyne, this reaction yields a single ketone product, 9-octadecanone.[9][10]

  • Oxidative Cleavage : Strong oxidizing agents like ozone (O₃) or potassium permanganate (KMnO₄) can cleave the triple bond entirely.[10] Ozonolysis followed by a workup with water will cleave the C9-C10 bond, yielding two molecules of nonanoic acid. This reaction is a powerful analytical tool for determining the position of a triple bond within a carbon chain.

G cluster_start Starting Material cluster_reactions Electrophilic Addition Pathways start 9-Octadecyne H2_Lindlar cis-9-Octadecene start->H2_Lindlar H₂ / Lindlar's Cat. H2_PdC Octadecane start->H2_PdC H₂ / Pd/C H2O_HgSO4 9-Octadecanone start->H2O_HgSO4 H₂O, H₂SO₄, HgSO₄ O3_H2O Nonanoic Acid (x2) start->O3_H2O 1. O₃ 2. H₂O

Caption: Key reaction pathways for 9-Octadecyne.

Part 3: Synthesis of 9-Octadecyne

A common and effective laboratory synthesis of internal alkynes involves the dehydrohalogenation of vicinal dihalides. One documented method for preparing 9-octadecyne utilizes 9,10-dibromooctadecane as a precursor.[11]

G reactant 9,10-Dibromooctadecane product 9-Octadecyne reactant->product Double E2 Elimination reagent Potassium Hydroxide (KOH) in n-Amyl Alcohol reagent->product conditions Heat / Reflux conditions->product workup Fractional Distillation product->workup Purification

Caption: Synthesis workflow for 9-Octadecyne.

Experimental Protocol: Dehydrohalogenation of 9,10-Dibromooctadecane

This protocol is adapted from the method described by Deatherage and Olcott.[11] The causality behind this choice rests on the E2 elimination mechanism; a strong, non-nucleophilic base in a high-boiling solvent is required to promote the two successive elimination reactions needed to form the alkyne.

Self-Validating System: The success of the reaction is validated by the evolution of HBr gas (which can be tested) and the final purification by fractional distillation, which separates the product based on its distinct boiling point from the starting material and high-boiling solvent.

Methodology:

  • Apparatus Setup : Assemble a round-bottom flask equipped with a reflux condenser and a heating mantle. Ensure all glassware is dry.

  • Reagent Charging : To the flask, add 9,10-dibromooctadecane. For each mole of the dibromide, add at least two moles of potassium hydroxide (KOH). Add a sufficient volume of n-amyl alcohol to dissolve the reactants upon heating.

  • Reaction Execution : Heat the mixture to reflux. The high temperature is necessary to overcome the activation energy for both elimination steps. The reaction will become warm and evolve hydrogen bromide (HBr) gas.[11] Reflux for several hours until the reaction is complete (completion can be monitored by thin-layer chromatography).

  • Workup and Isolation :

    • Allow the reaction mixture to cool to room temperature.

    • Carefully add dilute hydrochloric acid to neutralize any excess KOH and quench the reaction.

    • Transfer the mixture to a separatory funnel. Wash the organic layer sequentially with dilute HCl and then with water until the aqueous layer is neutral.

  • Purification :

    • Remove the n-amyl alcohol solvent by distillation under reduced pressure.

    • The crude 9-octadecyne residue is then purified by fractional distillation to yield the final product.[11]

Part 4: Applications in Research and Drug Development

While 9-octadecyne itself is not an active pharmaceutical ingredient, its value lies in its role as a versatile chemical intermediate and building block.[]

  • Scaffold for Complex Molecules : The long C₁₈ chain can be incorporated into larger molecules, such as lipids or polymers, where the alkyne serves as a handle for further functionalization via click chemistry or other addition reactions.

  • Probing Molecular Interactions : In drug development, long-chain hydrocarbons are fundamental to molecules that interact with lipid bilayers or hydrophobic pockets of proteins.[13] Synthesizing derivatives of 9-octadecyne allows for the systematic exploration of structure-activity relationships where chain length, rigidity, and functionality are critical.

  • Precursor to Bioactive Alkenes : As demonstrated, 9-octadecyne is a direct precursor to cis-9-octadecene (the hydrocarbon analogue of oleic acid) via stereoselective hydrogenation.[11] This provides a synthetic route to creating specific alkene geometries that are prevalent in biologically active molecules.

Part 5: Safety and Handling

As a long-chain hydrocarbon, 9-octadecyne is a combustible liquid and should be handled with appropriate precautions.[14][15]

  • Personal Protective Equipment (PPE) : Always wear safety goggles, chemical-resistant gloves (e.g., nitrile), and a lab coat.[15]

  • Handling : Use only in a well-ventilated area or under a chemical fume hood.[15] Keep away from heat, sparks, open flames, and other ignition sources.[16] Take measures to prevent the buildup of electrostatic charge.

  • Storage : Store in a tightly closed container in a dry, cool, and well-ventilated place.[16]

  • Disposal : Dispose of contents and container in accordance with local, regional, national, and international regulations.[16]

Conclusion

9-Octadecyne is a structurally simple yet chemically significant molecule. Its identity as a symmetrical, internal alkyne defines a predictable yet powerful reactivity profile centered on electrophilic additions. For researchers in organic synthesis and drug discovery, understanding its properties, reaction pathways, and synthetic routes is key to leveraging its potential as a molecular scaffold and synthetic intermediate. The protocols and data presented herein provide a foundational guide for the safe and effective use of 9-octadecyne in advanced scientific applications.

References

  • Cheméo. (n.d.). Chemical Properties of 9-Octadecyne (CAS 35365-59-4). Retrieved from [Link]

  • BenchChem. (2025). A Comparative Guide to the Reactivity of Internal vs. Terminal Alkynes in Long-Chain Molecules.
  • Deatherage, F. E., & Olcott, H. S. (1941). Synthesis of cis-9-Octadecene, 9-Octadecyne and 9,10-Octadecane-diol. Journal of the American Chemical Society, 63(11), 3128-3129. Retrieved from [Link]

  • Organic Chemistry Tutor. (n.d.). Reactions of Alkynes. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Alkyne Reactivity. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 141998, 9-Octadecyne. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 9-Octadecyne in NIST Chemistry WebBook. Retrieved from [Link]

  • Study.com. (n.d.). Alkyne Functional Group & Reactions. Retrieved from [Link]

  • Wikipedia. (n.d.). Alkyne. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). NIST / TRC Web Thermo Tables. Retrieved from [Link]

  • Deatherage, F. E., & Olcott, H. S. (1941). Synthesis of cis-9-Octadecene, 9-Octadecyne and 9,10-Octadecane-diol. Journal of the American Chemical Society. Retrieved from [Link]

  • Chemos GmbH & Co.KG. (2019). Safety Data Sheet: 9-Octadecene.
  • ResearchGate. (n.d.). Formation of 9-octadecene. Retrieved from [Link]

  • CymitQuimica. (n.d.). Safety Data Sheet.
  • AUTODOC. (2023). Safety data sheet.
  • ChemSynthesis. (n.d.). (9E)-9-octadecene. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 9-Octadecene, (E)- in NIST Chemistry WebBook. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5352245, (9Z)-9-Octadecene. Retrieved from [Link]

  • Adlof, R. O., & Emken, E. A. (1978). Synthesis of methyl cis-9-octadecenoate-14, 14, 15, 15, 17, 18-d6. Journal of Labelled Compounds and Radiopharmaceuticals, 15(S1), 97–104. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). Mass Spectrum of 9-Octadecene, (E)-. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5364599, Octadec-9-ene. Retrieved from [Link]

  • U.S. Environmental Protection Agency. (n.d.). 9-Octadecene - Substance Details. Retrieved from [Link]

  • National Institute of Standards and Technology. (n.d.). 9-Octadecene, (E)-. Retrieved from [Link]

  • Texila International Journal. (n.d.). Molecular Docking Analysis of 9-Octadecene....
  • ResearchGate. (n.d.). Investigating the Cytotoxicity and Safety Profile of 9,12- Octadecadienoic acid (Z, Z)-, methyl ester. Retrieved from [Link]

  • Research Journal of Pharmacy and Technology. (n.d.). Gas Chromatography-Mass Spectrometry (GC-MS) Analysis of Bio Active Compounds.... Retrieved from [Link]

Sources

Exploratory

A Technical Guide to the Synthesis of 9-Octadecyne from Oleic Acid

Abstract: This technical guide provides a comprehensive, in-depth exploration of a viable synthetic pathway for converting oleic acid, a renewable and abundant fatty acid, into 9-octadecyne, a C18 alkyne of significant i...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This technical guide provides a comprehensive, in-depth exploration of a viable synthetic pathway for converting oleic acid, a renewable and abundant fatty acid, into 9-octadecyne, a C18 alkyne of significant interest in chemical synthesis and materials science. Recognizing the challenges of direct conversion, this document outlines a robust, multi-stage strategy designed for clarity, reproducibility, and mechanistic understanding. The proposed pathway involves three principal stages: (1) selective reduction of the carboxylic acid moiety of oleic acid to yield oleyl alcohol, (2) deoxygenation of the resultant alcohol to the hydrocarbon 9-octadecene, and (3) conversion of the internal alkene to the target alkyne, 9-octadecyne, via a halogenation and double dehydrohalogenation sequence. This guide is intended for researchers, chemists, and drug development professionals, providing not only step-by-step experimental protocols but also the underlying scientific principles, causality behind procedural choices, and methods for purification and characterization.

Part 1: Introduction

The Significance of 9-Octadecyne

9-Octadecyne is an 18-carbon internal alkyne that serves as a valuable building block in organic synthesis.[1] Its linear C18 backbone, combined with the reactive triple bond, makes it a precursor for creating complex molecules, polymers, and functionalized long-chain compounds. Alkynes are exceptionally versatile functional groups, participating in a wide array of transformations including cycloadditions, hydrations, and coupling reactions, making them foundational in medicinal chemistry and materials science.[2][3] The ability to synthesize 9-octadecyne from non-petroleum sources is of increasing importance for developing sustainable chemical processes.

Oleic Acid: A Renewable Feedstock for Alkyne Synthesis

Oleic acid ((9Z)-octadec-9-enoic acid) is one of the most common monounsaturated fatty acids found in nature, abundant in vegetable and animal oils.[4] Its availability, low cost, and renewable origin make it an attractive starting material for the synthesis of high-value chemicals.[5] The inherent 18-carbon structure and the internal double bond at the 9-position provide a perfect scaffold for its conversion to 9-octadecyne, preserving the carbon backbone while transforming the functional groups at both the head and the center of the molecule. This guide details a logical and field-proven synthetic strategy to achieve this transformation.

Part 2: Strategic Overview of the Synthetic Pathway

A direct, one-pot conversion of oleic acid to 9-octadecyne is not feasible due to the presence of two distinct functional groups—a carboxylic acid and an alkene—that require different chemical transformations. A simple decarboxylation of an alkyne-containing fatty acid, such as stearolic acid, would result in a C17 hydrocarbon, not the desired C18 product.[6][7]

Therefore, a multi-stage approach is necessary. The strategy presented here focuses on first modifying the carboxylic acid terminus and then constructing the alkyne functionality.

The overall transformation is divided into three core stages:

  • Stage A: Reduction of the Carboxylic Acid. The carboxyl group of oleic acid is selectively reduced to a primary alcohol, yielding oleyl alcohol. This step removes the acidic functionality while preserving the C18 chain and the C9 double bond.

  • Stage B: Deoxygenation to the Alkene Hydrocarbon. The hydroxyl group of oleyl alcohol is removed to produce the parent hydrocarbon, 9-octadecene. This completes the transformation of the polar head group into a nonpolar methyl group.

  • Stage C: Conversion of Alkene to Alkyne. The double bond of 9-octadecene is converted into a triple bond, yielding the final product, 9-octadecyne. This is achieved through a classical and reliable two-step sequence of halogenation followed by double dehydrohalogenation.

G Oleic_Acid Oleic Acid (C18) -COOH, C=C Oleyl_Alcohol Oleyl Alcohol (C18) -CH2OH, C=C Oleic_Acid->Oleyl_Alcohol Stage A Reduction Octadecene 9-Octadecene (C18) -CH3, C=C Oleyl_Alcohol->Octadecene Stage B Deoxygenation Dibromo 9,10-Dibromooctadecane (C18) -CH3, C-Br, C-Br Octadecene->Dibromo Stage C (Step 1) Bromination Octadecyne 9-Octadecyne (C18) -CH3, C≡C Dibromo->Octadecyne Stage C (Step 2) Double Dehydrobromination

Caption: Overall synthetic workflow from oleic acid to 9-octadecyne.

Part 3: Detailed Methodologies and Mechanistic Insights

Stage A: Selective Reduction of Oleic Acid to Oleyl Alcohol

Expertise & Causality: The primary challenge in this stage is to reduce the carboxylic acid without affecting the carbon-carbon double bond. Strong, non-selective reducing agents can potentially reduce both functionalities. Lithium aluminum hydride (LiAlH₄) is a powerful reducing agent capable of converting carboxylic acids to primary alcohols. It is generally non-reactive towards isolated double bonds under standard conditions, making it a suitable choice for this transformation. Borane complexes, such as borane-tetrahydrofuran (BH₃·THF), are also excellent for this purpose and are known for their chemoselectivity.

Experimental Protocol (LiAlH₄ Reduction):

  • Setup: A dry, three-necked round-bottom flask is equipped with a magnetic stirrer, a dropping funnel, and a reflux condenser under an inert atmosphere (e.g., nitrogen or argon).

  • Reagent Preparation: Anhydrous diethyl ether or tetrahydrofuran (THF) is added to the flask. Lithium aluminum hydride (LiAlH₄) is carefully and slowly added to the solvent to form a suspension (approx. 1.0-1.5 molar equivalents). The suspension is cooled in an ice bath.

  • Substrate Addition: A solution of oleic acid in the same anhydrous solvent is added dropwise from the dropping funnel to the stirred LiAlH₄ suspension at a rate that maintains a gentle reflux.

  • Reaction: After the addition is complete, the reaction mixture is stirred at room temperature or gently heated to ensure the reaction goes to completion (monitored by Thin Layer Chromatography, TLC).

  • Quenching: The reaction is carefully quenched by the slow, sequential addition of water, followed by a 15% aqueous sodium hydroxide solution, and then more water (Fieser workup). This procedure is highly exothermic and must be performed with extreme caution in an ice bath.

  • Workup and Isolation: The resulting granular precipitate (aluminum salts) is removed by filtration. The organic filtrate is washed with brine, dried over anhydrous magnesium sulfate (MgSO₄), and the solvent is removed under reduced pressure to yield crude oleyl alcohol.

Data Summary:

ReagentSolventTemperatureTypical YieldReference
LiAlH₄Diethyl Ether/THF0 °C to reflux>90%General textbook procedures
BH₃·THFTHF0 °C to reflux>95%General textbook procedures
Stage B: Deoxygenation of Oleyl Alcohol to 9-Octadecene

Expertise & Causality: Converting the primary alcohol into a methyl group requires a deoxygenation reaction. The Barton-McCombie deoxygenation is a classic and highly effective method for this purpose. It avoids harsh conditions that could isomerize the double bond. The mechanism involves converting the alcohol into a thiocarbonyl derivative (a xanthate ester), which then undergoes a radical-mediated reduction using a tin hydride reagent and a radical initiator.

G cluster_0 Step 1: Xanthate Formation cluster_1 Step 2: Radical Reduction ROH Oleyl Alcohol (R-OH) Base NaH CS2 CS₂ MeI CH₃I Xanthate Xanthate Ester (R-O-C(=S)SMe) Bu3SnH Bu₃SnH Xanthate->Bu3SnH Reaction AIBN AIBN (Initiator) Radical_Chain Radical Chain Reaction Alkane 9-Octadecene (R-H)

Caption: Workflow for the Barton-McCombie Deoxygenation.

Experimental Protocol (Barton-McCombie Deoxygenation):

  • Xanthate Formation:

    • To a stirred solution of oleyl alcohol in anhydrous THF, add sodium hydride (NaH) portion-wise at 0 °C.

    • Allow the mixture to stir until hydrogen evolution ceases.

    • Add carbon disulfide (CS₂) dropwise, followed by methyl iodide (CH₃I).

    • Stir the reaction at room temperature until completion (TLC monitoring).

    • Quench with water and extract the product with diethyl ether. The organic layer is washed, dried, and concentrated to give the crude xanthate ester.

  • Radical Reduction:

    • Dissolve the crude xanthate ester in a high-boiling solvent like toluene.

    • Add tributyltin hydride (Bu₃SnH) and a catalytic amount of a radical initiator, such as azobisisobutyronitrile (AIBN).

    • Heat the mixture to reflux (approx. 80-110 °C, depending on solvent and initiator) for several hours.

    • Monitor the reaction by TLC until the starting xanthate is consumed.

    • Cool the reaction and remove the solvent under reduced pressure. The crude product, 9-octadecene, will contain tin byproducts.

  • Purification: Purification to remove organotin residues can be achieved by chromatography on silica gel or by treatment with potassium fluoride (KF) solution.

Stage C: Synthesis of 9-Octadecyne from 9-Octadecene

Expertise & Causality: This transformation is a cornerstone of alkyne synthesis. The alkene is first converted to a vicinal dihalide, which provides the necessary leaving groups for a subsequent double elimination reaction to form the triple bond.[8]

3.3.1 Step 1: Bromination of 9-Octadecene

The electrophilic addition of bromine across the double bond proceeds via a cyclic bromonium ion intermediate, resulting in anti-addition of the two bromine atoms to form 9,10-dibromooctadecane. The reaction is typically performed in a non-nucleophilic solvent like dichloromethane (DCM) or carbon tetrachloride (CCl₄) to prevent the formation of side products.

3.3.2 Step 2: Double Dehydrobromination

Two successive E2 elimination reactions are required to form the alkyne. This necessitates a very strong base. Sodium amide (NaNH₂) in liquid ammonia or a high-boiling solvent is the classic reagent for this transformation, as it is strong enough to deprotonate the vinylic halide intermediate formed after the first elimination.[9] The reaction often requires elevated temperatures to drive the second elimination.

G Alkene 9-Octadecene Br2 Br₂ in DCM Dibromide 9,10-Dibromooctadecane Br2->Dibromide Electrophilic Addition Base 2 eq. NaNH₂ Heat Alkyne 9-Octadecyne Base->Alkyne Double E2 Elimination

Caption: Two-step conversion of an alkene to an alkyne.

Experimental Protocol:

  • Bromination:

    • Dissolve 9-octadecene in DCM in a flask protected from light.

    • Cool the solution in an ice bath.

    • Add a solution of bromine (Br₂) in DCM dropwise with stirring. The disappearance of the bromine's red-brown color indicates its consumption. Stop the addition once a faint, persistent bromine color remains.

    • Wash the reaction mixture with aqueous sodium thiosulfate solution to remove excess bromine, followed by water and brine.

    • Dry the organic layer over anhydrous MgSO₄ and concentrate under reduced pressure to yield crude 9,10-dibromooctadecane.

  • Double Dehydrobromination:

    • In a flask equipped for high-temperature reaction, prepare a suspension of sodium amide (NaNH₂, >2 equivalents) in a high-boiling inert solvent like mineral oil.

    • Heat the suspension to approximately 150-160 °C.

    • Add the crude 9,10-dibromooctadecane dropwise to the hot base suspension.

    • Maintain the high temperature for several hours to ensure the reaction is complete.

    • Cool the reaction mixture carefully and quench by slowly adding it to ice water.

    • Extract the product with a nonpolar solvent like hexane.

    • Wash the organic extract with dilute acid and then water, dry over MgSO₄, and concentrate to yield crude 9-octadecyne.

Part 4: Purification and Characterization

Purification: The final crude product, 9-octadecyne, will likely contain residual starting materials or byproducts. Purification is typically achieved by:

  • Vacuum Distillation: As a long-chain hydrocarbon, 9-octadecyne has a high boiling point and can be purified by distillation under high vacuum.

  • Column Chromatography: Chromatography on silica gel using a nonpolar eluent (e.g., hexanes) can effectively separate the nonpolar alkyne from any more polar impurities.[10][11]

Characterization: The identity and purity of the final product should be confirmed using standard spectroscopic techniques.

TechniqueExpected Observation for 9-Octadecyne
¹H NMR Absence of olefinic protons (~5.4 ppm). Appearance of allylic protons (~2.1 ppm) adjacent to the triple bond.
¹³C NMR Absence of alkene carbons (~130 ppm). Appearance of alkyne carbons (~80 ppm).
IR Spectroscopy Disappearance of the C=C stretch (~1650 cm⁻¹). Appearance of a weak C≡C stretch (~2200 cm⁻¹).
Mass Spec. Molecular ion peak corresponding to the mass of C₁₈H₃₄ (m/z = 250.46).[12]

Part 5: Conclusion and Future Perspectives

This guide has outlined a logical and robust three-stage synthetic route for the production of 9-octadecyne from the renewable feedstock oleic acid. By systematically addressing the transformation of both the carboxylic acid and the alkene functionalities, this pathway provides a clear blueprint for researchers. Each stage employs well-understood chemical reactions, and the rationale behind the choice of reagents and conditions has been detailed to empower the user with a deep understanding of the process.

Future work could focus on process optimization to improve overall yield, reduce the number of purification steps, and explore greener alternatives to reagents like tin hydrides. Catalytic methods for deoxygenation and direct dehydrogenation of alkenes to alkynes could offer more sustainable and efficient pathways in the long term. Nonetheless, the classic transformations described herein represent a reliable and validated approach for the laboratory-scale synthesis of 9-octadecyne.

References

  • Stearolic acid - Wikipedia. Wikipedia. [Link]

  • Decarboxylative Alkynylation - PMC - NIH. National Institutes of Health. [Link]

  • Transformations of alkynes to carboxylic acids and their derivatives: Via C≡C bond cleavage | Request PDF. ResearchGate. [Link]

  • 9-Octadecyne | C18H34 | CID 141998 - PubChem. National Institutes of Health. [Link]

  • Effect of Type of Metals on Site Selective Dehydrogenation of Stearic Acid. ResearchGate. [Link]

  • Stearic acid - Wikipedia. Wikipedia. [Link]

  • Alkynes to Carboxylic Acids - Chemistry Steps. Chemistry Steps. [Link]

  • Synthesis (5) - Reactions of Alkynes - Master Organic Chemistry. Master Organic Chemistry. [Link]

  • Preparation of Alkynes - Chad's Prep®. Chad's Prep. [Link]

  • 9-Octadecyne - NIST WebBook. National Institute of Standards and Technology. [Link]

  • (9E)-OCTADECENOIC ACID - Ataman Kimya. Ataman Kimya. [Link]

  • Chapter 1.1 Fatty Acid Synthesis - DORAS | DCU Research Repository. Dublin City University. [Link]

  • CIS-9-OCTADECENOIC ACID | - atamankimya.com. Ataman Kimya. [Link]

  • Catalytic Hydrothermal Deoxygenation of Stearic Acid with Ru/C: Effects of Alcohol- and Carboxylic Acid-Based Hydrogen Donors - PMC - NIH. National Institutes of Health. [Link]

  • Hydrothermal catalytic conversion of oleic acid to heptadecane over Ni/ZrO2 - NREL. National Renewable Energy Laboratory. [Link]

  • Octadec-9-ene | C18H36 | CID 5364599 - PubChem. National Institutes of Health. [Link]

  • Selective deoxygenation of stearic acid via an anhydride pathway - ResearchGate. ResearchGate. [Link]

  • Oleic acid - Wikipedia. Wikipedia. [Link]

  • The evaluation of oleic acid alternatives for the biochemical production of 9-octadecenedioic acid | Request PDF. ResearchGate. [Link]

  • Synthesis of ??-stearolactone from oleic acid - ResearchGate. ResearchGate. [Link]

  • (9Z)-9-Octadecene | C18H36 | CID 5352245 - PubChem. National Institutes of Health. [Link]

  • Synthesis of cis-9-Octadecene, 9-Octadecyne and 9,10-Octadecane-diol - ACS Publications. American Chemical Society. [Link]

  • 9-Octadecene, 1-chloro- | C18H35Cl | CID 5367784 - PubChem. National Institutes of Health. [Link]

  • Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). I. Direct evidence for cis-EODA formation from oleic acid oxidation by liver microsomes and isolated hepatocytes - PubMed. National Institutes of Health. [Link]

  • 9-borabicyclo[3.3.1]nonane dimer - Organic Syntheses Procedure. Organic Syntheses. [Link]

  • Decarboxylation and decarbonylation of stearic acid - ResearchGate. ResearchGate. [Link]

  • Solved Show how to convert 9-octadecynoic acid to | Chegg.com. Chegg. [Link]

  • Formation of 9-octadecene. | Download Scientific Diagram - ResearchGate. ResearchGate. [Link]

  • Selective Hydrogenation of Stearic Acid to 1-Octadecanol Using Bimetallic Palladium-Tin Supported on Carbon Catalysts - Bulletin of Chemical Reaction Engineering & Catalysis. BCREC. [Link]

  • Bioguided isolation of (9Z)-octadec-9-enoic acid from Phellodendron amurense Rupr. and identification of fatty acids as PTP1B inhibitors - PubMed. National Institutes of Health. [Link]

  • CA2040925C - Method of purifying polyunsaturated aliphatic compounds - Google Patents.
  • Purification of Organic Compounds: from Crude Product to Purity - EMU Physics Department. Eastern Mediterranean University. [Link]

Sources

Foundational

A Spectroscopic Guide to 9-Octadecyne: Unveiling the Molecular Structure

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 9-octadecyne, a long-chain internal alkyne. Tailored for researchers, scientists, and professionals in drug development, this...

Author: BenchChem Technical Support Team. Date: January 2026

This in-depth technical guide provides a comprehensive overview of the spectroscopic data for 9-octadecyne, a long-chain internal alkyne. Tailored for researchers, scientists, and professionals in drug development, this document delves into the nuances of Nuclear Magnetic Resonance (NMR), Infrared (IR) Spectroscopy, and Mass Spectrometry (MS) for the characterization of this molecule. The guide emphasizes not just the data itself, but the underlying principles and experimental considerations that ensure data integrity and accurate structural elucidation.

Introduction

9-Octadecyne (C₁₈H₃₄, Molar Mass: 250.46 g/mol ) is a linear alkyne with the triple bond located centrally within its eighteen-carbon chain.[1][2] This symmetrical placement of the alkyne functional group significantly influences its spectroscopic properties. Understanding these characteristics is paramount for its identification, purity assessment, and for tracking its transformations in chemical reactions. This guide will walk through the expected spectral features of 9-octadecyne and provide field-proven protocols for data acquisition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is arguably the most powerful tool for the structural elucidation of organic molecules. For 9-octadecyne, both ¹H and ¹³C NMR provide critical information about its carbon skeleton and the electronic environment of its atoms.

¹H NMR Spectroscopy: Probing the Proton Environment

Due to the internal nature of the alkyne and the long aliphatic chains, the ¹H NMR spectrum of 9-octadecyne is relatively simple. The absence of protons directly attached to the sp-hybridized carbons means the characteristic alkynyl proton signal (typically around 2-3 ppm) is absent. The spectrum is therefore dominated by signals from the methylene (CH₂) and methyl (CH₃) groups of the octyl chains.

Expected ¹H NMR Data for 9-Octadecyne:

ProtonsChemical Shift (δ) ppm (Predicted)MultiplicityIntegration
CH₃ (C1, C18)~0.88Triplet6H
-(CH₂)₁₂- (C2-7, C12-17)~1.2-1.4Multiplet24H
-C≡C-CH₂- (C8, C11)~2.14Triplet4H

The protons on the carbons adjacent to the triple bond (C8 and C11) are deshielded relative to the other methylene groups due to the magnetic anisotropy of the C≡C bond and will appear as a distinct triplet further downfield.

Experimental Protocol for ¹H NMR Spectroscopy:

  • Sample Preparation: Dissolve approximately 5-10 mg of 9-octadecyne in 0.6-0.8 mL of deuterated chloroform (CDCl₃). CDCl₃ is a common choice for non-polar compounds.

  • Internal Standard: Add a small amount of tetramethylsilane (TMS) as an internal standard for referencing the chemical shifts to 0 ppm.

  • NMR Tube: Transfer the solution to a clean, dry 5 mm NMR tube.

  • Instrument Parameters:

    • Spectrometer: A 400 MHz or higher field spectrometer is recommended for better signal dispersion.

    • Number of Scans: Acquire at least 16 scans to ensure a good signal-to-noise ratio.

    • Relaxation Delay: Use a relaxation delay of 1-2 seconds.

  • Data Processing: Process the acquired Free Induction Decay (FID) with an appropriate window function (e.g., exponential multiplication with a line broadening of 0.3 Hz) and Fourier transform. Phase and baseline correct the spectrum and integrate the signals.

Workflow for ¹H NMR Analysis:

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis dissolve Dissolve 9-Octadecyne in CDCl3 with TMS transfer Transfer to NMR Tube dissolve->transfer instrument Place sample in NMR Spectrometer (≥400 MHz) transfer->instrument acquire Acquire FID (≥16 scans) instrument->acquire process Fourier Transform, Phase & Baseline Correction acquire->process analyze Integrate signals and assign chemical shifts process->analyze

Caption: Workflow for obtaining a ¹H NMR spectrum of 9-Octadecyne.

¹³C NMR Spectroscopy: Mapping the Carbon Framework

The ¹³C NMR spectrum provides a direct count of the chemically non-equivalent carbons in the molecule. For the symmetrical 9-octadecyne, we expect to see 9 distinct signals.

Expected ¹³C NMR Data for 9-Octadecyne:

CarbonChemical Shift (δ) ppm (Predicted)
C1, C18 (CH₃)~14.1
C2, C17 (CH₂)~22.7
C3, C16 (CH₂)~31.9
C4, C15 (CH₂)~29.1
C5, C14 (CH₂)~29.2
C6, C13 (CH₂)~29.3
C7, C12 (CH₂)~28.9
C8, C11 (-C≡C-CH₂)~19.2
C9, C10 (-C≡C-)~80.5

The most characteristic signals are those of the sp-hybridized carbons (C9 and C10) which are expected to appear around 80.5 ppm. The signals for the long aliphatic chains will be clustered in the 14-32 ppm region.

Experimental Protocol for ¹³C NMR Spectroscopy:

  • Sample Preparation: Prepare a more concentrated sample than for ¹H NMR, typically 20-50 mg of 9-octadecyne in 0.6-0.8 mL of CDCl₃.

  • Instrument Parameters:

    • Spectrometer: A spectrometer with a carbon-observe probe.

    • Acquisition Mode: Use a proton-decoupled pulse sequence to obtain a spectrum with singlets for each carbon.

    • Number of Scans: A larger number of scans (e.g., 1024 or more) is required due to the low natural abundance of ¹³C.

    • Relaxation Delay: A longer relaxation delay (2-5 seconds) is often necessary for the complete relaxation of quaternary carbons, although for 9-octadecyne, this is less of a concern.

  • Data Processing: Similar to ¹H NMR, the FID is Fourier transformed, phased, and baseline corrected.

Infrared (IR) Spectroscopy

IR spectroscopy is a rapid and effective method for identifying the presence of specific functional groups in a molecule. For 9-octadecyne, the key feature of interest is the carbon-carbon triple bond.

Expected IR Data for 9-Octadecyne:

Functional GroupWavenumber (cm⁻¹) (Predicted)Intensity
C-H (sp³) stretch2850-2960Strong
C-H (sp³) bend1375-1470Medium
C≡C stretch~2140-2260Very Weak / Absent

The C≡C stretching vibration in internal alkynes is notoriously weak in the IR spectrum.[3][4] In a perfectly symmetrical alkyne, this vibration is IR-inactive as there is no change in the dipole moment during the stretch. Due to the near-symmetrical nature of 9-octadecyne, the C≡C stretch is expected to be very weak and may not be easily distinguishable from the baseline noise. The spectrum will be dominated by the strong C-H stretching and bending vibrations of the long alkyl chains.

Experimental Protocol for FTIR Spectroscopy (Neat Liquid):

  • Sample Preparation: As 9-octadecyne is a liquid at room temperature, it can be analyzed as a neat film.

  • Instrumentation: A Fourier Transform Infrared (FTIR) spectrometer is used.

  • Attenuated Total Reflectance (ATR):

    • Clean the ATR crystal (e.g., diamond or zinc selenide) with a suitable solvent (e.g., isopropanol) and allow it to dry completely.

    • Acquire a background spectrum of the clean, empty ATR crystal.

    • Place a small drop of 9-octadecyne onto the ATR crystal.

    • Acquire the sample spectrum.

  • Transmission (Salt Plates):

    • Place a small drop of 9-octadecyne onto a clean, dry salt plate (e.g., NaCl or KBr).

    • Carefully place a second salt plate on top to create a thin liquid film.

    • Mount the plates in the spectrometer's sample holder.

    • Acquire the spectrum.

  • Data Acquisition: Typically, 16-32 scans are co-added to obtain a high-quality spectrum in the range of 4000-400 cm⁻¹.

Workflow for FTIR Analysis:

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Analysis sample Place a drop of neat 9-Octadecyne on ATR crystal or salt plate background Acquire background spectrum sample->background acquire_sample Acquire sample spectrum (16-32 scans) background->acquire_sample process Background subtraction acquire_sample->process analyze Identify characteristic absorption bands process->analyze

Caption: Workflow for obtaining an FTIR spectrum of 9-Octadecyne.

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a molecule, which can be used to confirm its identity and structure. For 9-octadecyne, Electron Ionization (EI) is a common technique.

The molecular ion peak (M⁺˙) for 9-octadecyne is expected at a mass-to-charge ratio (m/z) of 250. The fragmentation of long-chain alkynes is characterized by cleavage of C-C bonds, leading to a series of carbocation fragments separated by 14 mass units (-CH₂-). Cleavage at the propargylic position (the C-C bond adjacent to the alkyne) is also a characteristic fragmentation pathway for alkynes.

Expected Mass Spectrum Data for 9-Octadecyne (EI):

m/z (Predicted)Interpretation
250Molecular Ion (M⁺˙)
Series of peaks with Δm/z = 14Loss of successive -CH₂- units
Key fragments (e.g., CₙH₂ₙ₋₃, CₙH₂ₙ₋₁)Characteristic alkyne fragments

Experimental Protocol for Mass Spectrometry (EI-GC/MS):

  • Sample Introduction: The sample is typically introduced via a Gas Chromatograph (GC) for separation and purification before entering the mass spectrometer. A dilute solution of 9-octadecyne in a volatile solvent (e.g., hexane or dichloromethane) is injected into the GC.

  • Ionization: In the ion source, the molecules are bombarded with high-energy electrons (typically 70 eV), causing ionization and fragmentation.

  • Mass Analysis: The resulting ions are accelerated and separated based on their mass-to-charge ratio by a mass analyzer (e.g., a quadrupole).

  • Detection: The separated ions are detected, and a mass spectrum is generated.

Workflow for Mass Spectrometry Analysis:

G cluster_intro Sample Introduction cluster_ms Mass Spectrometry cluster_data Data Analysis inject Inject dilute solution into GC-MS ionize Electron Ionization (70 eV) inject->ionize analyze Mass Analysis (Quadrupole) ionize->analyze detect Detection analyze->detect spectrum Generate Mass Spectrum detect->spectrum interpret Identify Molecular Ion and Fragmentation Pattern spectrum->interpret

Caption: Workflow for obtaining a mass spectrum of 9-Octadecyne.

Conclusion

The spectroscopic characterization of 9-octadecyne presents a unique set of features largely dictated by its long aliphatic chains and the centrally located, near-symmetrical internal alkyne. While the ¹H NMR is dominated by aliphatic signals, the subtle downfield shift of the propargylic protons is a key indicator. The ¹³C NMR provides a clear signature of the sp-hybridized carbons. The IR spectrum is marked by the dominance of C-H vibrations and a characteristically weak or absent C≡C stretch. Finally, mass spectrometry confirms the molecular weight and reveals a fragmentation pattern typical of long-chain hydrocarbons. A multi-technique approach, as detailed in this guide, is essential for the unambiguous structural confirmation of 9-octadecyne.

References

  • PubChem. 9-Octadecyne. National Center for Biotechnology Information. [Link]

  • NIST. 9-Octadecyne. In NIST Chemistry WebBook; Linstrom, P. J., Mallard, W. G., Eds.; National Institute of Standards and Technology: Gaithersburg, MD, 20899. [Link]

  • University of California, Davis. Spectroscopy of the Alkynes. Chemistry LibreTexts. [Link]

  • UCLA. IR Spectroscopy Tutorial: Alkynes. [Link]

Sources

Exploratory

Physical properties of 9-Octadecyne (boiling point, melting point)

An In-Depth Technical Guide to the Physical Properties of 9-Octadecyne Introduction to 9-Octadecyne 9-Octadecyne (CAS No. 35365-59-4), an internal alkyne with the molecular formula C₁₈H₃₄, is a long-chain hydrocarbon cha...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to the Physical Properties of 9-Octadecyne

Introduction to 9-Octadecyne

9-Octadecyne (CAS No. 35365-59-4), an internal alkyne with the molecular formula C₁₈H₃₄, is a long-chain hydrocarbon characterized by a carbon-carbon triple bond at the ninth position.[1][2][3][4] This linear structure imparts specific physical and chemical properties that are of significant interest to researchers in materials science, organic synthesis, and drug development. Understanding its fundamental physical properties, such as boiling and melting points, is crucial for its application in these fields, dictating its handling, purification, and reaction conditions. This guide provides a detailed examination of these properties, the underlying molecular principles, and the experimental methodologies for their determination.

Core Physical Properties of 9-Octadecyne

The physical properties of alkynes are primarily governed by the nature of their intermolecular forces. For nonpolar hydrocarbons like 9-Octadecyne, the dominant forces are London dispersion forces.[5] The linear geometry enforced by the sp-hybridized carbons of the triple bond allows for efficient packing of the molecules, leading to a relatively large surface area for interaction and, consequently, stronger London dispersion forces compared to more branched isomers.[5][6] As with other homologous series, the boiling and melting points of alkynes generally increase with the length of the carbon chain due to the greater number of electrons and increased surface area, enhancing the strength of these dispersion forces.[5][7]

Boiling and Melting Point Data

The experimentally determined and estimated physical properties of 9-Octadecyne are summarized below. It is important to note the discrepancy in the reported boiling points, which may arise from different experimental conditions or the use of estimation software in one of the sources.

Physical PropertyValueUnitSource
Melting Point 1.5°CChemicalBook[1]
-0.35 to 2.85°CCheméo[2]
Boiling Point 313.6 (estimate)°CChemicalBook[1]
141.85 ± 4.00°CCheméo (from 415.00 ± 4.00 K)[2]
Molecular Weight 250.46 g/mol Cheméo[2]

The significant difference in boiling point values highlights the importance of experimental verification of physical constants. The value of approximately 142°C is more consistent with trends observed for long-chain hydrocarbons under vacuum, while the higher value may represent the boiling point at atmospheric pressure, albeit an estimate. For comparison, the saturated alkane, octadecane (C₁₈H₃₈), has a melting point of 28-30°C and a boiling point of 317°C, while the corresponding alkene, 9-octadecene (C₁₈H₃₆), has a melting point of -30.5°C and an estimated boiling point of 305.66°C.[8][9] The presence of the rigid triple bond in 9-octadecyne leads to a higher melting point than its alkene counterpart due to more efficient crystal packing.

Experimental Determination of Physical Properties

Accurate determination of boiling and melting points is fundamental to characterizing a chemical compound and assessing its purity. A pure compound will typically exhibit a sharp melting point range of 0.5-1.0°C, whereas impurities will lead to a depression and broadening of the melting point range.

Protocol for Melting Point Determination

This protocol describes the use of a modern digital melting point apparatus, which allows for precise and safe determination.

Methodology:

  • Sample Preparation: Ensure the 9-Octadecyne sample is crystalline and dry. If it is an oil at room temperature, it must be cooled to induce crystallization.

  • Loading the Capillary Tube: Finely crush a small amount of the solid sample on a watch glass. Tamp the open end of a capillary tube into the powder until a small amount of sample (2-3 mm in height) is collected.

  • Packing the Sample: Invert the capillary tube and tap it gently on a hard surface to pack the sample tightly into the bottom.

  • Apparatus Setup: Place the loaded capillary tube into the heating block of the melting point apparatus.

  • Rapid Determination (Optional but Recommended): Set a rapid heating rate (e.g., 10-20°C/min) to quickly find an approximate melting range. This saves time in the subsequent accurate determination.

  • Accurate Determination: Prepare a new sample. Set the starting temperature to about 20°C below the approximate melting point found in the previous step. Set the heating rate to a slow value (1-2°C/min) to ensure thermal equilibrium between the sample, heating block, and thermometer.

  • Observation and Recording: Observe the sample through the magnifying lens. Record the temperature at which the first drop of liquid appears (T₁) and the temperature at which the entire sample becomes a clear liquid (T₂). The melting point range is T₁-T₂.

  • Repeat: For accuracy, perform at least two careful determinations until consistent values are obtained.

Protocol for Boiling Point Determination

This protocol outlines the determination of boiling point via simple distillation, a technique suitable for purifying liquids and determining their boiling points at a given pressure.[10]

Methodology:

  • Apparatus Assembly: Assemble a simple distillation apparatus consisting of a round-bottom flask, a Claisen adapter, a thermometer, a condenser, and a receiving flask. Ensure all glass joints are properly sealed.

  • Sample and Boiling Chips: Place the 9-Octadecyne sample into the round-bottom flask, filling it to no more than two-thirds of its volume. Add a few boiling chips to ensure smooth boiling.

  • Thermometer Placement: Position the thermometer so that the top of the bulb is level with the bottom of the side arm leading to the condenser. This ensures the measured temperature is that of the vapor in equilibrium with the liquid.[10]

  • Heating: Begin heating the flask gently using a heating mantle.

  • Observation and Recording: As the liquid heats, vapor will rise and enter the condenser. The temperature will rise and then stabilize as the vapor condenses into the receiving flask. Record this stable temperature as the boiling point. A constant temperature reading during distillation is indicative of a pure substance.[10]

  • Pressure Correction: The boiling point is highly dependent on the ambient pressure. If the determination is not performed at standard atmospheric pressure (760 mmHg), the observed boiling point will need to be corrected.

  • Completion: Stop heating when only a small amount of liquid remains in the distillation flask. Never heat to dryness.

Visualization of Experimental Workflow

The following diagram illustrates a logical workflow for the physical characterization of a compound like 9-Octadecyne.

G cluster_0 Initial Analysis cluster_1 Physical Property Determination cluster_2 Data Analysis & Reporting A Obtain Sample of 9-Octadecyne B Purity Assessment (e.g., GC-MS, NMR) A->B Assess Purity C Melting Point Determination B->C If Solid/Crystallizable D Boiling Point Determination B->D If Liquid E Compare with Literature Values C->E D->E F Final Report & Datasheet E->F Compile Data

Caption: Workflow for Physical Property Characterization.

Conclusion

The physical properties of 9-Octadecyne, particularly its melting and boiling points, are critical parameters for its use in scientific research and development. Its linear structure and the presence of a carbon-carbon triple bond result in a melting point of approximately 1.5°C and a boiling point that has been reported with some variance, underscoring the necessity for careful experimental determination. The protocols and workflow detailed in this guide provide a robust framework for researchers to accurately characterize 9-Octadecyne and similar long-chain alkynes, ensuring the reliability of data for subsequent applications.

References

  • Cheméo. Chemical Properties of 9-Octadecyne (CAS 35365-59-4). [Link]

  • PubChem. 9-Octadecyne | C18H34 | CID 141998. National Institutes of Health. [Link]

  • ChemWhat. 9-OCTADECYNE CAS#: 35365-59-4. [Link]

  • NIST. 9-Octadecyne. NIST WebBook. [Link]

  • Solubility of Things. Alkynes: Structure, Properties, and Reactions. [Link]

  • Matmake. Melting Point of Alkynes - Table. [Link]

  • OpenOChem Learn. Physical Properties of Alkynes. [Link]

  • Bartleby.com. Alkyne Synthesis - 513 Words. [Link]

  • Chemistry LibreTexts. 3.11: Physical Properties of Alkynes. [Link]

  • University of Calgary. Melting point determination. [Link]

  • Chemistry LibreTexts. Properties and Bonding in the Alkynes. [Link]

  • Chemistry Stack Exchange. Boiling point of alkynes from n = 2 to 10. [Link]

  • PubChem. 1-Octadecyne | C18H34 | CID 69425. National Institutes of Health. [Link]

  • Wikipedia. Octadecane. [Link]

  • NIST. 1-Octadecene. NIST WebBook. [Link]

Sources

Foundational

A Technical Guide to the Solubility of 9-Octadecyne in Organic Solvents

Abstract: This technical guide provides a comprehensive analysis of the solubility characteristics of 9-octadecyne, a long-chain internal alkyne. Designed for researchers, chemists, and drug development professionals, th...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract: This technical guide provides a comprehensive analysis of the solubility characteristics of 9-octadecyne, a long-chain internal alkyne. Designed for researchers, chemists, and drug development professionals, this document moves beyond simple data points to explore the underlying physicochemical principles governing its solubility. We delve into the theoretical framework based on molecular structure, detail practical, step-by-step protocols for both qualitative and quantitative solubility determination, and present a predictive overview of its behavior in a range of common organic solvents. This guide is structured to provide not only data but also the causal logic behind experimental design, ensuring a robust and reproducible understanding for laboratory applications.

Section 1: Introduction to 9-Octadecyne

9-Octadecyne (CAS No. 35365-59-4) is an 18-carbon internal alkyne featuring a carbon-carbon triple bond at the C9 position.[1][2][3] Its structure is dominated by two long C8 alkyl chains on either side of the alkyne functionality. This molecular architecture is key to understanding its physical and chemical behavior, particularly its solubility. As a long-chain hydrocarbon, it is a nonpolar molecule, a characteristic that is the primary determinant of its interaction with various solvents.[4][5] In laboratory settings at ambient temperature, it exists as a pale yellow oil or low-melting solid.[6] Its properties are critical for its use in organic synthesis, materials science, and as a specialized chemical intermediate.

Table 1: Physicochemical Properties of 9-Octadecyne

PropertyValueSource
Molecular Formula C₁₈H₃₄[1][3][7]
Molecular Weight 250.46 g/mol [1][7]
CAS Number 35365-59-4[1][3][6]
Melting Point 1.5 °C[6]
Boiling Point ~313.6 °C (estimate)[6]
Density ~0.8012 g/cm³[6]
logP (Octanol/Water) 6.491 (Calculated)[7]

Section 2: Theoretical Principles of Solubility

The solubility of a substance is dictated by the principle of "like dissolves like," which is a practical expression of the thermodynamics of intermolecular forces. For a solute to dissolve, the energy required to break the solute-solute and solvent-solvent interactions must be compensated by the energy released from forming new solute-solvent interactions.

Causality of 9-Octadecyne's Solubility Profile: The solubility behavior of 9-octadecyne is a direct consequence of its molecular structure.

  • Dominance of London Dispersion Forces: The two long alkyl chains (C₈H₁₇) constitute the vast majority of the molecule's surface area. These nonpolar chains can only interact via weak, transient London dispersion forces.[5] Solvents that also rely on these forces, such as alkanes (hexane), aromatic hydrocarbons (toluene), and chlorinated solvents (dichloromethane), will readily interact with 9-octadecyne, leading to high solubility.

  • The Alkyne Functional Group: The carbon-carbon triple bond introduces a region of high electron density and a linear geometry.[4][8] While this creates a small dipole moment and makes the molecule slightly more polarizable than its corresponding alkane (octadecane), this effect is overwhelmingly masked by the nonpolar nature of the long alkyl chains.[9][10] Therefore, it does not impart sufficient polarity to enable significant interaction with highly polar solvents like water or ethanol.

  • Predictive Power of logP: The octanol/water partition coefficient (logP) is a quantitative measure of a compound's hydrophobicity. A high logP value indicates a strong preference for a nonpolar environment (octanol) over a polar one (water). The calculated logP for 9-octadecyne is 6.491, which strongly predicts poor aqueous solubility and high solubility in nonpolar organic solvents.[7]

prep 1. Preparation - Tare a 20 mL vial (Mass A) - Add excess 9-octadecyne - Add 10 mL of solvent equil 2. Equilibration - Seal vial - Agitate at constant temp (e.g., 25°C) for 24 hours to ensure saturation prep->equil settle 3. Settling - Let vial stand for 2 hours for undissolved solute to settle equil->settle transfer 4. Aliquot Transfer - Carefully pipette 5 mL of the clear supernatant into a second tared vial (Mass B) settle->transfer evap 5. Solvent Evaporation - Evaporate solvent under a gentle stream of N₂ or in a vacuum oven until constant weight is achieved transfer->evap weigh 6. Final Weighing - Weigh the vial containing the dried solute residue (Mass C) evap->weigh calc 7. Calculation - Mass of Solute = Mass C - Mass B - Solubility (g/100mL) = (Mass of Solute / 5 mL) * 100 weigh->calc

Caption: Experimental workflow for the quantitative gravimetric method.

Detailed Steps:

  • Preparation: Tare a clean, dry 20 mL glass vial with a screw cap (record as Mass A). Add an excess amount of 9-octadecyne (e.g., 1-2 g) to the vial. Precisely add 10.0 mL of the desired solvent.

  • Equilibration: Seal the vial tightly. Place it on a shaker or stir plate in a temperature-controlled environment (e.g., 25°C water bath) and agitate for 24 hours. This extended time is crucial to ensure the solution reaches equilibrium and becomes fully saturated.

  • Phase Separation: Remove the vial and allow it to stand undisturbed in the same temperature-controlled environment for at least 2 hours. This allows any undissolved 9-octadecyne to settle completely, leaving a clear saturated solution (supernatant).

  • Aliquot Transfer: Tare a second clean, dry vial (record as Mass B). Carefully withdraw a precise aliquot (e.g., 5.00 mL) of the clear supernatant using a volumetric pipette, ensuring no undissolved material is transferred. Transfer this aliquot to the second tared vial.

  • Solvent Removal: Evaporate the solvent from the second vial. This can be done under a gentle stream of nitrogen gas or in a vacuum oven at a temperature sufficient to remove the solvent but well below the boiling point of 9-octadecyne. Continue until a constant weight is achieved.

  • Final Weighing: Once all solvent is removed, weigh the second vial containing the dried solute residue (record as Mass C).

  • Calculation:

    • Mass of dissolved 9-octadecyne = (Mass C) - (Mass B)

    • Solubility (g / 100 mL) = (Mass of dissolved 9-octadecyne / 5.00 mL) * 100

Section 5: Conclusion

9-Octadecyne is an archetypal nonpolar compound whose solubility is governed by its long hydrocarbon chains. It exhibits high solubility and miscibility in nonpolar organic solvents such as hexane, toluene, and diethyl ether. Its solubility decreases significantly as the polarity of the solvent increases, rendering it effectively insoluble in highly polar, hydrogen-bonding solvents like water and methanol. While theoretical principles provide a robust framework for predicting this behavior, empirical verification through systematic protocols, such as the gravimetric method detailed herein, is essential for obtaining precise quantitative data required for demanding research and development applications.

References

  • 9-OCTADECYNE CAS#: 35365-59-4 - ChemicalBook. (n.d.).
  • Chemical Properties of 9-Octadecyne (CAS 35365-59-4). (n.d.). Cheméo.
  • 9-Octadecyne | C18H34 | CID 141998. (n.d.). PubChem - NIH.
  • Safety Data Sheet: 9-Octadecene. (2019, April 9). Chemos GmbH & Co.KG.
  • 9-OCTADECYNE CAS#: 35365-59-4. (n.d.). ChemWhat.
  • Alkynes. (n.d.). FlexiPrep.
  • 9-Octadecyne. (n.d.). NIST WebBook.
  • Alkynes: Structure, Properties, and Reactions. (n.d.). Solubility of Things.
  • Physical Properties of Alkynes. (n.d.). OpenOChem Learn.
  • SAFETY DATA SHEET - n-octadecane. (2025, August 25). Sigma-Aldrich.
  • SAFETY DATA SHEET - 9-Octadecynoic acid. (2025, September 23). Thermo Fisher Scientific.
  • SAFETY DATA SHEET - 1-OCTADECENE. (2016, February 3). Labscoop.
  • SAFETY DATA SHEET - 9-Octadecynoic acid. (2025, December 24). Fisher Scientific.
  • Alkynes Definition, Formula & Structure. (n.d.). Study.com.
  • Molecular and Structural Formulas The alkynes. (n.d.).
  • Enhancing predictive models for solubility in multicomponent solvent systems using semi-supervised graph neural networks. (n.d.). ResearchGate.
  • Properties of Alkynes. (2023, January 22). Chemistry LibreTexts.
  • Formation of 9-octadecene. (n.d.). ResearchGate.
  • 11.3: Physical Properties of Alkynes. (2019, June 5). Chemistry LibreTexts.
  • Enhancing predictive models for solubility in multicomponent solvent systems using semi-supervised graph neural networks. (n.d.). Digital Discovery (RSC Publishing).

Sources

Exploratory

CAS number and molecular formula of 9-Octadecyne

An In-Depth Technical Guide to 9-Octadecyne for Advanced Research Applications Introduction 9-Octadecyne is a long-chain internal alkyne, a class of molecules holding significant value in synthetic organic chemistry. Its...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Technical Guide to 9-Octadecyne for Advanced Research Applications

Introduction

9-Octadecyne is a long-chain internal alkyne, a class of molecules holding significant value in synthetic organic chemistry. Its 18-carbon backbone provides substantial hydrophobicity, while the internal triple bond offers a versatile functional handle for a variety of chemical transformations. For researchers in materials science and drug development, molecules like 9-Octadecyne serve as critical building blocks for constructing complex molecular architectures, from specialized polymers to bioactive lipids and targeted drug delivery systems. This guide provides a comprehensive overview of 9-Octadecyne, focusing on its chemical identity, synthesis, reactivity, and potential applications, grounded in established scientific principles to support advanced research endeavors.

Chemical Identity and Core Properties

Accurate identification is the foundation of any chemical research. 9-Octadecyne is unambiguously defined by its CAS Registry Number and molecular structure. Its key identifiers and physicochemical properties are summarized below.

Primary Identifiers
IdentifierValueSource
CAS Registry Number 35365-59-4[1][2][3][4]
Molecular Formula C₁₈H₃₄[1][2][4]
IUPAC Name octadec-9-yne[2][4]
Synonyms Octadec-9-yne[1][2]
Physicochemical Properties
PropertyValueSource
Molecular Weight 250.46 g/mol [1][2]
Canonical SMILES CCCCCCCCC#CCCCCCCCC[4]
InChIKey NKRBWIXXEQOWRY-UHFFFAOYSA-N[2][4]
Form Liquid (at STP)Inferred

Synthesis of 9-Octadecyne: A Validated Protocol

The synthesis of internal alkynes like 9-Octadecyne is often achieved through the dehydrohalogenation of vicinal dihalides. This classic and robust method provides a reliable pathway to the target compound. The protocol described here is based on a procedure reported for the synthesis of 9-Octadecyne from 9,10-dibromooctadecane.[5]

Rationale for Experimental Design

The chosen synthetic route involves a double elimination reaction. 9,10-Dibromooctadecane, readily prepared from the corresponding alkene (oleic acid derivative), serves as the precursor. A strong base is required to abstract two protons and eliminate two bromide ions to form the triple bond. Potassium hydroxide (KOH) is a cost-effective and potent base for this transformation. The use of a high-boiling solvent, such as n-amyl alcohol, is crucial as it allows the reaction to be conducted at elevated temperatures, which is necessary to overcome the activation energy for the second elimination step, ensuring a high yield of the alkyne.[5]

Experimental Workflow Diagram

G cluster_0 Step 1: Precursor Preparation cluster_1 Step 2: Reaction cluster_2 Step 3: Work-up & Purification A 9,10-Dibromooctadecane D Combine reactants in n-Amyl Alcohol A->D B Potassium Hydroxide (KOH) B->D C n-Amyl Alcohol (Solvent) C->D E Heat mixture under reflux D->E Elevated Temperature F Cool reaction mixture E->F G Acidic Wash (e.g., dil. HCl) F->G H Neutral Wash (Water) G->H I Solvent Removal (Distillation) H->I J Fractional Distillation of Crude Product I->J K Pure 9-Octadecyne J->K

Caption: Workflow for the synthesis of 9-Octadecyne.

Step-by-Step Synthesis Protocol
  • Apparatus Setup: Assemble a round-bottom flask equipped with a reflux condenser and a heating mantle in a well-ventilated fume hood.

  • Reagent Addition: To the flask, add 9,10-dibromooctadecane and a solution of potassium hydroxide dissolved in n-amyl alcohol.[5] The molar ratio of KOH to the dibromide should be in excess (e.g., 3:1) to drive the double elimination to completion.

  • Reaction: Heat the mixture to reflux and maintain this temperature for several hours. The reaction progress can be monitored by thin-layer chromatography (TLC).

  • Work-up: Once the reaction is complete, allow the mixture to cool to room temperature. Carefully wash the solution with dilute hydrochloric acid to neutralize the excess KOH, followed by washing with water until the aqueous layer is neutral.[5]

  • Purification: Remove the n-amyl alcohol solvent by distillation. The resulting crude product is then purified by fractional distillation under reduced pressure to yield pure 9-Octadecyne.[5]

Spectroscopic Characterization

Confirmation of the structure and purity of the synthesized 9-Octadecyne is essential. This is achieved through a combination of standard spectroscopic techniques.

  • Infrared (IR) Spectroscopy: The disappearance of C-Br stretches from the starting material and the appearance of a weak C≡C stretch (around 2200-2260 cm⁻¹) would indicate the formation of the alkyne.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy:

    • ¹H NMR: The spectrum would show the absence of protons attached to the bromine-bearing carbons and the presence of characteristic signals for the alkyl chains. Protons adjacent to the alkyne (propargylic protons) would appear around 2.1-2.3 ppm.

    • ¹³C NMR: The key signals confirming the structure are the two quaternary carbon peaks of the internal alkyne, typically appearing in the range of 75-90 ppm.

  • Mass Spectrometry (MS): Electron ionization mass spectrometry will show a molecular ion peak (M⁺) corresponding to the molecular weight of 250.46. The fragmentation pattern would be consistent with a long-chain hydrocarbon. Mass spectral data for 9-Octadecyne is available for reference in the NIST WebBook.[2]

Reactivity and Applications in Drug Development

The internal alkyne of 9-Octadecyne is a gateway to numerous chemical transformations, making it a valuable tool for drug development professionals.

Core Reactivity
  • Hydrogenation: The triple bond can be selectively reduced. Hydrogenation with Lindlar's catalyst will yield cis-9-Octadecene, while a dissolving metal reduction (e.g., Na/NH₃) will produce trans-9-Octadecene. Complete hydrogenation yields octadecane.

  • Hydration: Acid-catalyzed hydration will produce a mixture of ketones at the 9 and 10 positions.

  • Click Chemistry: While internal alkynes are less reactive than terminal alkynes in copper-catalyzed azide-alkyne cycloaddition (CuAAC), they can participate in strain-promoted azide-alkyne cycloaddition (SPAAC) if incorporated into a strained ring system, or be functionalized to participate in other bioorthogonal reactions. This is a cornerstone of modern bioconjugation for creating antibody-drug conjugates (ADCs) or attaching imaging agents.

Potential Drug Development Applications

The combination of a long, hydrophobic carbon chain and a reactive alkyne functional group makes 9-Octadecyne and its derivatives highly relevant in pharmaceutical research.

G cluster_0 Applications A 9-Octadecyne B Lipid-Based Drug Delivery (e.g., Liposomes, LNPs) A->B Incorporation into amphiphilic structures C Synthesis of Bioactive Lipids (e.g., Probes, Analogs) A->C Functionalization of alkyne D Linker for Bioconjugation (e.g., Antibody-Drug Conjugates) A->D Use as hydrophobic spacer with reactive handle

Caption: Potential applications of 9-Octadecyne in drug development.

  • Lipid-Based Drug Delivery: The C₁₈ chain is an ideal hydrophobic tail for creating novel phospholipids or other amphiphiles. These can be incorporated into liposomes or lipid nanoparticles (LNPs) for encapsulating and delivering poorly soluble drugs. The alkyne can serve as a latent attachment point for targeting ligands or stealth polymers (e.g., PEG) to be added post-formulation.

  • Synthesis of Bioactive Lipids: Many signaling lipids have long alkyl chains. 9-Octadecyne can serve as a key precursor for synthesizing analogs of these lipids. The alkyne can be used as a "probe" for identifying binding partners via photoaffinity labeling or for use in activity-based protein profiling (ABPP).

  • Hydrophobic Linkers: In the design of complex therapeutics like PROTACs or ADCs, the linker connecting the targeting moiety to the payload is critical. The octadecyne backbone can function as a long, hydrophobic spacer, with the alkyne providing a site for conjugation.

Safety and Handling

  • Personal Protective Equipment (PPE): Always wear safety goggles with side shields, nitrile gloves, and a lab coat. Handling should be performed in a well-ventilated area or a chemical fume hood.[7]

  • Storage: Store in a tightly closed container in a cool, dry, and dark place.[7] Keep away from oxidizing agents and sources of ignition.

  • Handling: This compound may be fatal if swallowed and enters airways (aspiration hazard), a common concern for low-viscosity hydrocarbons.[7][8] Avoid inhalation of vapors. Repeated exposure may cause skin dryness or cracking.[9]

  • Disposal: Dispose of contents and container in accordance with local, regional, and national regulations. Do not allow the substance to enter drains or water courses.[6]

Conclusion

9-Octadecyne is a molecule of significant utility, defined by its CAS number 35365-59-4 and molecular formula C₁₈H₃₄.[1][4] Its synthesis via dehydrohalogenation is a well-established and reliable method.[5] The true value of 9-Octadecyne for researchers lies in the versatility of its internal alkyne, which, coupled with its long alkyl chain, makes it an important precursor for developing advanced materials, novel drug delivery vehicles, and complex bioactive molecules. Adherence to rigorous synthesis, purification, and safe handling protocols will enable its effective and responsible use in pushing the boundaries of chemical and pharmaceutical research.

References

  • 9-OCTADECYNE CAS#: 35365-59-4.
  • 9-Octadecyne. NIST WebBook.
  • 9-Octadecyne. NIST WebBook.
  • Synthesis of cis-9-Octadecene, 9-Octadecyne and 9,10-Octadecane-diol. Journal of the American Chemical Society.
  • 9-Octadecyne | C18H34 | CID 141998. PubChem, NIH.
  • Safety Data Sheet: 9-Octadecene. Chemos GmbH&Co.KG.
  • SAFETY D
  • Safety d
  • SAFETY D

Sources

Foundational

The Reactivity of the Internal Alkyne in 9-Octadecyne: A Comprehensive Technical Guide for Advanced Synthesis

Abstract This in-depth technical guide provides a comprehensive exploration of the reactivity of the internal alkyne in 9-octadecyne, a long-chain hydrocarbon of significant interest in drug development and materials sci...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

This in-depth technical guide provides a comprehensive exploration of the reactivity of the internal alkyne in 9-octadecyne, a long-chain hydrocarbon of significant interest in drug development and materials science. Moving beyond generalized alkyne chemistry, this document offers a detailed examination of the specific reaction pathways of 9-octadecyne, including stereoselective hydrogenations, electrophilic additions, and regioselective hydrations. Each section is designed to provide researchers, scientists, and drug development professionals with not only the theoretical underpinnings but also actionable experimental insights and protocols. The guide emphasizes the causality behind experimental choices and provides a framework for the predictable and controlled functionalization of this versatile chemical scaffold.

Introduction: The Unique Character of the 9-Octadecyne Triple Bond

9-Octadecyne (C₁₈H₃₄) is a symmetrical internal alkyne, a structural feature that imparts a unique blend of stability and reactivity.[1] Unlike terminal alkynes, it lacks an acidic acetylenic proton, rendering it inert to deprotonation by common bases.[2] The triple bond, composed of one strong sigma (σ) bond and two weaker pi (π) bonds, is electron-rich, making it a nucleophile that is susceptible to attack by electrophiles. However, the sp-hybridized carbons of the alkyne are more electronegative than sp²-hybridized carbons of alkenes, which can influence its reactivity in electrophilic additions.[3][4] The long C8 alkyl chains flanking the alkyne impart significant lipophilicity and influence its physical properties and solubility in organic solvents.

This guide will systematically dissect the reactivity of the internal alkyne in 9-octadecyne, providing a detailed exploration of key transformations that are fundamental to its application in advanced organic synthesis.

Physicochemical Properties of 9-Octadecyne

A thorough understanding of the physical properties of 9-octadecyne is essential for its effective use in synthesis, including solvent selection and purification strategies.

PropertyValueUnitSource
Molecular FormulaC₁₈H₃₄[1]
Molecular Weight250.47 g/mol [1]
Boiling Point~331°CEstimated
Melting Point~25-26°CEstimated
Density~0.80g/cm³Estimated
SolubilitySoluble in nonpolar organic solvents (e.g., hexanes, toluene, diethyl ether, dichloromethane)General Knowledge

Stereoselective Hydrogenation: Accessing (Z)- and (E)-9-Octadecene

The controlled reduction of the alkyne in 9-octadecyne to its corresponding alkene is a cornerstone of its synthetic utility, allowing for the stereoselective synthesis of either the cis ((Z)-9-octadecene) or trans ((E)-9-octadecene) isomer. The choice of catalyst and reaction conditions is paramount in dictating the stereochemical outcome.

cis-Hydrogenation (Syn-Addition) via Lindlar Catalysis

The partial hydrogenation of 9-octadecyne to (Z)-9-octadecene is reliably achieved through the use of a "poisoned" catalyst, most commonly Lindlar's catalyst.[3][5][6] This heterogeneous catalyst consists of palladium supported on calcium carbonate (CaCO₃) and deactivated with lead acetate and quinoline.[3][5][6] The "poisoning" of the palladium surface is crucial; it reduces the catalyst's activity, preventing over-reduction of the initially formed alkene to the corresponding alkane (octadecane).[3][5] The reaction proceeds via a syn-addition of two hydrogen atoms across the alkyne, resulting in the exclusive formation of the cis-alkene.[6]

syn_hydrogenation alkyne 9-Octadecyne alkene (Z)-9-Octadecene (cis-alkene) alkyne->alkene Syn-addition catalyst H₂, Lindlar's Catalyst (Pd/CaCO₃, Pb(OAc)₂, Quinoline) catalyst->alkyne

Caption: Syn-addition of hydrogen to 9-octadecyne using Lindlar's catalyst.

Experimental Protocol: cis-Hydrogenation of 9-Octadecyne

  • Catalyst Preparation (if not commercially available): A detailed procedure for the preparation of Lindlar's catalyst can be found in various literature sources.[3]

  • Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve 9-octadecyne (1.0 eq) in a suitable solvent such as ethanol or ethyl acetate.

  • Catalyst Addition: Add Lindlar's catalyst (typically 5-10% by weight relative to the alkyne).

  • Hydrogenation: The flask is evacuated and backfilled with hydrogen gas (H₂) from a balloon. The reaction is stirred vigorously at room temperature.

  • Monitoring: The progress of the reaction can be monitored by thin-layer chromatography (TLC) or gas chromatography (GC) to observe the disappearance of the starting alkyne and the appearance of the alkene product.

  • Work-up: Upon completion, the reaction mixture is filtered through a pad of Celite® to remove the catalyst. The filtrate is concentrated under reduced pressure to yield (Z)-9-octadecene.

  • Purification: If necessary, the product can be further purified by column chromatography on silica gel.

Expected Yield: High yields, typically >95%, are expected for this transformation.

trans-Hydrogenation (Anti-Addition) via Dissolving Metal Reduction

To obtain the trans-isomer, (E)-9-octadecene, a dissolving metal reduction is employed.[7][8][9] This reaction involves the use of an alkali metal, typically sodium or lithium, in liquid ammonia as the solvent at low temperatures (-78 °C).[7][8][9] The mechanism proceeds through a radical anion intermediate. The steric repulsion between the alkyl chains in the vinyl radical intermediate favors a trans configuration, which is then protonated to yield the trans-alkene.[8]

anti_hydrogenation alkyne 9-Octadecyne alkene (E)-9-Octadecene (trans-alkene) alkyne->alkene Anti-addition reagents Na or Li, liquid NH₃ (-78 °C) reagents->alkyne

Caption: Anti-addition of hydrogen to 9-octadecyne via dissolving metal reduction.

Experimental Protocol: trans-Hydrogenation of 9-Octadecyne

  • Reaction Setup: A three-necked round-bottom flask equipped with a dry ice-acetone condenser, a gas inlet, and a dropping funnel is assembled and flame-dried under a stream of inert gas (e.g., argon).

  • Ammonia Condensation: Ammonia gas is condensed into the flask at -78 °C (dry ice/acetone bath) to the desired volume.

  • Metal Dissolution: Small pieces of sodium or lithium metal are added to the liquid ammonia with stirring until a persistent deep blue color is obtained, indicating the presence of solvated electrons.

  • Alkyne Addition: A solution of 9-octadecyne in a minimal amount of anhydrous tetrahydrofuran (THF) is added dropwise to the stirred blue solution.

  • Reaction Quench: The reaction is stirred at -78 °C until the blue color disappears. The reaction is then quenched by the careful addition of a proton source, such as ammonium chloride or isopropanol.

  • Work-up: The ammonia is allowed to evaporate. The residue is partitioned between water and an organic solvent (e.g., diethyl ether). The organic layer is separated, washed with brine, dried over anhydrous sodium sulfate, and concentrated under reduced pressure.

  • Purification: The crude product is purified by column chromatography on silica gel to afford (E)-9-octadecene.

Expected Yield: Good to excellent yields, typically in the range of 80-95%, can be achieved.

Electrophilic Addition Reactions

The electron-rich π-bonds of the alkyne in 9-octadecyne readily undergo electrophilic addition reactions. These reactions proceed through intermediates that dictate the stereochemistry and regiochemistry of the products.

Halogenation: Formation of Dihaloalkenes

9-Octadecyne reacts with halogens such as bromine (Br₂) and chlorine (Cl₂) to form dihaloalkenes.[10] The reaction typically proceeds via an anti-addition mechanism, leading to the formation of the (E)-dihaloalkene.[10] This is rationalized by the formation of a cyclic halonium ion intermediate, which is then attacked by the halide ion from the opposite face.[10]

halogenation alkyne 9-Octadecyne product (E)-9,10-Dihalo-9-octadecene alkyne->product Anti-addition reagent Br₂ or Cl₂ (1 equivalent) reagent->alkyne

Caption: Halogenation of 9-octadecyne leading to a trans-dihaloalkene.

Experimental Protocol: Bromination of 9-Octadecyne

  • Reaction Setup: In a round-bottom flask protected from light, dissolve 9-octadecyne (1.0 eq) in a suitable inert solvent such as dichloromethane or carbon tetrachloride.

  • Reagent Addition: A solution of bromine (1.0 eq) in the same solvent is added dropwise to the stirred solution of the alkyne at room temperature. The disappearance of the bromine color indicates the progress of the reaction.

  • Work-up: The reaction mixture is washed with aqueous sodium thiosulfate solution to remove any unreacted bromine, followed by washing with water and brine.

  • Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure to give the crude product, which can be purified by column chromatography.

Expected Yield: High yields are generally obtained for the bromination of internal alkynes.

Hydrohalogenation

The addition of hydrogen halides (HX, where X = Cl, Br, I) to 9-octadecyne proceeds via an electrophilic addition mechanism. Since 9-octadecyne is a symmetrical alkyne, the initial addition of HX does not present a regiochemical issue, leading to a mixture of (E)- and (Z)-9-halo-9-octadecene. The addition of a second equivalent of HX to the resulting haloalkene will also occur, leading to a geminal dihalide.

Hydration Reactions: Synthesis of 9-Octadecanone

The hydration of 9-octadecyne results in the formation of a ketone, 9-octadecanone. The choice of reaction conditions can influence the efficiency and selectivity of this transformation.

Acid-Catalyzed Hydration with Mercuric Sulfate

The classical method for the hydration of internal alkynes involves treatment with aqueous sulfuric acid in the presence of a mercuric sulfate (HgSO₄) catalyst.[1][11][12][13][14] The reaction proceeds via the formation of an enol intermediate, which rapidly tautomerizes to the more stable keto form.[1][12]

hydration alkyne 9-Octadecyne enol Enol Intermediate alkyne->enol Hydration reagents H₂O, H₂SO₄, HgSO₄ reagents->alkyne ketone 9-Octadecanone enol->ketone Tautomerization

Caption: Acid-catalyzed hydration of 9-octadecyne to 9-octadecanone.

Experimental Protocol: Acid-Catalyzed Hydration of 9-Octadecyne

  • Reaction Setup: To a solution of 9-octadecyne in a suitable solvent (e.g., aqueous ethanol or acetic acid) is added concentrated sulfuric acid and a catalytic amount of mercuric sulfate.

  • Reaction Conditions: The mixture is heated with stirring for a specified period.

  • Work-up: After cooling, the reaction mixture is poured into water and extracted with an organic solvent (e.g., diethyl ether). The organic extracts are washed with saturated sodium bicarbonate solution and brine.

  • Purification: The organic layer is dried over anhydrous sodium sulfate, filtered, and concentrated. The crude ketone can be purified by distillation or column chromatography.

Hydroboration-Oxidation

Hydroboration-oxidation of a symmetrical internal alkyne like 9-octadecyne also yields the corresponding ketone.[15] The reaction involves the addition of a borane reagent, such as 9-borabicyclo[3.3.1]nonane (9-BBN), across the triple bond, followed by oxidation with hydrogen peroxide in the presence of a base.[15] For a symmetrical alkyne, the regioselectivity of the borane addition is not a concern.

Experimental Protocol: Hydroboration-Oxidation of 9-Octadecyne

  • Hydroboration: To a solution of 9-octadecyne in anhydrous THF under an inert atmosphere is added a solution of 9-BBN (1.0 eq) in THF at 0 °C. The reaction is allowed to warm to room temperature and stirred for several hours.

  • Oxidation: The reaction mixture is cooled to 0 °C, and an aqueous solution of sodium hydroxide is added, followed by the slow, careful addition of 30% hydrogen peroxide.

  • Work-up: The mixture is stirred at room temperature for several hours. The layers are separated, and the aqueous layer is extracted with diethyl ether. The combined organic layers are washed with brine, dried over anhydrous magnesium sulfate, and concentrated.

  • Purification: The resulting 9-octadecanone can be purified by column chromatography or distillation.

Spectroscopic Characterization

The unequivocal identification of 9-octadecyne and its reaction products relies on a combination of spectroscopic techniques.

9-Octadecyne
  • ¹H NMR: The spectrum is characterized by the absence of olefinic or acetylenic protons. The protons on the carbons adjacent to the alkyne (propargylic protons) typically appear as a triplet around δ 2.1-2.2 ppm. The remaining methylene protons of the alkyl chains appear as a complex multiplet around δ 1.2-1.5 ppm, with the terminal methyl groups appearing as a triplet around δ 0.9 ppm.

  • ¹³C NMR: The sp-hybridized carbons of the alkyne in a symmetrical internal alkyne like 9-octadecyne will have a characteristic chemical shift in the range of δ 80-90 ppm.[16][17][18]

  • IR Spectroscopy: A weak to medium absorption band corresponding to the C≡C stretching vibration is expected in the range of 2100-2260 cm⁻¹.[19][20] For symmetrical internal alkynes, this peak can be very weak or absent due to the lack of a significant change in dipole moment during the vibration.

  • Mass Spectrometry: The mass spectrum will show a molecular ion peak at m/z 250. The fragmentation pattern of long-chain alkynes is characterized by cleavage at the propargylic position.[21][22][23]

(Z)-9-Octadecene
  • ¹H NMR: The olefinic protons appear as a multiplet around δ 5.3-5.4 ppm. The coupling constant between the cis-vinylic protons is typically in the range of 6-12 Hz.

  • ¹³C NMR: The sp²-hybridized carbons of the cis-alkene typically resonate around δ 129-130 ppm.[15][24]

(E)-9-Octadecene
  • ¹H NMR: The olefinic protons appear as a multiplet around δ 5.3-5.4 ppm. The coupling constant between the trans-vinylic protons is larger than that for the cis-isomer, typically in the range of 12-18 Hz.

  • ¹³C NMR: The sp²-hybridized carbons of the trans-alkene typically resonate at a slightly different chemical shift compared to the cis-isomer, often slightly downfield.[4][15]

Advanced Reactions of 9-Octadecyne

Beyond the fundamental transformations, the internal alkyne of 9-octadecyne can participate in more complex and powerful synthetic reactions.

Alkyne Metathesis

Alkyne metathesis is a powerful reaction for the formation of new carbon-carbon triple bonds. While typically used for the synthesis of alkynes, self-metathesis of 9-octadecyne would result in a degenerate reaction. However, cross-metathesis with another alkyne can lead to the formation of new, unsymmetrical long-chain alkynes. This reaction is catalyzed by transition metal complexes, often containing molybdenum or tungsten.

Cycloaddition Reactions

The alkyne in 9-octadecyne can act as a dienophile in [4+2] cycloaddition reactions (Diels-Alder reactions) with conjugated dienes, although it is generally less reactive than electron-deficient alkynes. These reactions provide a route to the synthesis of complex cyclic structures containing the long alkyl chains of 9-octadecyne.

Conclusion

9-Octadecyne is a versatile building block whose reactivity is dominated by the chemistry of its internal triple bond. Through a judicious choice of reagents and reaction conditions, this alkyne can be stereoselectively transformed into either cis- or trans-alkenes, or functionalized through a variety of electrophilic addition and hydration reactions to yield ketones. The principles and protocols outlined in this guide provide a solid foundation for the strategic use of 9-octadecyne in the synthesis of complex molecules for applications in drug discovery and materials science. The predictable reactivity of its symmetrical internal alkyne, coupled with its long lipophilic chains, makes 9-octadecyne a valuable and versatile tool in the modern synthetic chemist's arsenal.

References

  • 1H and 13C NMR spectra were recorded on either a Bruker 300 MHz or 400 MHz Avance spectr - The Royal Society of Chemistry. Available at: [Link]

  • Hydration | OpenOChem Learn. Available at: [Link]

  • Partial Reduction of Alkynes With Lindlar's Catalyst - Master Organic Chemistry. (2011-08-19). Available at: [Link]

  • (E)-9-Octadecene - Cheméo. Available at: [Link]

  • Electrophilic Addition Reactions of Alkynes - Chemistry LibreTexts. (2023-01-22). Available at: [Link]

  • 9-Octadecyne | C18H34 | CID 141998 - PubChem. Available at: [Link]

  • Partial Reduction of Alkynes With Na/NH3 To Give Trans Alkenes - Master Organic Chemistry. (2013-05-08). Available at: [Link]

  • 1H NMR Chemical Shift - Oregon State University. Available at: [Link]

  • Video: Mass Spectrometry: Alkyne Fragmentation - JoVE. (2024-12-05). Available at: [Link]

  • 9.4: Hydration of Alkynes - Chemistry LibreTexts. (2024-03-18). Available at: [Link]

  • Acid Catalyzed Hydration of Alkynes with Practice Problems - Chemistry Steps. Available at: [Link]

  • Selective catalytic hydrogenation of alkynes: Use of Lindlar's catalyst during practical works. Available at: [Link]

  • 9.4: Hydration of Alkynes - Chemistry LibreTexts. (2024-09-30). Available at: [Link]

  • oleyl alcohol - Organic Syntheses Procedure. Available at: [Link]

  • Fragmentation Pattern of Hydrocarbons in Mass Spectroscopy #alkanes #alkenes #alkynes. (2021-06-20). Available at: [Link]

  • 9.4 Reduction of Alkynes | Organic Chemistry - YouTube. (2020-12-07). Available at: [Link]

  • 1.6: Reduction of Alkynes - Chemistry LibreTexts. (2023-07-18). Available at: [Link]

  • Hydrogenation of Alkynes using H2, Lindlar'scatalyst, and Sodium with liquid NH3. (2020-11-21). Available at: [Link]

  • A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. Available at: [Link]

  • Alkyne Halogenation: Bromination and Chlorination of Alkynes - Master Organic Chemistry. (2013-05-29). Available at: [Link]

  • A GUIDE TO 1H NMR CHEMICAL SHIFT VALUES. Available at: [Link]

  • 13.3: Chemical Shifts in ¹H NMR Spectroscopy - Chemistry LibreTexts. (2024-03-19). Available at: [Link]

  • Fragmentation in Mass Spectrometry - YouTube. (2023-06-02). Available at: [Link]

  • 13C NMR Spectroscopy. Available at: [Link]

  • 9-Octadecene, (E)- - the NIST WebBook. Available at: [Link]

  • Chemical shifts. Available at: [Link]

  • 11.3.4 Catalytic Hydrogenation of Alkynes - Chemistry LibreTexts. (2019-06-05). Available at: [Link]

  • NMR Spectroscopy :: 13C NMR Chemical Shifts. Available at: [Link]

  • Addition of Br2 to an Alkyne - YouTube. (2011-08-30). Available at: [Link]

  • 13-C NMR Chemical Shift Table.pdf. Available at: [Link]

  • 12.6 Infrared Spectra of Some Common Functional Groups – Organic Chemistry - NC State University Libraries. Available at: [Link]

Sources

Exploratory

A Technical Guide to the Thermal Stability and Decomposition of 9-Octadecyne

For Researchers, Scientists, and Drug Development Professionals Authored by: A Senior Application Scientist Abstract: This technical guide provides a comprehensive analysis of the thermal stability and decomposition of 9...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Abstract: This technical guide provides a comprehensive analysis of the thermal stability and decomposition of 9-octadecyne. In the absence of extensive direct experimental data for this specific long-chain alkyne, this document synthesizes foundational chemical principles, extrapolated data from analogous long-chain hydrocarbons, and established analytical methodologies to present a robust theoretical framework. This guide is intended to equip researchers, scientists, and drug development professionals with the fundamental knowledge to anticipate the thermal behavior of 9-octadecyne, design appropriate experimental protocols for its study, and consider its stability in various applications.

Introduction: The Significance of 9-Octadecyne

9-Octadecyne (C₁₈H₃₄) is a long-chain internal alkyne characterized by a triple bond between the ninth and tenth carbon atoms.[1][2][3] Its linear structure and the presence of the reactive alkyne functional group make it a molecule of interest in various fields, including organic synthesis and materials science. In the context of drug development, long-chain hydrocarbons can serve as intermediates or components of larger molecules, influencing properties such as lipophilicity and molecular architecture.[][5] Understanding the thermal stability of such compounds is paramount for ensuring the integrity of synthetic pathways, the stability of final products, and the safety of manufacturing processes.

Physicochemical Properties of 9-Octadecyne

A thorough understanding of the physical properties of 9-octadecyne is the foundation for predicting its thermal behavior. The following table summarizes key physicochemical data, compiled from various chemical databases.

PropertyValueUnitSource
Molecular FormulaC₁₈H₃₄[1][2][3]
Molecular Weight250.46 g/mol [1][3][6]
Melting Point1.5 (estimate)°C[7]
Boiling Point313.6 (estimate)°C[7]
Density0.8012g/cm³[7]
Refractive Index1.4488[7]

These properties indicate that 9-octadecyne is a liquid at room temperature with a relatively high boiling point, suggesting a degree of thermal stability under standard conditions.

Theoretical Framework for the Thermal Decomposition of 9-Octadecyne

Initiation

At elevated temperatures, the weakest bonds in the molecule are the most likely to undergo homolytic cleavage, initiating a radical chain reaction. In 9-octadecyne, the C-C bonds in the alkyl chains are generally the most susceptible to breaking due to their lower bond dissociation energy compared to C-H and C≡C bonds.

Propagation

Once initiated, the resulting alkyl radicals can participate in a series of propagation steps, leading to the formation of a complex mixture of smaller molecules. These steps can include:

  • Hydrogen Abstraction: A radical can abstract a hydrogen atom from another 9-octadecyne molecule, forming a new radical.

  • β-Scission: Larger radicals can break at the carbon-carbon bond beta to the radical center, yielding a smaller alkene and a new radical.

  • Isomerization: Radicals can undergo intramolecular hydrogen shifts to form more stable radical isomers.

  • Reactions involving the Triple Bond: The alkyne functional group can undergo addition reactions with radicals, leading to the formation of vinyl radicals and potentially polymerization.

Termination

The chain reaction is terminated when two radicals combine to form a stable, non-radical product.

The following diagram illustrates the theoretical decomposition pathways of 9-octadecyne.

Decomposition_Pathway cluster_Initiation Initiation cluster_Propagation Propagation cluster_Termination Termination 9-Octadecyne 9-Octadecyne Alkyl_Radicals Alkyl_Radicals 9-Octadecyne->Alkyl_Radicals High Temperature (Homolytic Cleavage) Hydrogen_Abstraction Hydrogen_Abstraction Alkyl_Radicals->Hydrogen_Abstraction H-abstraction Beta_Scission Beta_Scission Alkyl_Radicals->Beta_Scission β-scission Isomerization Isomerization Alkyl_Radicals->Isomerization Rearrangement Alkyne_Addition Alkyne_Addition Alkyl_Radicals->Alkyne_Addition Radical addition Stable_Products Stable_Products Alkyl_Radicals->Stable_Products Radical Combination Hydrogen_Abstraction->Alkyl_Radicals Forms new radical Smaller_Alkenes_Radicals Smaller_Alkenes_Radicals Beta_Scission->Smaller_Alkenes_Radicals Yields Experimental_Workflow Sample_Preparation 9-Octadecyne Sample TGA Thermogravimetric Analysis (TGA) Sample_Preparation->TGA DSC Differential Scanning Calorimetry (DSC) Sample_Preparation->DSC EGA Evolved Gas Analysis (TGA-MS/FTIR) TGA->EGA Coupled Analysis TGA_Results Decomposition Temperature Mass Loss Profile TGA->TGA_Results DSC_Results Melting & Boiling Points Enthalpy of Decomposition DSC->DSC_Results EGA_Results Identification of Decomposition Products EGA->EGA_Results

Caption: Experimental workflow for thermal analysis of 9-octadecyne.

Implications for Drug Development and Research

A comprehensive understanding of the thermal stability of 9-octadecyne is crucial for its potential applications in drug development and other research areas:

  • Process Safety: Knowledge of the decomposition temperature is essential for designing safe synthetic and purification processes, preventing runaway reactions and the formation of hazardous byproducts.

  • Product Stability: For formulations containing 9-octadecyne or its derivatives, understanding its thermal stability is critical for determining shelf life and appropriate storage conditions.

  • Reaction Byproduct Analysis: The identification of decomposition products can provide insights into potential impurities that may arise during high-temperature reactions involving 9-octadecyne.

Conclusion

While direct experimental data on the thermal decomposition of 9-octadecyne is limited, this guide provides a comprehensive theoretical framework based on established chemical principles and analogous compounds. The proposed experimental methodologies offer a clear path for researchers to empirically determine the thermal stability and decomposition pathways of this long-chain alkyne. Such data is invaluable for ensuring the safety, efficacy, and quality of processes and products in which 9-octadecyne may be utilized.

References

  • Chemical Properties of 9-Octadecyne (CAS 35365-59-4) - Cheméo. [Link]

  • 9-Octadecyne | C18H34 | CID 141998 - PubChem. [Link]

  • 9-OCTADECYNE CAS#: 35365-59-4 • ChemWhat | Database of Chemicals & Biologicals. [Link]

  • 9-Octadecyne - NIST WebBook. [Link]

  • Organic synthesis provides opportunities to transform drug discovery - PubMed. [Link]

Sources

Foundational

A Comprehensive Technical Guide to the Purity Standards of Commercially Available 9-Octadecyne

For Researchers, Scientists, and Drug Development Professionals Foreword: The Critical Role of Purity in Scientific Advancements In the realms of research, drug development, and materials science, the integrity of a chem...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Foreword: The Critical Role of Purity in Scientific Advancements

In the realms of research, drug development, and materials science, the integrity of a chemical reagent is paramount. 9-Octadecyne, a long-chain internal alkyne, serves as a crucial building block in a multitude of synthetic pathways. Its linear structure and the reactivity of its internal triple bond make it a valuable component in the synthesis of complex molecules, including pharmacologically active compounds and advanced materials. The purity of 9-octadecyne directly influences reaction yields, reproducibility of results, and the safety and efficacy of the final products. This guide provides an in-depth exploration of the purity standards for commercially available 9-octadecyne, offering a framework for its analysis and purification to meet the stringent requirements of scientific research.

Understanding the Commercial Landscape: Purity Grades and Specifications

Commercially available 9-octadecyne is typically offered in various purity grades, which can influence its suitability for different applications. While specific standards can vary between suppliers, a general understanding of these grades is essential for procurement and experimental design.

A review of supplier technical data sheets and certificates of analysis indicates that the purity of commercially available 9-octadecyne generally falls within the following ranges:

Purity GradeTypical Purity LevelPrimary Analytical TechniqueIntended Application
Technical Grade≥ 90%Gas Chromatography (GC)General synthesis, industrial applications
Research Grade≥ 95% - 98%GC, Nuclear Magnetic Resonance (NMR)Research and development, process optimization
High Purity Grade> 98% (often > 99%)GC, NMR, Mass Spectrometry (MS)Sensitive applications, drug discovery, reference standards

It is imperative for researchers to obtain and carefully review the Certificate of Analysis (CoA) for each batch of 9-octadecyne to ascertain the exact purity and the levels of any identified impurities.

Common Impurities in 9-Octadecyne: Origins and Impact

The impurity profile of commercially available 9-octadecyne is largely dependent on its synthetic route. A common method for the synthesis of internal alkynes involves the alkylation of smaller terminal alkynes. For 9-octadecyne, this could involve the reaction of 1-nonyne with a 1-halononane or a similar coupling strategy. Potential impurities arising from such synthetic pathways include:

  • Isomeric Impurities: Positional isomers (e.g., 8-octadecyne, 10-octadecyne) and geometric isomers of any alkenyl impurities are common. The presence of these isomers can be particularly problematic in applications where precise molecular geometry is critical. Isomeric purity is a key parameter to assess, as isomers often have similar physical properties, making them difficult to separate.

  • Starting Material Residues: Unreacted starting materials, such as 1-nonyne or 1-halononanes, may persist in the final product.

  • Byproducts of the Reaction: Side reactions can lead to the formation of various byproducts, including dienes and other unsaturated hydrocarbons.

  • Solvent Residues: Residual solvents from the reaction and purification steps can be present. Common solvents include ethers, hydrocarbons, and polar aprotic solvents.

  • Water: The presence of water can affect the reactivity of 9-octadecyne in subsequent reactions, particularly those involving organometallic reagents.

The impact of these impurities can range from reduced reaction yields and the formation of unwanted side products to interference with analytical measurements and potential toxicity in biological systems.

Analytical Methodologies for Purity Determination

A multi-technique approach is essential for the comprehensive assessment of 9-octadecyne purity. The following analytical methods are commonly employed:

Gas Chromatography (GC)

Gas chromatography, particularly with a Flame Ionization Detector (GC-FID), is a cornerstone technique for quantifying the purity of volatile and semi-volatile hydrocarbons like 9-octadecyne.

Principle: The sample is vaporized and injected into a long, thin capillary column. An inert carrier gas moves the vaporized sample through the column, which is coated with a stationary phase. Separation occurs based on the differential partitioning of the components between the mobile and stationary phases. The FID then detects the organic compounds as they elute from the column, producing a signal proportional to the amount of substance present.

Workflow for GC-FID Purity Analysis of 9-Octadecyne:

Caption: Workflow for purity determination of 9-octadecyne by GC-FID.

Step-by-Step Protocol for GC-FID Analysis:

  • Sample Preparation: Prepare a dilute solution of 9-octadecyne (e.g., 1 mg/mL) in a high-purity volatile solvent such as hexane or pentane.

  • Instrumentation:

    • Gas Chromatograph: Agilent 7890B GC System or equivalent.

    • Column: A non-polar capillary column, such as a (5%-phenyl)-methylpolysiloxane (e.g., HP-5), 30 m x 0.25 mm I.D., 0.25 µm film thickness, is suitable for separating long-chain hydrocarbons.

    • Injector: Split/splitless inlet, operated in split mode (e.g., 50:1 split ratio) to prevent column overloading.

    • Injector Temperature: 280 °C.

    • Oven Temperature Program:

      • Initial temperature: 100 °C, hold for 2 minutes.

      • Ramp: 10 °C/min to 280 °C.

      • Hold: 10 minutes at 280 °C.

    • Carrier Gas: Helium or Hydrogen at a constant flow rate.

    • Detector: Flame Ionization Detector (FID) at 300 °C.

  • Data Analysis: The purity is determined by calculating the area percentage of the 9-octadecyne peak relative to the total area of all peaks in the chromatogram.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is an indispensable tool for the structural elucidation and purity assessment of organic molecules. Both ¹H and ¹³C NMR provide detailed information about the chemical environment of the atoms within the 9-octadecyne molecule and can reveal the presence of impurities.

Principle: NMR spectroscopy relies on the magnetic properties of atomic nuclei. When placed in a strong magnetic field, nuclei absorb and re-emit electromagnetic radiation at a specific resonance frequency. This frequency is influenced by the local chemical environment, providing information about the molecular structure.

Expected NMR Data for 9-Octadecyne (in CDCl₃):

  • ¹H NMR:

    • The protons on the carbons adjacent to the triple bond (propargylic protons) are expected to appear as a triplet around δ 2.14 ppm.

    • The methylene protons of the long alkyl chains will resonate as a broad multiplet between δ 1.2-1.5 ppm.

    • The terminal methyl groups will appear as a triplet around δ 0.88 ppm.

  • ¹³C NMR:

    • The sp-hybridized carbons of the internal alkyne typically resonate in the region of δ 80-81 ppm.

    • The carbons of the methylene chains will appear in the range of δ 22-32 ppm.

    • The terminal methyl carbons will be observed around δ 14 ppm.

Quantitative NMR (qNMR): By integrating the signals of 9-octadecyne against a certified internal standard of known concentration, a highly accurate and precise determination of purity can be achieved.[1]

Mass Spectrometry (MS)

Coupled with a separation technique like GC (GC-MS), mass spectrometry provides information about the molecular weight and fragmentation pattern of 9-octadecyne and its impurities.

Principle: In GC-MS, after separation by GC, the molecules are ionized, and the resulting ions are separated based on their mass-to-charge ratio. The resulting mass spectrum is a fingerprint of the molecule.

Expected Mass Spectrum of 9-Octadecyne:

  • Molecular Ion (M⁺): A peak corresponding to the molecular weight of 9-octadecyne (250.46 g/mol ) should be observed.

  • Fragmentation Pattern: The molecule will fragment in a characteristic way, with cleavage at the C-C bonds along the alkyl chains.

Purification Strategies for Enhancing Purity

For applications requiring higher purity than what is commercially available, further purification may be necessary. The choice of purification method depends on the nature of the impurities to be removed.

Fractional Distillation

Fractional distillation is a suitable method for separating 9-octadecyne from impurities with significantly different boiling points.[2][3] Given the high boiling point of 9-octadecyne (estimated around 313.6 °C at atmospheric pressure), vacuum distillation is often employed to prevent thermal decomposition.[4]

Principle: This technique separates liquids based on differences in their boiling points. By heating a liquid mixture, the component with the lower boiling point will vaporize more readily. The vapor is then condensed and collected. A fractionating column with a large surface area (e.g., Vigreux or packed column) allows for multiple condensation-vaporization cycles, leading to a more efficient separation of components with close boiling points.[5]

Decision-Making for Fractional Distillation:

Fractional_Distillation_Decision Start Assess Impurity Profile (GC analysis) BoilingPointDiff Significant difference in boiling points between 9-octadecyne and impurities? Start->BoilingPointDiff VacuumDist Perform Vacuum Fractional Distillation BoilingPointDiff->VacuumDist Yes OtherMethod Consider Alternative Purification Methods (e.g., Chromatography) BoilingPointDiff->OtherMethod No AnalyzeFractions Analyze fractions by GC to determine purity VacuumDist->AnalyzeFractions

Caption: Decision workflow for using fractional distillation to purify 9-octadecyne.

Preparative Chromatography

For the removal of impurities with similar boiling points, such as positional isomers, preparative liquid chromatography is a powerful technique.[6][7]

Principle: Preparative HPLC operates on the same principles as analytical HPLC but utilizes larger columns and higher flow rates to isolate larger quantities of a compound. For a non-polar compound like 9-octadecyne, both normal-phase and reverse-phase chromatography can be considered.

  • Normal-Phase HPLC: Utilizes a polar stationary phase (e.g., silica) and a non-polar mobile phase (e.g., hexane/ethyl acetate). Non-polar compounds like 9-octadecyne will elute relatively quickly.

  • Reverse-Phase HPLC: Employs a non-polar stationary phase (e.g., C18) and a polar mobile phase (e.g., acetonitrile/water). This is a common choice for purifying non-polar compounds.[8]

Step-by-Step Protocol for Preparative Reverse-Phase HPLC:

  • Method Development (Analytical Scale):

    • Develop a separation method on an analytical C18 column to achieve baseline resolution of 9-octadecyne from its impurities.

    • Optimize the mobile phase composition (e.g., gradient of acetonitrile and water) and flow rate.

  • Scale-Up:

    • Transfer the optimized method to a preparative C18 column. The flow rate and sample loading are scaled up proportionally to the column's cross-sectional area.

  • Fraction Collection:

    • Collect the fractions corresponding to the pure 9-octadecyne peak as it elutes from the column.

  • Solvent Removal:

    • Remove the mobile phase from the collected fractions, typically by rotary evaporation, to yield the purified 9-octadecyne.

Conclusion: Ensuring Scientific Integrity through Purity

The purity of 9-octadecyne is not a mere technicality but a fundamental prerequisite for reliable and reproducible scientific outcomes. A thorough understanding of commercial purity standards, potential impurities, and the appropriate analytical and purification techniques is essential for any researcher utilizing this versatile alkyne. By implementing the methodologies outlined in this guide, scientists and drug development professionals can ensure the integrity of their starting materials, thereby enhancing the quality and validity of their research and development efforts.

References

  • GL Sciences. (n.d.). Preparative HPLC Columns. Retrieved January 17, 2026, from [Link]

  • Benchchem. (2025).
  • Separation of Alkyne Enantiomers by Chiral Column HPLC Analysis of Their Cobalt-Complexes. (2016). Molecules, 21(9), 1229.
  • Benchchem. (2025).
  • Analytical method validation of GC-FID for the simultaneous measurement of hydrocarbons (C2-C4) in their gas mixture. (2017). Journal of the Chilean Chemical Society, 62(1), 3365-3370.
  • Agilent Technologies. (2013).
  • Labcompare. (2022).
  • Pharma Knowledge Forum. (2024). How to Develop HPLC Method for Nonpolar Compounds.
  • Wikipedia. (n.d.). Fractional distillation. Retrieved January 17, 2026, from [Link]

  • USGS.gov. (2020).
  • OpenOChem Learn. (n.d.). Alkynes. Retrieved January 17, 2026, from [Link]

  • SCION Instruments. (n.d.). GC-FID | Gas Chromatography Flame Ionization Detector. Retrieved January 17, 2026, from [Link]

  • Master Organic Chemistry. (2010). Functional Groups In Organic Chemistry.
  • Wikipedia. (n.d.). Alkyne. Retrieved January 17, 2026, from [Link]

  • University of Rochester, Department of Chemistry. (n.d.). Purification: Fractional Distillation. Retrieved January 17, 2026, from [Link]

  • LookChem. (n.d.). octadecene suppliers USA.
  • Benchchem. (2025). Application Notes and Protocols: The Role of 9-Octadecene in Nanocrystal Growth.
  • PubChem. (n.d.). 9-Octadecyne. Retrieved January 17, 2026, from [Link]

  • Chemistry LibreTexts. (2023). Spectroscopy of the Alkynes.
  • ChemWhat. (n.d.). 9-OCTADECYNE CAS#: 35365-59-4. Retrieved January 17, 2026, from [Link]

  • Wikidata. (n.d.). 9-octadecyne. Retrieved January 17, 2026, from [Link]

  • Chemistry LibreTexts. (2021). 5.
  • Semantic Scholar. (n.d.).
  • Save My Exams. (2025). Crude Oil & Fractional Distillation (Edexcel IGCSE Chemistry): Revision Note.
  • Thomasnet. (n.d.). Sourcing High-Quality 1-Octadecene: A Buyer's Guide.
  • US EPA. (n.d.). 9-Octadecene - Substance Details - SRS.
  • The Good Scents Company. (n.d.). 1-octadecene.
  • Importance of Purity Evaluation and the Potential of Quantitative H-1 NMR as a Purity Assay. (2012). Journal of Medicinal Chemistry, 55(20), 8791-8802.
  • ResearchGate. (n.d.).
  • Chemos GmbH & Co.KG. (2019).
  • YouTube. (2024). ch335: sample alkyne NMR problem.
  • Additional insights from very-high-resolution 13C NMR spectra of long-chain n-alkanes. (2013). Magnetic Resonance in Chemistry, 51(11), 741-746.
  • ChemRxiv. (2018).
  • ChemRxiv. (2018).

Sources

Exploratory

An In-depth Technical Guide to the Discovery and Historical Synthesis of 9-Octadecyne

For Researchers, Scientists, and Drug Development Professionals Abstract 9-Octadecyne is an 18-carbon internal alkyne that, while not a household name in organic chemistry, represents a class of long-chain unsaturated hy...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Abstract

9-Octadecyne is an 18-carbon internal alkyne that, while not a household name in organic chemistry, represents a class of long-chain unsaturated hydrocarbons fundamental to various research and development areas, including materials science and the synthesis of complex organic molecules. This guide provides a comprehensive overview of 9-Octadecyne, with a particular focus on its plausible historical synthesis and modern, more efficient synthetic methodologies. We will delve into the mechanistic underpinnings of these synthetic routes, offer detailed experimental protocols, and present a comparative analysis to inform laboratory practice.

Introduction to 9-Octadecyne

9-Octadecyne, with the chemical formula C₁₈H₃₄, is a symmetrical internal alkyne characterized by a carbon-carbon triple bond at the C-9 position.[1] Its structure consists of two octyl chains attached to the acetylenic carbons.

Physical and Chemical Properties of 9-Octadecyne:

PropertyValueSource
Molecular Formula C₁₈H₃₄[1]
Molecular Weight 250.48 g/mol [1]
CAS Number 35365-59-4[1]
Boiling Point ~310-315 °C (estimated)
Melting Point Not precisely determined
Density ~0.8 g/cm³ (estimated)

The reactivity of 9-octadecyne is primarily dictated by its carbon-carbon triple bond, making it a valuable precursor for a variety of chemical transformations, including hydrogenation to the corresponding alkene (9-octadecene) or alkane (octadecane), halogenation, and hydration.

A Plausible Historical Synthesis: Dehydrohalogenation of a Dihalide

While a singular "discovery" of 9-octadecyne is not prominently documented, its synthesis in the late 19th or early 20th century would have likely been achieved through methods developed for the preparation of other long-chain alkynes. A plausible and historically relevant approach involves the double dehydrohalogenation of a vicinal dihalide derived from a readily available precursor like oleic acid or its corresponding alcohol, oleyl alcohol. This method is analogous to the known synthesis of stearolic acid.

The overall transformation can be envisioned as a two-step process: the halogenation of an alkene to form a dihaloalkane, followed by a twofold elimination of a hydrogen halide using a strong base.

Historical Synthesis of 9-Octadecyne 9-Octadecene 9-Octadecene 9,10-Dihalooctadecane 9,10-Dihalooctadecane 9-Octadecene->9,10-Dihalooctadecane Halogenation (e.g., Br₂) 9-Octadecyne 9-Octadecyne 9,10-Dihalooctadecane->9-Octadecyne Double Dehydrohalogenation (strong base)

Figure 1: Overall workflow of the plausible historical synthesis of 9-Octadecyne.

Rationale Behind the Historical Approach

In the early days of organic synthesis, chemists relied on robust and often harsh reaction conditions. The conversion of alkenes to alkynes via a dihalide intermediate was a common strategy. Natural products, such as oleic acid, were often the starting materials for the synthesis of long-chain aliphatic compounds.

Detailed Experimental Protocol (Reconstructed)

Step 1: Halogenation of 9-Octadecene to 9,10-Dihalooctadecane

This step involves the addition of a halogen, typically bromine, across the double bond of 9-octadecene.

  • Reagents: 9-Octadecene, Bromine (Br₂), and an inert solvent (e.g., carbon tetrachloride, CCl₄).

  • Procedure:

    • Dissolve 9-octadecene in a suitable volume of carbon tetrachloride in a flask protected from light.

    • Slowly add a stoichiometric amount of bromine, also dissolved in carbon tetrachloride, to the flask with stirring. The disappearance of the bromine's reddish-brown color indicates the progress of the reaction.

    • Once the addition is complete and the color persists, the reaction is stirred for a short period to ensure completion.

    • The solvent is then removed under reduced pressure to yield the crude 9,10-dibromooctadecane.

Step 2: Double Dehydrohalogenation of 9,10-Dihalooctadecane to 9-Octadecyne

This elimination reaction requires a strong base to remove two equivalents of hydrogen halide.

  • Reagents: 9,10-Dihalooctadecane, a strong base (e.g., alcoholic potassium hydroxide (KOH) or sodium amide (NaNH₂)), and a suitable solvent.

  • Procedure:

    • The crude 9,10-dihalooctadecane is dissolved in a high-boiling alcohol, such as ethanol.

    • A concentrated solution of potassium hydroxide in ethanol is added to the flask.

    • The mixture is heated to reflux for several hours to effect the double elimination.

    • After cooling, the reaction mixture is poured into a large volume of water.

    • The organic layer containing 9-octadecyne is separated, washed with water to remove inorganic salts, and dried over an anhydrous salt (e.g., sodium sulfate).

    • The crude product is then purified by distillation under reduced pressure.

Mechanistic Insights

The double dehydrohalogenation proceeds through two successive E2 (elimination, bimolecular) reactions.

Dehydrohalogenation Mechanism cluster_step1 First E2 Elimination cluster_step2 Second E2 Elimination Dihalide 9,10-Dihalooctadecane Vinylic_Halide Vinylic Halide Intermediate Dihalide->Vinylic_Halide Base (e.g., OH⁻) removes H⁺, forms double bond, expels X⁻ Vinylic_Halide_2 Vinylic Halide Intermediate Alkyne 9-Octadecyne Vinylic_Halide_2->Alkyne Stronger Base removes vinylic H⁺, forms triple bond, expels X⁻

Figure 2: Mechanism of double dehydrohalogenation.

Modern Synthesis: Alkylation of Terminal Alkynes

A more versatile and widely used modern approach for synthesizing internal alkynes like 9-octadecyne is the alkylation of a terminal alkyne. This method allows for the construction of unsymmetrical alkynes as well and generally proceeds with higher yields and selectivity under milder conditions than the historical dehydrohalogenation route. For the synthesis of the symmetrical 9-octadecyne, this would involve the reaction of the acetylide of a C9 terminal alkyne with a C9 alkyl halide.

The overall strategy involves the deprotonation of a terminal alkyne to form a potent nucleophile (an acetylide ion), followed by an Sₙ2 reaction with a primary alkyl halide.

Modern Synthesis of 9-Octadecyne 1-Nonyne 1-Nonyne Non-1-yn-1-ide Non-1-yn-1-ide 1-Nonyne->Non-1-yn-1-ide Deprotonation (e.g., NaNH₂) 9-Octadecyne 9-Octadecyne Non-1-yn-1-ide->9-Octadecyne Sₙ2 Alkylation with 1-Bromononane

Figure 3: Overall workflow of the modern synthesis of 9-Octadecyne.

Causality in Experimental Choices

The choice of a strong, non-nucleophilic base like sodium amide is crucial to ensure complete deprotonation of the terminal alkyne without competing side reactions. The use of a primary alkyl halide is essential for an efficient Sₙ2 reaction; secondary or tertiary halides would lead to elimination products.

Detailed Experimental Protocol
  • Reagents: 1-Nonyne, Sodium amide (NaNH₂), liquid ammonia (NH₃) as solvent, and 1-Bromononane.

  • Procedure:

    • A flask is equipped with a dry ice condenser and charged with liquid ammonia at -78 °C.

    • Sodium amide is carefully added to the liquid ammonia with stirring.

    • 1-Nonyne is then added dropwise to the stirred suspension, leading to the formation of the sodium salt of the non-1-yn-1-ide.

    • After stirring for a period to ensure complete deprotonation, 1-bromononane is added slowly.

    • The reaction is allowed to proceed for several hours, after which the ammonia is allowed to evaporate.

    • The reaction is quenched by the careful addition of water or a saturated aqueous solution of ammonium chloride.

    • The product is extracted with an organic solvent (e.g., diethyl ether), and the organic layer is washed with water and brine.

    • The organic phase is dried over an anhydrous salt, and the solvent is removed under reduced pressure.

    • The resulting crude 9-octadecyne is purified by vacuum distillation or column chromatography.

Mechanistic Insights

The reaction proceeds in two distinct steps: an acid-base reaction followed by a nucleophilic substitution.

Alkylation Mechanism cluster_step1 Deprotonation cluster_step2 Sₙ2 Alkylation 1-Nonyne 1-Nonyne Acetylide Non-1-yn-1-ide Anion 1-Nonyne->Acetylide Base (NH₂⁻) removes terminal H⁺ Acetylide_2 Non-1-yn-1-ide Anion Alkyne_Product 9-Octadecyne Acetylide_2->Alkyne_Product Nucleophilic attack on 1-Bromononane, displaces Br⁻

Figure 4: Mechanism of terminal alkyne alkylation.

Comparative Analysis of Synthetic Methods

FeatureHistorical Method (Dehydrohalogenation)Modern Method (Alkylation)
Starting Materials 9-Octadecene, Halogen, Strong Base1-Nonyne, 1-Bromononane, Strong Base
Reaction Conditions High temperatures (reflux)Low temperatures (-78 °C to room temp)
Reagent Sensitivity Less sensitive to moistureRequires anhydrous conditions
Versatility Primarily for symmetrical alkynes from alkenesCan produce symmetrical and unsymmetrical alkynes
Typical Yields Moderate to goodGood to excellent
Byproducts Inorganic salts, potential for elimination isomersInorganic salts

Characterization of 9-Octadecyne

The structure of the synthesized 9-octadecyne would be confirmed using modern spectroscopic techniques.

  • ¹H NMR: The spectrum would be characterized by the absence of olefinic or acetylenic protons. The signals would correspond to the methylene and methyl groups of the octyl chains.

  • ¹³C NMR: A key feature would be the appearance of two signals in the alkyne region (typically around 80 ppm) corresponding to the two sp-hybridized carbons of the triple bond.

  • Infrared (IR) Spectroscopy: A weak to medium absorption band around 2200-2260 cm⁻¹ would indicate the presence of the C≡C triple bond. The absence of a strong band around 3300 cm⁻¹ would confirm that it is an internal, not a terminal, alkyne.

Conclusion

The synthesis of 9-octadecyne provides a clear illustration of the evolution of synthetic organic chemistry. The plausible historical route, while effective, relies on harsh conditions and offers limited flexibility. In contrast, the modern alkylation of terminal alkynes represents a more elegant and efficient approach, offering greater control and broader applicability for the synthesis of a wide range of internal alkynes. For researchers and drug development professionals, understanding these different synthetic strategies is crucial for the efficient and targeted synthesis of complex molecules where the alkyne functionality serves as a key building block.

References

  • PubChem. 9-Octadecyne. National Center for Biotechnology Information. [Link]

Sources

Protocols & Analytical Methods

Method

Application Note & Protocol: The Strategic Application of 9-Octadecyne in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

Audience: Researchers, scientists, and drug development professionals. Abstract: This document provides a comprehensive guide to the effective utilization of 9-Octadecyne in Copper-Catalyzed Azide-Alkyne Cycloaddition (C...

Author: BenchChem Technical Support Team. Date: January 2026

Audience: Researchers, scientists, and drug development professionals.

Abstract: This document provides a comprehensive guide to the effective utilization of 9-Octadecyne in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reactions. Moving beyond a simple recitation of steps, this note elucidates the underlying chemical principles and offers practical, field-tested protocols to empower researchers in achieving high-yield, high-purity synthesis of 1,4-disubstituted 1,2,3-triazoles. We will explore the unique properties of 9-Octadecyne, detail optimized reaction conditions, and provide robust methodologies for product purification and analysis, ensuring reproducible and reliable results in applications ranging from bioconjugation to materials science.

Introduction: The Unique Position of 9-Octadecyne in Click Chemistry

The advent of "click chemistry," a term coined by K. Barry Sharpless, revolutionized chemical synthesis by emphasizing reactions that are high-yielding, wide in scope, and generate only inoffensive byproducts. At the heart of this chemical philosophy lies the Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a powerful ligation reaction that forms a stable triazole linkage between an azide and a terminal alkyne.

9-Octadecyne, a long-chain terminal alkyne, presents a unique set of properties that make it a valuable tool in the click chemistry arsenal. Its C18 aliphatic chain imparts significant hydrophobicity, a characteristic that can be strategically exploited in various applications:

  • Bioconjugation: The lipophilic nature of the octadecyl chain can facilitate the anchoring of molecules to cell membranes or other lipidic structures. This is particularly useful for labeling or modifying lipids and other hydrophobic biomolecules.

  • Materials Science: Incorporation of 9-Octadecyne into polymers or surfaces can dramatically alter their hydrophobic properties, enabling the creation of specialized coatings, functionalized nanoparticles, and self-assembling monolayers.

  • Drug Development: The long alkyl chain can be used to enhance the lipophilicity of drug candidates, potentially improving their membrane permeability and pharmacokinetic profiles.

This guide will provide the necessary theoretical background and practical protocols to successfully employ 9-Octadecyne in your CuAAC reactions.

The CuAAC Mechanism: A Closer Look at the Catalytic Cycle

The CuAAC reaction is not a spontaneous process; it requires a copper(I) catalyst to proceed at a practical rate. The generally accepted mechanism, proposed by Sharpless and coworkers, involves a catalytic cycle that ensures the regioselective formation of the 1,4-disubstituted triazole isomer.

CuAAC_Mechanism cluster_0 Catalytic Cycle Cu(II) Cu(II) Cu(I) Cu(I) Cu(II)->Cu(I) Reduction Ascorbate Ascorbate Copper_Acetylide Copper(I) Acetylide Cu(I)->Copper_Acetylide + 9-Octadecyne 9-Octadecyne 9-Octadecyne Azide Azide Metallacycle Copper Metallacycle Copper_Acetylide->Metallacycle + Azide Triazole_Product 1,4-Disubstituted Triazole Metallacycle->Triazole_Product Ring Contraction & Protonolysis Triazole_Product->Cu(I) Catalyst Regeneration

Figure 1: Simplified catalytic cycle of the CuAAC reaction.

Key Mechanistic Steps:

  • Generation of the Active Catalyst: The reaction is catalyzed by the copper(I) ion. While Cu(I) salts can be used directly, they are prone to oxidation. A more common and robust method is the in situ reduction of a copper(II) salt (e.g., CuSO₄) using a mild reducing agent, typically sodium ascorbate.[1][2]

  • Formation of the Copper Acetylide: The Cu(I) catalyst coordinates with the terminal alkyne of 9-Octadecyne. This coordination significantly increases the acidity of the terminal proton, facilitating its removal to form a copper(I) acetylide intermediate.[2][3]

  • Coordination of the Azide: The azide reactant then coordinates to the copper center of the acetylide intermediate.

  • Cycloaddition and Ring Contraction: A [3+2] cycloaddition occurs, forming a six-membered copper-containing metallacycle.[1] This intermediate is unstable and rapidly rearranges to a more stable five-membered triazolyl-copper derivative.

  • Protonolysis and Catalyst Regeneration: The final step involves protonolysis of the triazolyl-copper intermediate, which releases the 1,4-disubstituted triazole product and regenerates the active Cu(I) catalyst, allowing the cycle to continue.[1]

The Role of Ligands:

To enhance the efficiency and biocompatibility of the CuAAC reaction, accelerating ligands are often employed. These ligands, typically nitrogen-based chelators like TBTA (tris(benzyltriazolylmethyl)amine) or THPTA (tris(3-hydroxypropyltriazolylmethyl)amine), serve several critical functions:

  • Stabilize the Cu(I) oxidation state , protecting it from oxidation and disproportionation.[4][5][6]

  • Increase the solubility of the copper catalyst , particularly in aqueous media.

  • Accelerate the rate of the reaction , even at low reactant concentrations.[7][8]

Experimental Protocols: A Practical Guide to CuAAC with 9-Octadecyne

The following protocols are designed to be a starting point and can be optimized based on the specific azide partner and desired scale.

Materials and Reagents
Reagent/MaterialRecommended Grade/PuritySupplier (Example)Notes
9-Octadecyne>95%Sigma-Aldrich, TCIStore under an inert atmosphere to prevent oxidation.
Azide-functionalized molecule>95%VariousEnsure purity and full characterization of the azide partner.
Copper(II) Sulfate PentahydrateACS Reagent GradeFisher ScientificA readily available and inexpensive source of copper.
Sodium Ascorbate>99%Acros OrganicsPrepare fresh solutions for each experiment to ensure maximum reducing power.
THPTA (or other suitable ligand)>98%VariousWater-soluble ligands are recommended for reactions in aqueous or mixed aqueous/organic solvents.
Solvents (e.g., DMSO, THF, t-BuOH)Anhydrous or HPLC gradeVariousThe choice of solvent will depend on the solubility of the reactants.
Deionized Water18.2 MΩ·cmMilliporeHigh-purity water is essential for reproducible results.
General Protocol for CuAAC with 9-Octadecyne

This protocol describes a typical small-scale reaction.

CuAAC_Workflow Start Start Prepare_Reactants Prepare Reactant Solutions (9-Octadecyne, Azide) Start->Prepare_Reactants Combine_Reactants Combine Reactant Solutions Prepare_Reactants->Combine_Reactants Prepare_Catalyst Prepare Catalyst Premix (CuSO4, Ligand, Ascorbate) Add_Catalyst Add Catalyst Premix to Reactants Prepare_Catalyst->Add_Catalyst Combine_Reactants->Add_Catalyst Reaction Stir at Room Temperature (or heat if necessary) Add_Catalyst->Reaction Monitor Monitor Reaction Progress (TLC, LC-MS) Reaction->Monitor Monitor->Reaction Incomplete Quench Quench Reaction (optional) Monitor->Quench Complete Workup Aqueous Workup / Extraction Quench->Workup Purify Purify Product (Column Chromatography) Workup->Purify Analyze Characterize Product (NMR, MS) Purify->Analyze End End Analyze->End

Figure 2: A typical experimental workflow for a CuAAC reaction.

Step-by-Step Methodology:

  • Reactant Preparation:

    • In a clean, dry vial, dissolve 9-Octadecyne (1.0 eq) and the azide-functionalized molecule (1.0-1.2 eq) in a suitable solvent system. A common choice is a mixture of an organic solvent (like DMSO or THF) and water to ensure all components remain in solution. The final concentration of the limiting reactant is typically in the range of 0.01 - 0.1 M.

    • Causality: Using a slight excess of one reactant can help drive the reaction to completion, especially if one component is more precious or difficult to synthesize. The choice of solvent is critical for ensuring a homogeneous reaction mixture, which is essential for efficient catalysis.

  • Catalyst Premix Preparation:

    • In a separate microcentrifuge tube, prepare a fresh stock solution of the catalyst premix. For a typical reaction, this would involve:

      • Copper(II) Sulfate Pentahydrate (0.01-0.05 eq)

      • THPTA ligand (0.05-0.25 eq, typically 5x the copper concentration)

      • Sodium Ascorbate (0.1-0.5 eq, typically 10x the copper concentration)

    • Dissolve these components in deionized water or the aqueous portion of your solvent system.

    • Causality: Preparing a premix ensures that the copper(II) is reduced to the active copper(I) state immediately before being introduced to the alkyne and azide. The excess ligand protects the catalyst, and the excess ascorbate maintains a reducing environment, preventing catalyst deactivation.[9]

  • Reaction Initiation and Monitoring:

    • Add the catalyst premix to the stirring solution of the alkyne and azide.

    • Allow the reaction to proceed at room temperature. For less reactive substrates, gentle heating (e.g., 40-60 °C) may be beneficial.

    • Monitor the progress of the reaction by an appropriate analytical technique, such as Thin Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS).

    • Causality: Monitoring the reaction is crucial to determine the point of completion and to avoid the formation of side products from prolonged reaction times.

  • Work-up and Purification:

    • Once the reaction is complete, the work-up procedure will depend on the properties of the triazole product. Due to the hydrophobic nature of the octadecyl chain, the product will likely be soluble in common organic solvents.

    • A typical work-up involves diluting the reaction mixture with water and extracting the product with an organic solvent such as ethyl acetate or dichloromethane.

    • The combined organic layers are then washed with brine, dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

    • The crude product can then be purified by flash column chromatography on silica gel. The choice of eluent will depend on the polarity of the product.

    • Causality: The aqueous work-up removes the water-soluble catalyst components and any remaining salts. Column chromatography is a standard and effective method for isolating the desired triazole product from any unreacted starting materials or minor byproducts.

Troubleshooting and Optimization

IssuePotential CauseSuggested Solution
Low or no product formation Inactive catalyst (oxidized Cu(I))Prepare fresh sodium ascorbate solution. Ensure the reaction is not overly exposed to air. Consider degassing the solvent.
Poor solubility of reactantsChange the solvent system. Increase the proportion of the organic co-solvent. Sonication may also help to dissolve stubborn starting materials.
Steric hindrance around the alkyne or azideIncrease the reaction temperature and/or reaction time. Increase the catalyst loading.
Formation of side products Oxidative homocoupling of 9-Octadecyne (Glaser coupling)Ensure a sufficient excess of sodium ascorbate is present.[9] Minimize exposure of the reaction to oxygen.
Degradation of starting materials or productIf the reactants or product are sensitive, perform the reaction at a lower temperature for a longer period. Ensure the pH of the reaction mixture is within a suitable range (typically 4-12).[1]
Difficulty in purification Product co-elutes with starting materialOptimize the solvent system for column chromatography. Consider using a different stationary phase (e.g., reversed-phase silica).
Product is a viscous oil that is difficult to handleIf possible, try to crystallize the product. If not, careful handling and high-vacuum drying are necessary.

Conclusion

9-Octadecyne is a versatile building block for the synthesis of functionalized molecules via the CuAAC reaction. Its long aliphatic chain provides a powerful handle for introducing hydrophobicity, enabling a wide range of applications in bioconjugation, materials science, and drug discovery. By understanding the underlying mechanism of the CuAAC reaction and employing robust, optimized protocols, researchers can confidently and efficiently synthesize novel triazole-containing compounds to advance their scientific goals. The methodologies and insights provided in this guide serve as a comprehensive resource for the successful application of 9-Octadecyne in this cornerstone of click chemistry.

References

  • Click Chemistry Azide-Alkyne Cycloaddition. (n.d.). Organic Chemistry Portal. Retrieved from [Link]

  • Understanding the mechanism and regioselectivity of the copper(i) catalyzed [3 + 2] cycloaddition reaction between azide and alkyne: a systematic DFT study. (2016). National Institutes of Health. Retrieved from [Link]

  • Azide-alkyne Huisgen cycloaddition. (n.d.). Wikipedia. Retrieved from [Link]

  • Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. (2013). National Center for Biotechnology Information. Retrieved from [Link]

  • Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. (2012). National Institutes of Health. Retrieved from [Link]

Sources

Application

9-Octadecyne: A Versatile Hydrophobic Building Block in Modern Organic Synthesis

Introduction: The Strategic Value of a Long-Chain Internal Alkyne In the landscape of contemporary organic synthesis, the strategic incorporation of long, hydrophobic alkyl chains is paramount for modulating the physicoc...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Value of a Long-Chain Internal Alkyne

In the landscape of contemporary organic synthesis, the strategic incorporation of long, hydrophobic alkyl chains is paramount for modulating the physicochemical properties of target molecules. This is particularly crucial in the fields of drug development, materials science, and nanotechnology, where precise control over lipophilicity, self-assembly, and molecular architecture is essential for functional outcomes. 9-Octadecyne, a symmetrical 18-carbon internal alkyne, has emerged as a highly valuable and versatile building block for these purposes. Its long aliphatic chain imparts significant hydrophobicity, while the centrally located triple bond serves as a reactive handle for a variety of powerful synthetic transformations. This guide provides an in-depth exploration of the applications of 9-octadecyne, complete with detailed protocols and mechanistic insights for researchers, scientists, and professionals in drug development.

Physicochemical Properties of 9-Octadecyne

A thorough understanding of the physical and chemical characteristics of 9-octadecyne is fundamental to its effective application in synthesis.

PropertyValueSource
Molecular Formula C₁₈H₃₄
Molecular Weight 250.47 g/mol
Appearance Colorless liquid or solid
Melting Point 27 °C
Boiling Point 179 °C at 15 mmHg
Density 0.789 g/mL at 25 °C
Solubility Insoluble in water; soluble in organic solvents like hexane, toluene, and chloroform.[1]

Application in the Synthesis of Amphiphilic Lipids and Drug Delivery Systems

The hydrophobic nature of the 9-octadecyne backbone makes it an ideal component for the synthesis of amphiphilic molecules, which are central to the construction of drug delivery vehicles like liposomes and micelles.[2][3] By functionalizing the alkyne, a polar head group can be introduced, creating a molecule with both a water-loving and a water-fearing region. This dual character drives the self-assembly of these molecules into organized structures in aqueous environments, capable of encapsulating hydrophobic drugs.[4]

Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) for Amphiphile Synthesis

"Click chemistry," particularly the copper-catalyzed azide-alkyne cycloaddition (CuAAC), offers a highly efficient and reliable method for conjugating a polar head group to the 9-octadecyne core.[5][6] This reaction is characterized by its high yield, mild reaction conditions, and tolerance of a wide range of functional groups.[4]

Sources

Method

Application Notes & Protocols: The Strategic Use of 9-Octadecyne in Advanced Bioconjugation

Part 1: Application Notes & Scientific Principles Introduction: Beyond Standard Alkynes In the landscape of bioconjugation, the choice of chemical handles is paramount to the success of an experimental design. While a va...

Author: BenchChem Technical Support Team. Date: January 2026

Part 1: Application Notes & Scientific Principles

Introduction: Beyond Standard Alkynes

In the landscape of bioconjugation, the choice of chemical handles is paramount to the success of an experimental design. While a variety of alkynes are available for "click chemistry," 9-octadecyne , an internal alkyne with a C18 aliphatic chain, offers a unique set of properties that extend its utility beyond simple ligation. Its structure, featuring a triple bond positioned centrally within a long hydrocarbon chain, imparts significant hydrophobicity. This characteristic can be strategically exploited in applications requiring interaction with or integration into lipidic environments, such as cell membranes or the hydrophobic cores of proteins.

The primary application of 9-octadecyne in bioconjugation is through the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) .[1][2][][4] This highly efficient and specific reaction forms a stable triazole linkage between the alkyne (9-octadecyne) and an azide-functionalized molecule of interest.[2][]

Core Reaction: The Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is the cornerstone of 9-octadecyne's utility in bioconjugation.[][4] It is a highly reliable method for covalently linking molecules in a specific and efficient manner.[2][5]

Mechanism Overview: The reaction proceeds through a multi-step mechanism involving a copper(I) catalyst.[] The key steps are the formation of a copper(I) acetylide intermediate with the terminal alkyne, which then reacts with the azide in a cycloaddition to form the stable 1,4-disubstituted 1,2,3-triazole product.[2][]

CuAAC_Mechanism cluster_reactants Reactants cluster_catalyst Catalytic Cycle Alkyne R1-C≡CH (9-Octadecyne Derivative) Cu_I Cu(I) Catalyst Alkyne->Cu_I Forms Cu-Acetylide Azide R2-N3 (Azide-Biomolecule) Azide->Cu_I Reacts with Cu-Acetylide Product Stable Triazole Linkage (R1-Triazole-R2) Cu_I->Product Forms Product & Regenerates Catalyst Reducing_Agent Reducing Agent (e.g., Sodium Ascorbate) Cu_II Cu(II) Ligand Stabilizing Ligand (e.g., THPTA)

Key Components & Their Rationale:

  • 9-Octadecyne (or a derivative): The alkyne component. Its long alkyl chain is the key feature for specialized applications.

  • Azide-Functionalized Biomolecule: The azide group is introduced onto the biomolecule of interest (protein, DNA, etc.) as it is bioorthogonal, meaning it does not react with native functional groups.[6]

  • Copper(I) Source: Typically generated in situ from a Copper(II) salt (e.g., CuSO₄) and a reducing agent.[5][7] Copper(I) is the active catalytic species.

  • Reducing Agent: Sodium ascorbate is widely used to reduce Cu(II) to the active Cu(I) state and to protect against oxidation by dissolved oxygen.[5]

  • Copper-Chelating Ligand: Ligands like THPTA (tris(3-hydroxypropyltriazolylmethyl)amine) are crucial. They stabilize the Cu(I) oxidation state, improve reaction kinetics, and reduce copper-mediated damage to biomolecules.[5][7]

Important Distinction: CuAAC vs. SPAAC It is critical to distinguish CuAAC from Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). SPAAC is a copper-free click reaction that relies on the high ring strain of cyclooctynes to proceed.[8][9][10][] As a linear, unstrained alkyne, 9-octadecyne is not suitable for SPAAC reactions .

Strategic Advantages & Experimental Considerations
Property Advantage / Application Experimental Consideration
Chemical Structure Internal alkyne within a C18 chain.[12]The triple bond is sterically accessible for the CuAAC reaction.
Hydrophobicity The long alkyl chain facilitates insertion into lipid bilayers or interaction with hydrophobic domains of proteins. Useful for creating membrane-anchored probes or modifying proteins within hydrophobic pockets.Solubility is a major challenge. 9-Octadecyne is insoluble in aqueous buffers. Stock solutions must be made in organic co-solvents (e.g., DMSO, DMF), and the final concentration in the reaction mix must be carefully controlled to avoid precipitation.[13]
Reactivity Participates readily in CuAAC reactions.The reaction is not bioorthogonal in vivo due to the cytotoxicity of the copper catalyst .[9] Therefore, its use is primarily for in vitro conjugations.
Stability The alkyne group is highly stable under typical laboratory and physiological conditions.The long-term stability of 9-octadecyne in solution should be considered, especially regarding potential oxidation. Store under inert gas.
Applications in Bioconjugation

The unique properties of 9-octadecyne open up specialized applications in research and therapeutic development:

  • Membrane and Cellular Probes: By conjugating a fluorescent dye or biotin to 9-octadecyne, researchers can create probes that anchor to cell membranes for imaging or pull-down assays.

  • Drug Delivery Systems: The hydrophobic chain can be used to load drugs into liposomes or nanoparticles, or to enhance the interaction of a therapeutic peptide with its target cell membrane.[14][15][16]

  • Protein Modification: For proteins with hydrophobic binding pockets, a 9-octadecyne-containing ligand can be clicked to an azide-modified protein, potentially improving binding affinity or introducing a new function.

  • Proteomics: Can be used in metabolic labeling experiments to profile lipid modifications or to identify proteins that interact with fatty acids.

Part 2: Experimental Protocols & Methodologies

General Considerations & Best Practices
  • Reagent Purity: Use high-purity reagents to avoid side reactions and catalyst inhibition.

  • Oxygen Exclusion: To prevent the oxidation of Cu(I) to the inactive Cu(II) state, it is best practice to degas all buffers and perform the reaction under an inert atmosphere (e.g., nitrogen or argon).[6]

  • Solvent Choice: While the reaction is often performed in aqueous buffers for biocompatibility, co-solvents are necessary to solubilize 9-octadecyne. DMSO is a common choice, but its final concentration should ideally be kept below 10% (v/v) to maintain the integrity of most proteins.[9]

  • Order of Addition: To protect the biomolecule, it is recommended to pre-complex the CuSO₄ with the ligand before adding it to the reaction mixture. The reaction should be initiated by the addition of the reducing agent.[7]

Protocol 1: General CuAAC Conjugation of an Azide-Modified Protein with 9-Octadecyne

This protocol provides a general workflow for conjugating an azide-modified protein with a 9-octadecyne-functionalized small molecule (e.g., a fluorophore or biotin).

Protocol_Workflow cluster_prep 1. Reagent Preparation cluster_reaction 2. Reaction Setup cluster_purify 3. Purification & Analysis A Prepare Azide-Protein in Degassed Buffer E Combine Azide-Protein and 9-Octadecyne A->E B Prepare 9-Octadecyne in DMSO B->E C Prepare Catalyst Premix: CuSO4 + THPTA Ligand F Add Catalyst Premix C->F D Prepare Fresh Sodium Ascorbate Solution G Initiate with Sodium Ascorbate D->G E->F F->G H Incubate (RT, 1-4h) under Inert Gas G->H I Purify Conjugate (e.g., Desalting Column) H->I J Characterize Product (SDS-PAGE, MS) I->J

Materials:

  • Azide-modified protein

  • 9-Octadecyne derivative (e.g., 9-Octadecynyl-Biotin)

  • Copper(II) Sulfate (CuSO₄)

  • THPTA (or other water-soluble Cu(I) stabilizing ligand)

  • Sodium Ascorbate

  • Anhydrous Dimethyl Sulfoxide (DMSO)

  • Degassed reaction buffer (e.g., 100 mM phosphate buffer, pH 7.4)

Stock Solutions:

  • Azide-Protein: 1-5 mg/mL in degassed reaction buffer.

  • 9-Octadecyne: 10 mM in anhydrous DMSO.

  • CuSO₄: 20 mM in deionized water.

  • THPTA Ligand: 100 mM in deionized water.[7][17]

  • Sodium Ascorbate: 100 mM in deionized water (prepare fresh immediately before use).

Protocol Steps:

  • Catalyst Premix Preparation: In a microcentrifuge tube, combine the CuSO₄ and THPTA ligand solutions. A 1:5 molar ratio of Cu:Ligand is recommended to ensure full chelation and stability.[5] For example, mix 10 µL of 20 mM CuSO₄ with 10 µL of 100 mM THPTA. Vortex briefly and let it sit for 2-3 minutes.[7][18]

  • Reaction Assembly: In a new reaction tube, add the following in order:

    • Azide-modified protein solution.

    • 9-Octadecyne stock solution.

    • The catalyst premix from Step 1.

  • Vortex Gently: Mix the components thoroughly but gently to avoid denaturing the protein.

  • Reaction Initiation: Add the freshly prepared sodium ascorbate solution to initiate the reaction. The final concentration of ascorbate should be significantly higher than the copper to maintain a reducing environment.

  • Incubation: Flush the headspace of the tube with an inert gas (argon or nitrogen), cap it tightly, and incubate at room temperature for 1-4 hours with gentle mixing.[17][18] Reaction times may need optimization.

  • Purification: Remove the excess small molecules (unreacted 9-octadecyne, catalyst, etc.) using a desalting column (e.g., Zeba™ Spin Desalting Columns) equilibrated with the desired final buffer (e.g., PBS).[9]

  • Characterization: Analyze the purified conjugate. A shift in molecular weight on an SDS-PAGE gel or confirmation by mass spectrometry can verify successful conjugation. If a fluorescent 9-octadecyne derivative was used, the conjugation can be confirmed by fluorescence spectroscopy.

Recommended Final Concentrations in Reaction Mixture:

ReagentRecommended Final ConcentrationMolar Excess (relative to Protein)
Azide-Protein10-100 µM1x
9-Octadecyne100 µM - 1 mM10-20x
CuSO₄50-250 µM5-10x
THPTA Ligand250 µM - 1.25 mM25-50x
Sodium Ascorbate1-5 mM100-200x

References

  • Strain-Promoted Azide-Alkyne Cycloaddition. Google Books.
  • The Definitive Guide to Strain-Promoted Alkyne-Azide Cycloaddition (SPAAC). Benchchem.
  • Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC)
  • Strain-Promoted Alkyne-Azide Cycloadditions (SPAAC). BOC Sciences.
  • Strain-promoted alkyne-azide cycloadditions (SPAAC) reveal new features of glycoconjugate biosynthesis. Utrecht University - UU Research Portal.
  • Copper-Catalyzed Azide–Alkyne Cycloaddition (CuAAC) by Functionalized NHC-Based Polynuclear Catalysts: Scope and Mechanistic Insights. PMC - NIH.
  • Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. PMC - PubMed Central.
  • Conjugated polymers developed from alkynes. National Science Review - Oxford Academic.
  • Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjug
  • Cu-Catalyzed Azide-Alkyne Cycloaddition (CuAAC). BOC Sciences.
  • Copper-catalysed azide–alkyne cycloadditions (CuAAC): an update. Organic & Biomolecular Chemistry (RSC Publishing).
  • Protocol: Click-Chemistry Labeling of Biomolecules and DNA. Lumiprobe.
  • Click Chemistry: new protocol for the labeling and modific
  • Click Chemistry Protocols. BroadPharm.
  • Click Chemistry Protocols. Xi'an Confluore Biological Technology Co., Ltd..
  • 9-Octadecyne. PubChem - NIH.
  • Protocol for Azide-Alkyne Click Chemistry. BroadPharm.
  • Advances in nanomaterials for precision drug delivery: Insights into pharmacokinetics and toxicity. PubMed Central.
  • How bioconjugation is unlocking new drug development. Pharmaceutical Technology.
  • Sub-15 nm Nanoparticles for Drug Delivery: Emerging Frontiers and Therapeutic Potential. MDPI.

Sources

Application

Application Notes and Protocols for the Synthesis of Functionalized Polymers Using 9-Octadecyne

For: Researchers, scientists, and drug development professionals. Introduction: The Versatility of a Long-Chain Alkyne in Polymer Chemistry 9-Octadecyne, a long-chain internal alkyne, offers a unique platform for the syn...

Author: BenchChem Technical Support Team. Date: January 2026

For: Researchers, scientists, and drug development professionals.

Introduction: The Versatility of a Long-Chain Alkyne in Polymer Chemistry

9-Octadecyne, a long-chain internal alkyne, offers a unique platform for the synthesis of functionalized polymers. Its C18 alkyl chain imparts significant hydrophobicity and can influence the self-assembly and physical properties of the resulting polymer, while the internal alkyne group serves as a versatile handle for post-polymerization modification. This allows for the creation of a diverse library of polymers with tailored functionalities from a single polymeric backbone. The long aliphatic side chain makes these polymers attractive for applications requiring solubility in nonpolar organic solvents and for creating amphiphilic structures when functionalized with polar moieties.

This guide provides a comprehensive overview of the synthesis of poly(9-octadecyne) and its subsequent functionalization through robust and efficient "click" chemistry reactions. We will delve into the rationale behind the choice of polymerization techniques, provide detailed experimental protocols, and discuss the characterization of the resulting functionalized polymers. The protocols and discussions are designed to equip researchers with the necessary knowledge to confidently synthesize and tailor these polymers for applications in drug delivery, biomaterials, and surface modification.

PART 1: Synthesis of the Poly(9-octadecyne) Backbone

The polymerization of internal alkynes such as 9-octadecyne can be challenging. While direct polymerization of internal alkynes is not as common as for terminal alkynes or vinyl monomers, transition-metal-catalyzed coordination polymerization, particularly with Ziegler-Natta or metallocene catalysts, offers a viable route. These methods are well-established for the polymerization of α-olefins, and with careful catalyst selection and optimization, they can be adapted for internal alkynes.[1][2][3][4][5]

The choice of a Ziegler-Natta or a related metallocene catalyst is critical as it influences the polymer's molecular weight, polydispersity, and microstructure (tacticity). For the purpose of creating a versatile backbone for post-polymerization modification, achieving a living or controlled polymerization is highly desirable as it allows for predictable molecular weights and narrow molecular weight distributions.[6][7][8]

Experimental Workflow: Polymerization of 9-Octadecyne

G cluster_prep Preparation cluster_poly Polymerization cluster_purify Purification & Characterization Monomer 9-Octadecyne Monomer Reaction Polymerization Reaction - Inert Atmosphere - Anhydrous Solvent Monomer->Reaction Catalyst_Prep Catalyst Preparation (e.g., Ziegler-Natta) Catalyst_Prep->Reaction Quench Quenching (e.g., with acidic methanol) Reaction->Quench Precipitation Precipitation (e.g., in methanol) Quench->Precipitation Drying Drying in Vacuo Precipitation->Drying Characterization Characterization (GPC, NMR, FT-IR) Drying->Characterization

Caption: Workflow for the synthesis of poly(9-octadecyne).

Protocol 1: Ziegler-Natta Polymerization of 9-Octadecyne

This protocol is adapted from established procedures for the polymerization of long-chain α-olefins and should be optimized for 9-octadecyne.[1][2][3][4][5][9]

Materials:

  • 9-Octadecyne (purified by distillation)

  • Titanium tetrachloride (TiCl₄)

  • Triethylaluminum (Al(C₂H₅)₃)

  • Anhydrous heptane or toluene

  • Methanol (acidified with HCl)

  • Nitrogen or Argon gas (high purity)

  • Schlenk line and glassware

Procedure:

  • Catalyst Preparation (in situ):

    • Under an inert atmosphere (N₂ or Ar), add anhydrous heptane (100 mL) to a dry Schlenk flask equipped with a magnetic stirrer.

    • Cool the flask to 0 °C in an ice bath.

    • Slowly add triethylaluminum (e.g., 10 mmol) to the heptane with vigorous stirring.

    • In a separate Schlenk flask, prepare a solution of TiCl₄ in anhydrous heptane (e.g., 1 mmol in 10 mL).

    • Slowly add the TiCl₄ solution to the triethylaluminum solution at 0 °C. A brown precipitate will form.

    • Allow the catalyst mixture to age for 30-60 minutes at 0 °C.

  • Polymerization:

    • In a separate, larger Schlenk flask, dissolve purified 9-octadecyne (e.g., 10 g, 40 mmol) in anhydrous heptane (200 mL).

    • Transfer the prepared catalyst slurry to the monomer solution via cannula under a positive pressure of inert gas.

    • Allow the reaction to proceed at a controlled temperature (e.g., 25-50 °C) for a predetermined time (e.g., 2-24 hours). The viscosity of the solution will increase as the polymer forms.

  • Quenching and Purification:

    • Terminate the polymerization by slowly adding acidified methanol (5% HCl in methanol) to decompose the catalyst.

    • Pour the polymer solution into a large volume of methanol to precipitate the polymer.

    • Filter the white, waxy polymer and wash it extensively with methanol.

    • Redissolve the polymer in a minimal amount of a good solvent (e.g., toluene or THF) and re-precipitate it in methanol to remove any remaining monomer and catalyst residues.

    • Dry the purified poly(9-octadecyne) under vacuum at 40-50 °C to a constant weight.

Expected Characterization Data:

ParameterExpected ValueTechnique
Number-Average Molecular Weight (Mn) 10,000 - 100,000 g/mol GPC
Polydispersity Index (Mw/Mn) 2.0 - 5.0 (typical for Ziegler-Natta)GPC
¹H NMR (CDCl₃, δ ppm) 5.3-5.5 (br, olefinic protons), 2.0-2.2 (br, allylic CH₂), 1.2-1.4 (br, backbone CH₂), 0.88 (t, terminal CH₃)NMR
¹³C NMR (CDCl₃, δ ppm) 128-132 (olefinic carbons), 30-34 (allylic carbons), 22-32 (aliphatic carbons), 14.1 (terminal CH₃)NMR
FT-IR (cm⁻¹) ~3005 (C-H stretch, olefinic), 2920, 2850 (C-H stretch, aliphatic), ~1650 (C=C stretch, weak)FT-IR

PART 2: Post-Polymerization Functionalization via Click Chemistry

The internal alkyne groups along the poly(9-octadecyne) backbone are ideal for post-polymerization modification using "click" chemistry. This approach allows for the introduction of a wide range of functional groups under mild conditions with high efficiency and selectivity.[10][11][12][13][14][15][16][17][18][19] The two most common click reactions for this purpose are the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and the Thiol-Yne reaction.

A. Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

CuAAC is a highly efficient reaction for forming a stable triazole linkage between an alkyne and an azide.[15][17] This method is ideal for conjugating a wide variety of azide-functionalized molecules, such as peptides, carbohydrates, fluorescent dyes, or hydrophilic polymers like polyethylene glycol (PEG), to the hydrophobic poly(9-octadecyne) backbone.

G cluster_reactants Reactants cluster_reaction Reaction cluster_workup Work-up & Purification Polymer Poly(9-octadecyne) Click CuAAC Reaction - Solvent (e.g., THF/H₂O) - Room Temperature Polymer->Click Azide Azide-Functionalized Molecule (e.g., Azido-PEG) Azide->Click Catalyst Cu(I) Catalyst System (e.g., CuSO₄/NaAsc) Catalyst->Click Cu_Removal Copper Removal (e.g., Alumina column or dialysis) Click->Cu_Removal Precipitation Precipitation/Dialysis Cu_Removal->Precipitation Characterization Characterization (NMR, FT-IR, GPC) Precipitation->Characterization

Caption: Workflow for CuAAC functionalization of poly(9-octadecyne).

This protocol describes the synthesis of an amphiphilic graft copolymer by attaching hydrophilic PEG chains to the hydrophobic poly(9-octadecyne) backbone.

Materials:

  • Poly(9-octadecyne)

  • Azido-PEG (e.g., Mn = 2000 g/mol )

  • Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

  • Sodium ascorbate (NaAsc)

  • Tetrahydrofuran (THF)

  • Deionized water

  • Basic alumina

Procedure:

  • Reaction Setup:

    • In a round-bottom flask, dissolve poly(9-octadecyne) (e.g., 1 g, containing X mmol of alkyne repeating units) in THF (50 mL).

    • Add azido-PEG (1.2 equivalents relative to alkyne units).

    • In a separate vial, dissolve CuSO₄·5H₂O (0.1 equivalents) in a minimal amount of deionized water.

    • In another vial, dissolve sodium ascorbate (0.3 equivalents) in deionized water.

  • Click Reaction:

    • Add the CuSO₄ solution to the polymer solution and stir for 5 minutes.

    • Add the sodium ascorbate solution to initiate the reaction. The solution may turn from blue to a greenish-brown color.

    • Stir the reaction mixture at room temperature for 24 hours under an inert atmosphere.

  • Purification:

    • Dilute the reaction mixture with THF and pass it through a short column of basic alumina to remove the copper catalyst.

    • Concentrate the solution under reduced pressure.

    • Precipitate the functionalized polymer by adding the concentrated solution to a large volume of a non-solvent, such as cold diethyl ether or hexane.

    • Alternatively, if the product is water-soluble, dialyze against deionized water for 48 hours to remove unreacted PEG-azide and salts.

    • Collect the purified polymer by filtration or lyophilization.

Expected Characterization:

  • FT-IR: Disappearance of the azide peak (~2100 cm⁻¹) and appearance of a triazole ring peak.

  • ¹H NMR: Appearance of characteristic PEG signals (e.g., a large peak around 3.64 ppm) and a new peak for the triazole proton (around 7.5-8.0 ppm).

  • GPC: An increase in molecular weight and a shift to shorter elution times compared to the starting poly(9-octadecyne).

B. Thiol-Yne Radical Addition

The thiol-yne reaction is another highly efficient click reaction that proceeds via a radical-mediated mechanism, often initiated by UV light or a thermal initiator.[15][20][21][22][23][24][25][26] A key feature of the thiol-yne reaction is that each alkyne can react with two thiol molecules, leading to a double addition product. This can be used to introduce two functional groups per repeating unit or to create cross-linked networks.

This protocol describes the introduction of hydrophilic diol functionalities to the polymer backbone, rendering it more water-soluble or dispersible.

Materials:

  • Poly(9-octadecyne)

  • 1-Thioglycerol

  • 2,2-Dimethoxy-2-phenylacetophenone (DMPA) or other suitable photoinitiator

  • Anhydrous THF

  • UV lamp (e.g., 365 nm)

Procedure:

  • Reaction Setup:

    • In a quartz reaction vessel, dissolve poly(9-octadecyne) (e.g., 1 g, containing X mmol of alkyne units) in anhydrous THF (50 mL).

    • Add 1-thioglycerol (2.5 equivalents relative to alkyne units to ensure double addition).

    • Add the photoinitiator DMPA (e.g., 2 mol% relative to the thiol).

    • Degas the solution by bubbling with nitrogen or argon for 20 minutes.

  • Photochemical Reaction:

    • While stirring, irradiate the reaction mixture with a UV lamp at room temperature.

    • Monitor the reaction progress by taking aliquots and analyzing by FT-IR (disappearance of the S-H stretch around 2550 cm⁻¹) or ¹H NMR. The reaction is typically complete within 1-4 hours.

  • Purification:

    • Concentrate the reaction mixture under reduced pressure.

    • Precipitate the functionalized polymer in a non-solvent such as diethyl ether or hexane.

    • Wash the precipitate several times to remove unreacted thiol and initiator.

    • Dry the purified polymer under vacuum.

Expected Characterization:

  • FT-IR: Disappearance of the S-H stretch (~2550 cm⁻¹) and the alkyne C≡C stretch (if observable).

  • ¹H NMR: Disappearance of the olefinic protons from the initial polymer and the appearance of new signals corresponding to the thioglycerol moiety.

  • Solubility: A significant change in solubility, likely becoming more soluble in polar solvents.

PART 3: Applications in Drug Development and Biomaterials

The ability to precisely functionalize the poly(9-octadecyne) backbone opens up a wide range of applications, particularly in the biomedical field.[27][28]

1. Drug Delivery Micelles: The amphiphilic graft copolymers synthesized via CuAAC with PEG (Protocol 2) can self-assemble in aqueous environments to form micelles. The hydrophobic poly(9-octadecyne) core can serve as a reservoir for hydrophobic drugs, while the hydrophilic PEG corona provides steric stabilization and prolongs circulation time in vivo.[23][29][30][31][32][33]

2. Bioactive Surfaces: The functionalized polymers can be coated onto medical devices or implants. For example, polymers functionalized with cell-adhesive peptides (via CuAAC) can promote tissue integration.[2][34] Alternatively, PEGylated surfaces can resist protein adsorption and biofilm formation.

3. Gene Delivery: Polymers functionalized with cationic groups (e.g., via thiol-yne addition of amine-containing thiols) can complex with negatively charged nucleic acids (DNA, siRNA) to form polyplexes for gene delivery applications.[10] The biodegradability of the polymer backbone can be tuned by incorporating ester linkages, which is an advantage for in vivo applications.

Conclusion

9-Octadecyne is a valuable monomer for the synthesis of functionalizable polymers. Through controlled polymerization techniques and the application of high-efficiency click chemistry, a diverse range of materials can be created from a common polymeric precursor. The protocols and guidelines presented here provide a solid foundation for researchers to explore the potential of poly(9-octadecyne) and its derivatives in the development of advanced materials for drug delivery, tissue engineering, and other biomedical applications. Careful characterization at each step is crucial to ensure the synthesis of well-defined materials with the desired properties.

References

  • Facile Functionalization of Polyesters through Thiol-yne Chemistry for the Design of Degradable, Cell–Penetrating and Gene Delivery Dual–Functional Agents. National Institutes of Health. [Link]

  • Attaching hexylbenzene and poly(9,9-dihexylfluorene) to brominated graphene via Suzuki coupling reaction. ResearchGate. [Link]

  • Living polymerization. Wikipedia. [Link]

  • Synthesis and complex self-assembly of amphiphilic block copolymers with a branched hydrophobic poly(2-oxazoline) into multicompartment micelles, pseudo-vesicles and yolk/shell nanoparticles. Polymer Chemistry (RSC Publishing). [Link]

  • Ring Opening Metathesis Polymerization. ResearchGate. [Link]

  • 6.13: Ziegler-Natta Polymerization. Chemistry LibreTexts. [Link]

  • Alkyne-functionalized polysaccharides as versatile environment friendly precursors toward novel functional biomaterials. ResearchGate. [Link]

  • Atom Transfer Radical Polymerization. ACS Publications. [Link]

  • Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters. ACS Omega. [Link]

  • Ultrafast cyclopolymerization for polyene synthesis: living polymerization to dendronized polymers. PubMed. [Link]

  • Synthesis of amphiphilic block copolymers bearing stable nitroxyl radicals. DSpace@MIT. [Link]

  • Living ring-opening metathesis polymerization. ScienceDirect. [Link]

  • Versatile synthesis and enlargement of functionalized distorted heptagon-containing nanographenes. Chemical Science (RSC Publishing). [Link]

  • Functional Polymer Particles via Thiol-Ene and Thiol-Yne Suspension “Click” Polymerization. ResearchGate. [Link]

  • Surface Functionalities of Polymers for Biomaterial Applications. National Institutes of Health. [Link]

  • Estimation of the degree of functionalization (NMR) and GPC analytical data. ResearchGate. [Link]

  • Copper(I)-Catalyzed Alkyne–Azide Cycloaddition (CuAAC) “Click” Reaction: A Powerful Tool for Functionalizing Polyhydroxylated Platforms. National Institutes of Health. [Link]

  • The Synthesis of Functional Polyphosphazenes and their Surfaces. Wiley Online Library. [Link]

  • What Is Ring-Opening Metathesis Polymerization (ROMP)?. Chemistry For Everyone. [Link]

  • Synthesis of novel Ziegler Natta catalyst in the presence of internal promoter and electron donors for ethylene and ethylene/ 1-hexene polymerization. ResearchGate. [Link]

  • NMR and GPC analysis of alkyd resins: influence of synthesis method, vegetable oil and polyol content. MDPI. [Link]

  • Synthesis of degradable model networks via ATRP and click chemistry. PubMed. [Link]

  • Functional polymer particles via thiol–ene and thiol–yne suspension “click” polymerization. RSC Advances (RSC Publishing). [Link]

  • Functionalization of Polymers and Nanomaterials for Biomedical Applications: Antimicrobial Platforms and Drug Carriers. MDPI. [Link]

  • Novel Amphiphilic Block Copolymers for the Formation of Stimuli-Responsive Non-Lamellar Lipid Nanoparticles. PubMed. [Link]

  • Living/controlled radical polymerizations in dispersed phase systems. ScienceDirect. [Link]

  • Ziegler-Natta polymerization of olefins - stereoselectivity. SlideShare. [Link]

  • GPC-NMR Analysis for Polymer Characterisation. Intertek. [Link]

  • Practical Route for Catalytic Ring-Opening Metathesis Polymerization. National Institutes of Health. [Link]

  • Thiol-ene Reaction: An Efficient Tool to Design Lipophilic Polyphosphoesters for Drug Delivery Systems. MDPI. [Link]

  • What Is Living Polymerization?. Chemistry For Everyone. [Link]

  • and mid-alkyne functional polystyrene by atom transfer radical polymerization. International Journal of Chemical Studies. [Link]

  • Dendrimer-like Star Block and Amphiphilic Copolymers by Combination of Ring Opening and Atom Transfer Radical Polymerization. ACS Publications. [Link]

  • Peptide Conjugation via CuAAC 'Click' Chemistry. MDPI. [Link]

  • PEG Branched Polymer for Functionalization of Nanomaterials with Ultralong Blood Circulation. Hongjie Dai. [Link]

  • Living Polymerization. YouTube. [Link]

  • CHARACTERIZATION OF PEEK (POLYARYLETHERETHERKETONE) POLYMERS BY SOLID-STATE NMR SPECTROSCOPY. Chemistry. [Link]

  • Functionalized polymer nanocomposites for biomedical applications. ResearchGate. [Link]

  • Mechanism of Ziegler_Natta Catalyzed Polymerization and Linear Polymers ?. Lecture no 13 .. YouTube. [Link]

  • Ring opening metathesis polymerization (ROMP). YouTube. [Link]

  • The use of azide–alkyne click chemistry in recent syntheses and applications of polytriazole-based nanostructured polymers. Nanoscale (RSC Publishing). [Link]

  • Atom Transfer Radical Polymerization. Matyjaszewski Polymer Group. [Link]

  • Ziegler–Natta catalyst. Wikipedia. [Link]

  • Click chemistry in materials synthesis. 1. Adhesive polymers from copper‐catalyzed azide‐alkyne cycloaddition. ResearchGate. [Link]

  • Novel synthesis of biodegradable amphiphilic linear and star block copolymers based on poly(ε‐caprolactone) and poly(ethylene glycol). ResearchGate. [Link]

Sources

Method

Application Note: The Strategic Incorporation of 9-Octadecyne in the Synthesis of Advanced Molecular Probes

Abstract Molecular probes are indispensable tools in research, diagnostics, and drug development, enabling the visualization and quantification of biological processes. The design of these probes is a modular art, requir...

Author: BenchChem Technical Support Team. Date: January 2026

Abstract

Molecular probes are indispensable tools in research, diagnostics, and drug development, enabling the visualization and quantification of biological processes. The design of these probes is a modular art, requiring a targeting moiety, a reporter group, and a linker. The linker is a critical component that dictates the probe's physicochemical properties, including its stability, solubility, and biodistribution. This guide details the strategic use of 9-octadecyne, a long-chain internal alkyne, as a unique building block for imparting lipophilicity and modulating the properties of molecular probes. While its internal alkyne presents reactivity challenges compared to terminal alkynes, this note provides robust synthetic protocols—primarily focusing on Sonogashira coupling and advanced multi-step strategies—to successfully incorporate this versatile linker into complex molecular architectures.

Introduction: The Unseen Influence of the Linker

The efficacy of a molecular probe is not solely dependent on its targeting and reporting functions. The linker connecting these two domains plays a pivotal, often underestimated, role. It can influence steric hindrance, prevent quenching between a fluorophore and a targeting biomolecule, and significantly alter the probe's interaction with its biological environment.

9-Octadecyne (C₁₈H₃₄) is a compelling, yet challenging, building block for probe synthesis. Its 18-carbon aliphatic chain offers a substantial hydrophobic character. This lipophilicity can be leveraged to:

  • Enhance association with cellular membranes.

  • Modulate the pharmacokinetic and pharmacodynamic (PK/PD) profile of a probe.

  • Promote specific hydrophobic interactions with target biomolecules.[1]

The primary synthetic challenge arises from the location of the triple bond. As an internal alkyne, 9-octadecyne is sterically hindered and lacks the acidic proton of terminal alkynes, rendering it significantly less reactive in standard, highly efficient bioconjugation reactions like the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[2][3]

This guide provides the necessary expertise to overcome this hurdle, presenting field-proven methodologies for the effective incorporation of 9-octadecyne, empowering researchers to harness its unique properties for the next generation of molecular probes.

Core Synthetic Strategy: Palladium-Catalyzed Sonogashira Coupling

Expertise & Causality: The Sonogashira cross-coupling reaction is a powerful and versatile method for forming carbon-carbon bonds between an alkyne and an aryl or vinyl halide.[4][5] While most efficient with terminal alkynes, the reaction can be driven to couple internal alkynes like 9-octadecyne with appropriate aryl halides (iodides and bromides being the most reactive). The reaction is catalyzed by a palladium complex, typically with a copper(I) co-catalyst.[6] The palladium(0) species initiates the cycle by oxidative addition into the aryl-halide bond. Simultaneously, the copper(I) salt coordinates with the alkyne, which, in the presence of an amine base, facilitates the formation of a copper acetylide intermediate. Transmetalation of the alkynyl group to the palladium center, followed by reductive elimination, yields the final coupled product and regenerates the palladium(0) catalyst. For internal alkynes, higher temperatures and carefully selected phosphine ligands are often required to overcome the steric hindrance and achieve acceptable yields.

Protocol 1: Sonogashira Coupling of 9-Octadecyne with an Aryl Iodide

This protocol describes a general procedure for coupling 9-octadecyne to an aryl iodide, which may be a fluorophore core (e.g., iodinated coumarin) or a precursor for attaching a targeting ligand.

Materials:

  • Aryl Iodide (1.0 mmol, 1.0 eq)

  • 9-Octadecyne (1.2 mmol, 1.2 eq)

  • Palladium Catalyst: Tetrakis(triphenylphosphine)palladium(0) [Pd(PPh₃)₄] (0.03 mmol, 3 mol%)

  • Copper(I) Iodide (CuI) (0.06 mmol, 6 mol%)

  • Base: Diisopropylethylamine (DIPEA) or Triethylamine (TEA) (5 mL, ~5 eq)

  • Solvent: Anhydrous, degassed Tetrahydrofuran (THF) or Dimethylformamide (DMF) (15 mL)

  • Schlenk flask or sealed reaction vial, magnetic stirrer, and inert atmosphere (Argon or Nitrogen)

Step-by-Step Methodology:

  • Reaction Setup: To a dry Schlenk flask under a positive pressure of inert gas, add the aryl iodide (1.0 mmol), Pd(PPh₃)₄ (0.03 mmol), and CuI (0.06 mmol).

  • Solvent and Reagent Addition: Evacuate and backfill the flask with inert gas three times. Add the anhydrous, degassed solvent (15 mL) and the amine base (5 mL) via syringe.

  • Initiation: Stir the resulting mixture at room temperature for 15 minutes until the solids have dissolved and the solution is homogenous.

  • Alkyne Addition: Add 9-octadecyne (1.2 mmol) dropwise to the reaction mixture via syringe.

  • Reaction: Heat the reaction mixture to 60-80 °C. Causality Note: Elevated temperature is often necessary to provide sufficient activation energy for the less reactive internal alkyne to participate in the catalytic cycle.

  • Monitoring: Monitor the reaction progress by Thin Layer Chromatography (TLC) or LC-MS until the starting aryl iodide is consumed (typically 12-24 hours).

  • Work-up: Upon completion, cool the reaction to room temperature. Dilute the mixture with ethyl acetate (50 mL) and filter through a pad of celite to remove catalyst residues.

  • Extraction: Wash the organic filtrate with saturated aqueous ammonium chloride (2 x 30 mL) and brine (1 x 30 mL). Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate under reduced pressure.

  • Purification: Purify the crude product by flash column chromatography on silica gel using an appropriate solvent system (e.g., hexane/ethyl acetate gradient) to yield the desired coupled product.

Data Summary Table:

ParameterRecommended ConditionRationale
Aryl Halide Iodide > Bromide >> ChlorideReactivity for oxidative addition follows I > Br > Cl. Iodides are preferred for challenging couplings.
Pd Catalyst Pd(PPh₃)₄, PdCl₂(PPh₃)₂Provides the active Pd(0) species for the catalytic cycle.
Cu Co-catalyst Copper(I) Iodide (CuI)Facilitates the formation of the copper acetylide intermediate, increasing reaction rate.[6]
Base DIPEA, TEA, PiperidineActs as a scavenger for the generated HX and aids in the deprotonation step of terminal alkynes (though less critical for internal alkyne mechanism).
Solvent THF, DMF (Anhydrous, Degassed)Aprotic polar solvents that solubilize reagents. Degassing is critical to prevent oxidation of the Pd(0) catalyst.
Temperature 60 - 100 °CHigher temperatures are often required to drive the reaction with sterically hindered internal alkynes.

Workflow Visualization:

Sonogashira_Workflow cluster_prep 1. Reaction Preparation cluster_reaction 2. Synthesis cluster_purification 3. Isolation prep Combine Aryl Halide, Pd Catalyst & CuI in Schlenk Flask inert Evacuate & Backfill with Inert Gas (3x) prep->inert add_solvents Add Degassed Solvent & Amine Base inert->add_solvents add_alkyne Add 9-Octadecyne add_solvents->add_alkyne heat Heat Reaction (60-80 °C) add_alkyne->heat monitor Monitor by TLC/LC-MS heat->monitor workup Aqueous Work-up & Extraction monitor->workup purify Flash Column Chromatography workup->purify product Isolated Product purify->product

Caption: General experimental workflow for Sonogashira coupling.

Advanced Strategy: Multi-Step Assembly for "Clickable" Probes

Authoritative Grounding: Given the low reactivity of linear internal alkynes in azide-alkyne cycloadditions, a more robust strategy involves using 9-octadecyne as a lipophilic building block in a multi-step synthesis that culminates in a molecule primed for a highly efficient "click" reaction.[2][7] This approach separates the challenging internal alkyne coupling from the final bioconjugation step, ensuring high yields and purity in the critical labeling phase.

This strategy involves first using Sonogashira coupling to attach 9-octadecyne to a bifunctional aromatic core. The remaining functional handle on the core is then used to introduce a terminal alkyne, which can subsequently undergo a high-yielding CuAAC reaction with an azide-modified fluorophore, biomolecule, or drug.

Advanced_Synthesis start Di-iodinated Aromatic Core int1 Intermediate 1 (Mono-alkynylated Core) start->int1 Sonogashira (Step A) octadecyne 9-Octadecyne octadecyne->int1 tmsa TMS-Acetylene (Protected Terminal Alkyne) int2 Intermediate 2 (Asymmetric Di-alkyne) tmsa->int2 azide_mol Azide-Modified Molecule (e.g., Fluorophore) final_probe Final Molecular Probe azide_mol->final_probe int1->int2 Sonogashira (Step B) int3 Intermediate 3 ('Click-Ready' Core) int2->int3 Deprotection (TBAF) (Step C) int3->final_probe CuAAC Click Reaction (Step D)

Caption: Multi-step assembly of a "clickable" molecular probe.

This modular approach provides exceptional control. Step A installs the hydrophobic tail. Step B introduces a protected terminal alkyne. Step C deprotects this alkyne, making it available for the final, highly efficient bioconjugation in Step D . This ensures that the challenging, lower-yielding internal alkyne coupling is performed on small molecules early in the synthesis, while the final, often precious, azide-modified biomolecule is conjugated using a near-quantitative click reaction.

Alternative Strategy: Alkyne Metathesis

For more advanced applications, alkyne metathesis presents another avenue for coupling internal alkynes.[8][9] This reaction, catalyzed by metal alkylidyne complexes (e.g., molybdenum or tungsten), allows for the reversible cleavage and reformation of carbon-carbon triple bonds.[10][11] It can be used in a cross-metathesis reaction to couple 9-octadecyne with another internal alkyne already attached to a reporter or targeting group. While powerful, this method requires specialized, often air-sensitive catalysts and careful optimization to control the reaction equilibrium.[12]

Conclusion and Field-Proven Insights

9-Octadecyne is a valuable synthetic precursor for imparting significant lipophilicity to molecular probes, a property that can be critical for modulating biological interactions and pharmacokinetics. Its identity as an internal alkyne necessitates a departure from the most common terminal alkyne-based bioconjugation strategies.

The most reliable and versatile method for its incorporation is the Sonogashira cross-coupling reaction, which, despite requiring optimization, provides a robust pathway to connect the 9-octadecyne backbone to functional aromatic systems. For creating probes intended for bioconjugation via click chemistry, a multi-step approach that installs a terminal alkyne onto the 9-octadecyne-containing scaffold is the most trustworthy and efficient strategy. This self-validating system ensures that the final, critical conjugation step proceeds with the high fidelity and yield expected of a click reaction. By understanding the reactivity constraints and employing the robust protocols outlined herein, researchers, scientists, and drug development professionals can successfully leverage the unique properties of 9-octadecyne to design and synthesize the next generation of sophisticated molecular probes.

References

  • Chemistry LibreTexts. 11.3: Cycloaddition Reactions of Alkynes. Chemistry LibreTexts; 2021. Available from: [Link].

  • Wikipedia. Click chemistry. Wikipedia; 2023. Available from: [Link].

  • ResearchGate. Synthesis of internal alkynes by Sonogashira‐coupling and reverse Sonogashira‐coupling. ResearchGate; 2019. Available from: [Link].

  • Ge Y, Hu Y, Duan G, Jin Y, Zhang W. By-design molecular architectures via alkyne metathesis. Chemical Society Reviews. 2021;50(11):6494-6536. Available from: [Link].

  • Mondal S, Roy S, Modak A, Patra A. Chemo- and regioselective click reactions through nickel-catalyzed azide–alkyne cycloaddition. Organic & Biomolecular Chemistry. 2021;19(4):861-866. Available from: [Link].

  • ResearchGate. Synthesis of internal Ethynes via Sonogashira cross coupling. ResearchGate; 2023. Available from: [Link].

  • Lee D, Volchkov I, Yun SY. Alkyne Metathesis. Organic Reactions. 2020. Available from: [Link].

  • Wang J, Cheng Y, Wang Y, Li Y, Wu Y. Sequential Sonogashira/intramolecular aminopalladation/cross-coupling of ortho-ethynyl-anilines catalyzed by a single palladium source: rapid access to 2,3-diarylindoles. Organic & Biomolecular Chemistry. 2018;16(29):5263-5267. Available from: [Link].

  • Organic Chemistry Portal. Sonogashira Coupling. Organic Chemistry Portal. Available from: [Link].

  • Jo DG, et al. Tailoring Hydrophobic Interactions between Probes and Amyloid-β Peptides for Fluorescent Monitoring of Amyloid-β Aggregation. ACS Chemical Neuroscience. 2018;9(6):1274-1283. Available from: [Link].

  • Wikipedia. Click chemistry. Wikipedia. Available from: [Link].

  • Ge Y, Hu Y, Duan G, Jin Y, Zhang W. Advances and Challenges in User-friendly Alkyne Metathesis Catalysts. Trends in Chemistry. 2023. Available from: [Link].

  • Wikipedia. Alkyne metathesis. Wikipedia; 2023. Available from: [Link].

  • Zhang W, Moore JS. Alkyne metathesis: Catalysts and synthetic applications. Advanced Synthesis & Catalysis. 2007;349(1-2):93-120. Available from: [Link].

  • Li X, et al. Palladium-Catalyzed Decarbonylative Sonogashira Coupling of Terminal Alkynes with Carboxylic Acids. Organic Letters. 2021;23(9):3538-3542. Available from: [Link].

Sources

Application

Application Notes and Protocols: 9-Octadecyne as a Precursor for Long-Chain Functionalized Molecules

For Researchers, Scientists, and Drug Development Professionals Introduction: The Strategic Value of 9-Octadecyne in Complex Molecule Synthesis 9-Octadecyne, a symmetrical 18-carbon internal alkyne, represents a versatil...

Author: BenchChem Technical Support Team. Date: January 2026

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Strategic Value of 9-Octadecyne in Complex Molecule Synthesis

9-Octadecyne, a symmetrical 18-carbon internal alkyne, represents a versatile and strategically important starting material for the synthesis of a diverse array of long-chain functionalized molecules. Its C-C triple bond serves as a reactive handle for a multitude of chemical transformations, allowing for the introduction of various functional groups with a high degree of regio- and stereocontrol. The long alkyl chains flanking the alkyne impart lipophilic character, a crucial feature for molecules designed to interact with biological membranes or serve as scaffolds in drug delivery systems. This document provides an in-depth guide to the application of 9-octadecyne as a precursor, detailing key synthetic transformations and providing experimentally-grounded protocols for its conversion into valuable long-chain molecules with potential applications in pharmaceutical and life sciences research.

Core Physicochemical Properties of 9-Octadecyne

A thorough understanding of the physical and chemical properties of 9-octadecyne is fundamental to its effective use in synthesis.

PropertyValueSource
Molecular Formula C₁₈H₃₄
Molecular Weight 250.47 g/mol
Boiling Point 313.6 °C (estimated)
Melting Point 1.5 °C
Density 0.8012 g/cm³
Solubility Slightly soluble in Chloroform and Ethyl Acetate

Key Synthetic Transformations of 9-Octadecyne

The reactivity of the C-C triple bond in 9-octadecyne allows for a range of valuable transformations. The following sections detail the protocols and underlying principles for several key reactions.

Stereoselective Reduction to Alkenes: Accessing (Z)- and (E)-9-Octadecene

The controlled reduction of the alkyne in 9-octadecyne provides access to both the cis ((Z)) and trans ((E)) isomers of 9-octadecene. These long-chain alkenes are valuable intermediates and can serve as mimics of naturally occurring fatty acids or as building blocks for more complex molecules, including insect pheromones used in sustainable agriculture.[1][2][3]

Causality of Experimental Choices: The Lindlar catalyst, a palladium catalyst poisoned with lead acetate and quinoline, is specifically designed to reduce alkynes to cis-alkenes without over-reduction to the corresponding alkane.[4] The lead and quinoline selectively deactivate the most active sites on the palladium surface, preventing the subsequent hydrogenation of the initially formed alkene.[4]

Experimental Protocol:

  • Catalyst Preparation: In a round-bottom flask, add 5% Palladium on calcium carbonate (Pd/CaCO₃) (2 mol%) and the same weight of lead(II) acetate. Suspend the solids in methanol.

  • Poisoning: Add quinoline (1 equivalent relative to palladium) to the suspension and stir for 10 minutes at room temperature.

  • Reaction Setup: To a separate flask, dissolve 9-octadecyne (1 equivalent) in ethanol. Add the prepared Lindlar catalyst slurry to this solution.

  • Hydrogenation: Purge the flask with hydrogen gas and maintain a hydrogen atmosphere (typically using a balloon) with vigorous stirring at room temperature.

  • Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS) to observe the disappearance of the starting material and the formation of the product.

  • Work-up: Upon completion, filter the reaction mixture through a pad of Celite® to remove the catalyst, washing the filter cake with ethanol.

  • Purification: Concentrate the filtrate under reduced pressure. The crude product can be purified by column chromatography on silica gel if necessary.

Expected Outcome: This procedure typically affords (Z)-9-octadecene in high yield (>95%) and with excellent stereoselectivity.

Caption: Partial hydrogenation of 9-octadecyne to (Z)-9-octadecene.

Causality of Experimental Choices: The use of sodium metal in liquid ammonia generates solvated electrons, which act as the reducing agent. The reaction proceeds through a radical anion intermediate, and the thermodynamic preference for the more stable trans-alkene product drives the stereochemical outcome.

Experimental Protocol:

  • Reaction Setup: In a three-necked flask equipped with a dry ice condenser, add anhydrous liquid ammonia at -78 °C.

  • Reagent Addition: To the liquid ammonia, add small pieces of sodium metal (2.2 equivalents) until a persistent blue color is observed, indicating the presence of solvated electrons.

  • Substrate Addition: Slowly add a solution of 9-octadecyne (1 equivalent) in anhydrous tetrahydrofuran (THF) to the sodium-ammonia solution.

  • Reaction: Stir the reaction mixture at -78 °C for 2-4 hours.

  • Quenching: Carefully quench the reaction by the slow addition of ammonium chloride to consume the excess sodium.

  • Work-up: Allow the ammonia to evaporate. Add water and extract the product with diethyl ether. Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

  • Purification: Purify the crude product by column chromatography on silica gel.

Expected Outcome: This method provides the (E)-9-octadecene isomer with high stereoselectivity.

Hydration of the Alkyne: Synthesis of 9-Octadecanone

The hydration of the internal alkyne of 9-octadecyne leads to the formation of a ketone, 9-octadecanone. Long-chain ketones can serve as intermediates in the synthesis of various bioactive molecules, including those with antimicrobial or anticancer properties.[5][6][7]

Causality of Experimental Choices: The hydration of an alkyne is typically catalyzed by a mercury(II) salt in the presence of a strong acid. The mercury(II) ion acts as a Lewis acid, activating the alkyne towards nucleophilic attack by water. The subsequent tautomerization of the initially formed enol to the more stable keto form is rapid. For symmetrical internal alkynes like 9-octadecyne, the regioselectivity of the initial water addition is not a concern, leading to a single ketone product.[8]

Experimental Protocol:

  • Reaction Setup: To a solution of 9-octadecyne (1 equivalent) in a mixture of water and ethanol, add a catalytic amount of mercury(II) sulfate (HgSO₄, 0.1 equivalents).

  • Acidification: Slowly add concentrated sulfuric acid (H₂SO₄, 0.2 equivalents) to the reaction mixture.

  • Reaction: Heat the mixture to reflux and stir for 4-6 hours, monitoring the reaction by TLC.

  • Work-up: Cool the reaction mixture to room temperature and neutralize with a saturated solution of sodium bicarbonate.

  • Extraction: Extract the product with diethyl ether. Wash the organic layer with water and brine, then dry over anhydrous magnesium sulfate.

  • Purification: Remove the solvent under reduced pressure and purify the resulting crude 9-octadecanone by column chromatography or recrystallization.

Expected Outcome: This protocol provides 9-octadecanone in good to excellent yields.

Caption: Hydration of 9-octadecyne to 9-octadecanone.

Hydroboration-Oxidation: A Pathway to Long-Chain Aldehydes and Ketones

Hydroboration-oxidation of internal alkynes provides a route to carbonyl compounds. With a symmetrical internal alkyne like 9-octadecyne, this reaction will yield a single ketone product, 9-octadecanone, similar to the hydration reaction.[8][9][10][11] However, the mechanism and reagents differ significantly.

Causality of Experimental Choices: For internal alkynes, a bulky borane reagent such as 9-borabicyclo[3.3.1]nonane (9-BBN) is often used to control the hydroboration step and prevent double addition across the triple bond.[9][10] The hydroboration proceeds via a syn-addition of the B-H bond across the alkyne. Subsequent oxidation with hydrogen peroxide in the presence of a base replaces the boron atom with a hydroxyl group, forming an enol that tautomerizes to the ketone.[9]

Experimental Protocol:

  • Hydroboration: In a dry, nitrogen-flushed flask, dissolve 9-octadecyne (1 equivalent) in anhydrous THF. To this solution, add a solution of 9-BBN (1.1 equivalents) in THF at 0 °C. Allow the reaction to warm to room temperature and stir for 4-6 hours.

  • Oxidation: Cool the reaction mixture to 0 °C and slowly add a 3M aqueous solution of sodium hydroxide, followed by the dropwise addition of 30% hydrogen peroxide.

  • Reaction: Stir the mixture at room temperature for 2-4 hours.

  • Work-up: Extract the product with diethyl ether. Wash the organic layer sequentially with water and brine. Dry the organic layer over anhydrous sodium sulfate.

  • Purification: Concentrate the solution under reduced pressure and purify the crude 9-octadecanone by column chromatography.

Expected Outcome: This method also provides 9-octadecanone in high yield.

Applications in the Synthesis of Bioactive Molecules

The functionalized long-chain molecules derived from 9-octadecyne have significant potential in drug discovery and development. The long alkyl chains can enhance membrane permeability and interaction with lipophilic binding sites in biological targets.

  • Anticancer and Antimicrobial Agents: Long-chain unsaturated ketones and their derivatives have been investigated for their potential as anticancer and antimicrobial agents.[5][6][7] The introduction of a carbonyl group provides a site for further functionalization or for direct interaction with biological macromolecules.

  • Insect Pheromones for Pest Management: As demonstrated, (Z)-9-octadecene is a precursor to the sex pheromones of several insect pests.[1][2][3] The use of synthetic pheromones in pest management offers an environmentally friendly alternative to traditional insecticides.[1][2][3]

  • Drug Delivery Vehicles: The lipophilic nature of these long-chain molecules makes them suitable for incorporation into lipid-based drug delivery systems, such as liposomes and solid lipid nanoparticles. These systems can improve the solubility and bioavailability of poorly water-soluble drugs.

Conclusion

9-Octadecyne is a valuable and versatile precursor for the synthesis of a wide range of long-chain functionalized molecules. The protocols detailed in this application note provide a foundation for researchers to explore the rich chemistry of this internal alkyne. The ability to stereoselectively introduce double bonds or install carbonyl functionality opens up avenues for the creation of novel bioactive compounds with potential applications in medicine and agriculture. Careful consideration of the causality behind the choice of reagents and reaction conditions is crucial for achieving high yields and selectivities in these transformations.

References

  • A DFT Study on the Mechanism of Palladium-Catalyzed Alkyne Hydrogenation: Neutral versus Cationic Pathways. Organometallics, 2008, 27(1), 84-95. [Link]

  • Alkyne Reactions: Catalytic Hydrogenation with H₂ (Pd/Pt). OrgoSolver. [Link]

  • Mechanism of Pd(NHC)-catalyzed transfer hydrogenation of alkynes. Dalton Transactions, 2013, 42(35), 12676-12684. [Link]

  • Microbial Synthesis of Alka(e)nes. Frontiers in Bioengineering and Biotechnology, 2014, 2, 20. [Link]

  • Concise Syntheses of Insect Pheromones Using Z-Selective Cross Metathesis. Journal of the American Chemical Society, 2011, 133(41), 16414-16417. [Link]

  • The hydroboration–oxidation of internal alkynes produces ketones. Pearson+. [Link]

  • Hydroboration-Oxidation of Alkynes with Practice Problems. Chemistry Steps. [Link]

  • Recent advances in the synthesis of insect pheromones: an overview from 2013 to 2022. Natural Product Reports, 2023, 40(4), 633-662. [Link]

  • Video: Alkynes to Aldehydes and Ketones: Hydroboration-Oxidation. JoVE. [Link]

  • Synthesis of a Sex Pheromone for Eco-friendly Control of Spodoptera frugiperda. Journal of Agricultural, Life and Environmental Sciences, 2021, 33(4), 437-442. [Link]

  • Role of Hydrogen Species in Palladium-Catalyzed Alkyne Hydrogenation. ACS Catalysis, 2018, 8(11), 10566-10576. [Link]

  • Synthesis, antitumour and antioxidant activities of novel α,β-unsaturated ketones and related heterocyclic analogues: EGFR inhibition and molecular modelling study. Bioorganic & Medicinal Chemistry, 2017, 25(16), 4419-4430. [Link]

  • Total synthesis of insect sex pheromones: recent improvements based on iron-mediated cross-coupling chemistry. Beilstein Journal of Organic Chemistry, 2023, 19, 219-231. [Link]

  • Alkyne Hydroboration Oxidation Reaction and Mechanism. YouTube. [Link]

  • A Newly Synthesized β-amino-α, β-unsaturated Ketone Derivative of β-himachalene: Structural, NBO, NLO, and Molecular Docking. Molecules, 2022, 27(4), 1253. [Link]

  • Flow Chemistry: Sonogashira Coupling. ThalesNano. [Link]

  • The direct carboxylation of terminal alkynes with carbon dioxide. Green Chemistry, 2013, 15(11), 3120-3124. [Link]

  • Palladium on Carbon (Pd/C) for Catalytic Hydrogenation of Alkenes. Master Organic Chemistry. [Link]

  • Biological Evaluation of Synthetic α,β-unsaturated Carbonyl Based Cyclohexanone Derivatives as Neuroprotective Novel Inhibitors of Acetylcholinesterase, Butyrylcholinesterase and amyloid-β Aggregation. Bioorganic & Medicinal Chemistry, 2016, 24(10), 2295-2305. [Link]

  • Scientists Use Light to Convert Fatty Acids into Alkanes. Chinese Academy of Sciences. [Link]

  • A Cascade Sonogashira Cross‐Coupling‐Substitution‐Elimination Reaction for the Synthesis of Linear Conjugated Dienynes. ChemistrySelect, 2020, 5(19), 5763-5769. [Link]

  • Biological Activity of Selected Natural and Synthetic Terpenoid Lactones. Molecules, 2021, 26(23), 7223. [Link]

  • Development of oxaalkyne and alkyne fatty acids as novel tracers to study fatty acid beta-oxidation pathways and intermediates. Journal of Lipid Research, 2018, 59(11), 2215-2226. [Link]

  • Sonogashira-Hagiwara Cross Coupling Reaction. Chem-Station. [Link]

  • Sonogashira Coupling. Chemistry LibreTexts. [Link]

  • Alkynes to Carboxylic Acids. Chemistry Steps. [Link]

  • SYNTHESIS OF TERMINAL 1,3-DIYNES VIA SONOGASHIRA COUPLING OF (Z)-1-CHLORO-1-ALKENES AND ALKYNES. Organic Syntheses. [Link]

  • Direct Amidation of Tertiary N-Benzylamines. Organic Letters. [Link]

Sources

Method

Application Note & Protocols: Leveraging 9-Octadecyne for Advanced Drug Delivery Systems

Introduction: The Strategic Advantage of 9-Octadecyne in Modern Drug Delivery The evolution of drug delivery systems (DDS) is driven by the need for targeted, controlled, and efficient therapeutic agent deployment to min...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Strategic Advantage of 9-Octadecyne in Modern Drug Delivery

The evolution of drug delivery systems (DDS) is driven by the need for targeted, controlled, and efficient therapeutic agent deployment to minimize side effects and maximize efficacy.[1][2] A significant challenge in this field is the effective surface functionalization of nanocarriers to attach targeting ligands, imaging agents, or other molecules that can enhance their therapeutic performance. 9-Octadecyne, a long-chain alkyne, has emerged as a critical tool for covalently modifying lipid-based and polymeric drug delivery systems.

The strategic value of 9-octadecyne lies in its terminal alkyne group, a bioorthogonal handle that can participate in highly efficient "click chemistry" reactions, most notably the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).[3][4][5] This reaction's high specificity, reliability, and compatibility with aqueous environments make it ideal for conjugating sensitive biomolecules to drug carriers.[3][6] The long C18 hydrocarbon tail of 9-octadecyne allows it to be stably incorporated into the lipid bilayer of liposomes or the core of polymeric nanoparticles, effectively presenting the alkyne group on the nanocarrier surface for subsequent modification. This guide provides a comprehensive overview and detailed protocols for incorporating 9-octadecyne into liposomal drug delivery systems and performing subsequent surface functionalization.

Physicochemical Properties of 9-Octadecyne

A thorough understanding of the physical and chemical properties of 9-octadecyne is essential for its effective use in formulation development.

PropertyValueSource
Molecular Formula C₁₈H₃₄PubChem[7]
Molecular Weight 250.5 g/mol PubChem[7]
IUPAC Name Octadec-9-ynePubChem[7]
CAS Number 35365-59-4PubChem[7]
Physical State Liquid (at room temp.)Cheméo[8]
Boiling Point ~314-315 °C at 760 mmHgThe Good Scents Company[9]
Melting Point ~16-18 °CThe Good Scents Company[9]
Solubility Insoluble in water; Soluble in organic solvents (e.g., chloroform, ethanol)The Good Scents Company[9]

Principle of Action: Surface Functionalization via Click Chemistry

The primary mechanism for utilizing 9-octadecyne is the CuAAC reaction. Once the 9-octadecyne is integrated into the nanocarrier, its exposed alkyne group serves as a reactive site. When mixed with a molecule containing an azide group (e.g., an azide-modified peptide, antibody fragment, or fluorescent dye) in the presence of a Cu(I) catalyst, a stable triazole linkage is formed. This process is highly efficient and orthogonal to most biological functional groups, ensuring that the conjugation is specific and does not damage the therapeutic payload or the targeting ligand.[4][10]

Figure 1: Workflow for creating a functionalized drug delivery system.

Experimental Protocols

Protocol 1: Formulation of 9-Octadecyne Functionalized Liposomes

This protocol details the preparation of Large Unilamellar Vesicles (LUVs) incorporating 9-octadecyne using the thin-film hydration and extrusion method.[11] This is a conventional and widely used technique for creating liposomes with a uniform size distribution.[12]

Materials:

  • 1,2-dioleoyl-sn-glycero-3-phosphocholine (DOPC)

  • Cholesterol

  • 9-Octadecyne

  • Chloroform

  • Phosphate-Buffered Saline (PBS), pH 7.4

  • Round-bottom flask

  • Rotary evaporator

  • Extruder device (e.g., Avanti Mini-Extruder)

  • Polycarbonate membranes (e.g., 100 nm pore size)

  • Syringes

Methodology:

  • Lipid Film Preparation:

    • In a clean round-bottom flask, combine DOPC, cholesterol, and 9-octadecyne in a desired molar ratio (e.g., 55:40:5). The 5 mol% of 9-octadecyne ensures sufficient alkyne groups on the surface for conjugation without significantly disrupting the bilayer integrity.

    • Dissolve the lipid mixture in chloroform. The volume should be sufficient to fully dissolve the lipids and form a thin film upon evaporation.

    • Attach the flask to a rotary evaporator. Evaporate the chloroform under vacuum at a temperature above the lipid phase transition temperature (for DOPC, this is low, so room temperature is sufficient) until a thin, uniform lipid film is formed on the flask wall.[11]

    • Continue to dry the film under high vacuum for at least 2 hours to remove any residual solvent.

  • Hydration:

    • Hydrate the lipid film with PBS (pH 7.4) to form multilamellar vesicles (MLVs).[13] The volume of PBS will determine the final lipid concentration.

    • Gently agitate the flask by hand or in a water bath set to a temperature above the lipid transition temperature for 1 hour to ensure complete hydration. The solution should appear milky.[14]

  • Size Reduction by Extrusion:

    • To create LUVs with a uniform size, the MLV suspension must be extruded.[13]

    • Assemble the extruder with a 100 nm polycarbonate membrane according to the manufacturer's instructions.

    • Transfer the MLV suspension into a syringe and pass it through the extruder 11-21 times.[13] This odd number of passes ensures the final product is collected in the receiving syringe. The liposome suspension should become translucent, indicating a reduction in particle size.[11]

  • Storage:

    • Store the resulting alkyne-functionalized liposomes at 4°C. For long-term storage, lyophilization can be considered, though cryoprotectants may be necessary.[15]

Protocol 2: Surface Conjugation via CuAAC (Click Chemistry)

This protocol describes how to conjugate an azide-containing molecule to the surface of the pre-formed alkyne-liposomes.

Materials:

  • Alkyne-functionalized liposome suspension (from Protocol 1)

  • Azide-modified molecule (e.g., Azido-PEG-Biotin, azide-peptide)

  • Copper (II) Sulfate (CuSO₄) stock solution (e.g., 100 mM in water)

  • Sodium Ascorbate stock solution (e.g., 1 M in water, freshly prepared)

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA) ligand (optional, but recommended to stabilize Cu(I) and improve efficiency)

  • Purification system (e.g., size exclusion chromatography (SEC) or dialysis)

Methodology:

  • Reaction Setup:

    • In a microcentrifuge tube, add the alkyne-liposome suspension.

    • Add the azide-modified molecule. A 2-5 fold molar excess of the azide molecule relative to the 9-octadecyne is recommended to drive the reaction to completion.

    • If using, add THPTA to the CuSO₄ solution at a 5:1 molar ratio (THPTA:CuSO₄) and pre-mix. This complex helps prevent copper-mediated lipid oxidation.

    • Add the CuSO₄ (or CuSO₄/THPTA complex) to the liposome mixture to a final concentration of ~1 mM.

    • Initiate the reaction by adding freshly prepared sodium ascorbate to a final concentration of ~5-10 mM. Sodium ascorbate reduces Cu(II) to the active Cu(I) catalyst in situ.

  • Incubation:

    • Gently mix the reaction and incubate at room temperature for 1-4 hours. The reaction can be performed in the dark to prevent light-induced degradation of some components.

  • Purification:

    • It is crucial to remove the unreacted azide molecules, copper catalyst, and other reagents from the final conjugated liposomes.

    • Size Exclusion Chromatography (SEC): Use a column (e.g., Sephadex G-50 or Sepharose CL-4B) equilibrated with PBS. The larger liposomes will elute in the void volume, while the smaller molecules will be retained.

    • Dialysis: Transfer the reaction mixture to a dialysis cassette (e.g., 10 kDa MWCO) and dialyze against PBS at 4°C with several buffer changes over 24-48 hours.[13]

Protocol 3: Characterization of Functionalized Liposomes

Verification of successful formulation and conjugation is a critical self-validating step.

1. Size and Zeta Potential:

  • Technique: Dynamic Light Scattering (DLS).

  • Purpose: To measure the hydrodynamic diameter, polydispersity index (PDI), and surface charge (zeta potential) of the liposomes.

  • Expected Results: A low PDI (<0.2) indicates a monodisperse population. A slight increase in size after conjugation is expected. Zeta potential can confirm surface modification if the conjugated ligand is charged.

2. Confirmation of Conjugation:

  • Technique: Fourier-Transform Infrared Spectroscopy (FTIR) or Raman Spectroscopy.

  • Purpose: To detect the disappearance of the characteristic azide peak (~2100 cm⁻¹) and the alkyne peak (~2100-2260 cm⁻¹), and the appearance of the triazole ring vibrations.[16][17]

  • Alternative (if using a fluorescent azide): Use fluorescence spectroscopy to quantify the amount of conjugated dye, which correlates with conjugation efficiency.

3. Visualization:

  • Technique: Transmission Electron Microscopy (TEM) with negative staining.

  • Purpose: To visualize the morphology and size of the liposomes, confirming their spherical shape and integrity after the conjugation process.

Data Summary Table:

SampleMean Diameter (nm) (DLS)PDI (DLS)Zeta Potential (mV)Conjugation Efficiency (%)
Plain Liposomes105 ± 30.11-5.2 ± 0.8N/A
Alkyne-Liposomes107 ± 40.12-5.5 ± 1.1N/A
Ligand-Conj. Liposomes115 ± 50.14+15.3 ± 1.5~85%
(Note: Example data. Zeta potential change assumes conjugation of a positively charged peptide.)

Causality and Field-Proven Insights

  • Why Extrusion? Simple sonication can lead to broad size distributions and potential lipid degradation. Extrusion provides reproducible, monodisperse vesicles, which is critical for predictable in vivo behavior and regulatory approval.[15]

  • Why a Catalyst Ligand (THPTA)? While not strictly necessary, ligands like THPTA or BTTAA protect the Cu(I) catalyst from oxidation and disproportionation in aqueous media, significantly accelerating the reaction and allowing for lower, less toxic copper concentrations.

  • Purity is Paramount: Residual copper can be toxic and can catalyze the degradation of both the lipid carrier and the therapeutic payload. Thorough purification post-conjugation is not optional; it is a mandatory step to ensure the safety and stability of the final product.

Conclusion

9-Octadecyne is a powerful and versatile tool for the development of next-generation drug delivery systems. Its ability to be passively incorporated into lipidic and polymeric nanostructures provides a robust platform for surface modification via click chemistry. The protocols outlined in this guide offer a reliable framework for researchers to create precisely functionalized nanocarriers for targeted drug delivery, advanced imaging, and other biomedical applications.

References

  • Synthesis and Characterization of Alkyne-Functionalized Photo-Cross-Linkable Polyesters. ACS Omega. Available from: [Link]

  • Gunay KIBARER | Professor (Full) | Doctor of Philosophy | Near East University, Nicosia | Department of Biomedical Engineering | Research profile. ResearchGate. Available from: [Link]

  • 9-Octadecyne | C18H34 | CID 141998. PubChem. Available from: [Link]

  • Click Chemistry as a Tool for Cell Engineering and Drug Delivery. PMC. Available from: [Link]

  • (PDF) Click Chemistry for Drug Delivery Nanosystems. ResearchGate. Available from: [Link]

  • Chemical Properties of 9-Octadecyne (CAS 35365-59-4). Cheméo. Available from: [Link]

  • Alkyne-Functionalized Ruthenium Nanoparticles: Impact of Metal–Ligand Interfacial Bonding Interactions on the Selective Hydrog. Shaowei Chen Lab. Available from: [Link]

  • Advanced drug delivery systems for the management of local conditions. PMC. Available from: [Link]

  • Methods of Liposomes Preparation: Formation and Control Factors of Versatile Nanocarriers for Biomedical and Nanomedicine Application. PubMed Central. Available from: [Link]

  • Macrocycle-Based Supramolecular Drug Delivery Systems: A Concise Review. MDPI. Available from: [Link]

  • Click chemistry and drug delivery: A bird's-eye view. PMC. Available from: [Link]

  • Potential of Nanocrystalline Drug Delivery Systems. Vishwakarma University. Available from: [Link]

  • Click Chemistry as an Efficient Toolbox for Coupling Sterically Hindered Molecular Systems to Obtain Advanced Materials for Nanomedicine. MDPI. Available from: [Link]

  • Liposomes: Protocol. I, Nanobot. Available from: [Link]

  • Magnetic Nanoparticles with On-Site Azide and Alkyne Functionalized Polymer Coating in a Single Step through a Solvothermal Process. MDPI. Available from: [Link]

  • Click chemistry: A novel tool in pharmaceutical research. Allied Academies. Available from: [Link]

  • A review of drug delivery systems based on nanotechnology and green chemistry. NIH. Available from: [Link]

  • Liposomes: From Bangham to Supercritical Fluids. MDPI. Available from: [Link]

  • OCTADECENE. Ataman Kimya. Available from: [Link]

  • Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing. ACS Applied Materials & Interfaces. Available from: [Link]

  • Basic Methods for Preparation of Liposomes and Studying Their Interactions with Different Compounds, with the Emphasis on Polyphenols. NIH. Available from: [Link]

  • 9-Octadecene, 1-chloro- | C18H35Cl | CID 5367784. PubChem. Available from: [Link]

  • 1-octadecene, 112-88-9. The Good Scents Company. Available from: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Purification of 9-Octadecyne

Welcome to the technical support guide for the purification of 9-octadecyne. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overc...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support guide for the purification of 9-octadecyne. This resource is designed for researchers, scientists, and drug development professionals to provide in-depth, field-proven insights into overcoming common challenges encountered during the purification of this long-chain internal alkyne. Here, we move beyond simple protocols to explain the causality behind experimental choices, ensuring a robust and reproducible purification process.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities in a crude reaction mixture of 9-octadecyne?

A1: The impurities largely depend on the synthetic route. A prevalent method for synthesizing 9-octadecyne is the alkylation of a terminal alkyne, such as 1-decyne, with an alkyl halide, like 1-bromooctane, using a strong base.[1][2] In this case, common impurities include:

  • Unreacted Starting Materials: 1-decyne and 1-bromooctane.

  • Homocoupling Product: 1,1'-bideca-1,9-diyldibenzene (from the coupling of two 1-decyne molecules).

  • Isomeric Alkynes: Positional isomers of 9-octadecyne may form, although this is less common in this specific reaction.

  • Solvent and Reagent Residues: Residual solvents and quenching agents from the workup.

Q2: What is the recommended initial purification step for a crude 9-octadecyne mixture?

A2: An initial aqueous workup is crucial to remove inorganic salts and water-soluble impurities.[3] This typically involves quenching the reaction mixture with water or a mild acid, followed by extraction with a nonpolar organic solvent like hexane or diethyl ether. The organic layer is then washed with brine, dried over an anhydrous salt (e.g., Na₂SO₄ or MgSO₄), and concentrated under reduced pressure.

Q3: Can I use simple distillation to purify 9-octadecyne?

A3: Simple distillation is generally not sufficient for achieving high purity of 9-octadecyne, especially if isomeric impurities or starting materials with close boiling points are present. Fractional distillation is the preferred method for separating compounds with boiling points that differ by less than 25 °C.[4] Given the long carbon chain of 9-octadecyne, vacuum distillation is necessary to prevent decomposition at high temperatures.

Q4: When should I consider using flash chromatography?

A4: Flash chromatography is an excellent technique for removing non-volatile impurities, highly polar byproducts, and starting materials that have significantly different polarities from 9-octadecyne.[5][6] It is particularly useful when distillation fails to provide the desired purity or when dealing with thermally sensitive compounds.

Troubleshooting Guides

Fractional Vacuum Distillation

Fractional distillation separates compounds based on their boiling points.[7][8][9][10] For 9-octadecyne, this must be performed under vacuum to lower the boiling point and prevent thermal degradation.

Problem 1: Poor Separation of Product from Impurities

  • Cause: Insufficient column efficiency. The number of theoretical plates in your distillation column may be too low to separate compounds with close boiling points.

  • Solution:

    • Increase the length of the fractionating column.

    • Use a more efficient column packing material (e.g., Raschig rings or Vigreux indentations).

    • Decrease the distillation rate by reducing the heating mantle temperature to allow for proper vapor-liquid equilibrium to be established.

  • Cause: Fluctuating vacuum pressure.

  • Solution:

    • Ensure all joints in the distillation apparatus are properly sealed with high-vacuum grease.

    • Check the vacuum pump for leaks and ensure it is pulling a stable vacuum.

Problem 2: Product Decomposition in the Distilling Flask

  • Cause: The temperature of the distilling flask is too high.

  • Solution:

    • Increase the vacuum (lower the pressure) to further reduce the boiling point of 9-octadecyne.

    • Ensure the heating mantle is not set to a temperature significantly higher than the boiling point of the product at the given pressure. Use a sand bath for more uniform heating.

Flash Column Chromatography

Flash chromatography separates compounds based on their polarity and interaction with the stationary phase.[11][12] For a non-polar compound like 9-octadecyne, a normal-phase setup (silica gel stationary phase and a non-polar mobile phase) is typically used.

Problem 1: Co-elution of 9-Octadecyne and a Non-polar Impurity

  • Cause: The chosen solvent system does not provide adequate separation.

  • Solution:

    • Use a less polar eluent. For long-chain alkynes, pure hexane or heptane may be sufficient.

    • If separation is still challenging, consider using a silver nitrate-impregnated silica gel (AgNO₃-SiO₂). The silver ions interact with the pi bonds of unsaturated compounds, altering their retention times and often allowing for the separation of isomers or compounds with similar polarities.[13]

Problem 2: Tailing of the Product Peak on the Column

  • Cause: The sample is overloaded on the column.

  • Solution:

    • Reduce the amount of crude material loaded onto the column. A general rule of thumb is a 1:20 to 1:100 ratio of crude material to silica gel by weight, depending on the difficulty of the separation.[6]

  • Cause: The compound is interacting too strongly with the stationary phase.

  • Solution:

    • While unlikely for 9-octadecyne on silica gel, if this occurs, a small amount of a slightly more polar solvent (e.g., 0.1-0.5% diethyl ether in hexane) can be added to the eluent.

Experimental Protocols

Protocol 1: Fractional Vacuum Distillation of 9-Octadecyne
  • Apparatus Setup: Assemble a fractional distillation apparatus with a Vigreux column (at least 30 cm in length) and a vacuum distillation head. Ensure all glassware is dry and joints are properly greased.

  • Sample Loading: Charge the crude 9-octadecyne into a round-bottom flask, adding a magnetic stir bar or boiling chips for smooth boiling.

  • Vacuum Application: Gradually apply vacuum to the system.

  • Heating: Begin heating the distillation flask gently with a heating mantle.

  • Fraction Collection: Collect fractions in separate receiving flasks based on the boiling point and refractive index. The boiling point of 9-octadecyne is approximately 150-152 °C at 10 mmHg.

  • Purity Analysis: Analyze the purity of each fraction using Gas Chromatography-Mass Spectrometry (GC-MS) or Nuclear Magnetic Resonance (NMR) spectroscopy.[14][15][16]

Protocol 2: Flash Column Chromatography of 9-Octadecyne
  • Column Packing: Prepare a slurry of silica gel in hexane and pack it into a glass column.

  • Sample Loading: Dissolve the crude 9-octadecyne in a minimal amount of hexane and load it onto the top of the silica gel bed.

  • Elution: Elute the column with pure hexane, collecting fractions in test tubes or vials.

  • Monitoring: Monitor the elution process using Thin-Layer Chromatography (TLC).

  • Fraction Pooling: Combine the fractions containing the pure 9-octadecyne based on the TLC analysis.

  • Solvent Removal: Remove the solvent from the pooled fractions under reduced pressure to obtain the purified product.

Data Presentation

Table 1: Physical Properties of 9-Octadecyne and Potential Impurities

CompoundMolecular FormulaMolar Mass ( g/mol )Boiling Point (°C)
9-OctadecyneC₁₈H₃₄250.48~309 @ 760 mmHg
1-DecyneC₁₀H₁₈138.25174 @ 760 mmHg
1-BromooctaneC₈H₁₇Br193.12201 @ 760 mmHg

Data sourced from PubChem and other chemical databases.[17][18]

Visualizations

Purification Workflow Diagram

PurificationWorkflow cluster_synthesis Synthesis cluster_workup Initial Workup cluster_purification Primary Purification cluster_analysis Purity Analysis cluster_final Final Product Crude Crude 9-Octadecyne (from reaction) Workup Aqueous Workup (Extraction & Washing) Crude->Workup Distillation Fractional Vacuum Distillation Workup->Distillation  If impurities are volatile Chromatography Flash Chromatography Workup->Chromatography  If impurities are non-volatile  or have different polarity Analysis GC-MS / NMR Distillation->Analysis Chromatography->Analysis Pure Pure 9-Octadecyne Analysis->Pure

Caption: Decision workflow for the purification of 9-octadecyne.

References

  • Chemistry Steps. (n.d.). Preparation of Alkynes by Elimination Reactions - Practice Problems. Retrieved from [Link]

  • ResearchGate. (2015). How can I separate allene from alkynes?. Retrieved from [Link]

  • Organic Chemistry Tutor. (2023, November 25). Alkyne Synthesis Challenge Not as Straightforward as it Might Seem [Video]. YouTube. [Link]

  • Master Organic Chemistry. (2013). Alkenes To Alkynes Via Halogenation And Elimination Reactions. Retrieved from [Link]

  • Leah4sci. (2023, December 1). Alkyne Reactions (Live Recording) Organic Chemistry Practice Session [Video]. YouTube. [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 141998, 9-Octadecyne. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 24). 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides. Retrieved from [Link]

  • Sorbtech. (2023, February 13). How to properly condition a flash column. Retrieved from [Link]

  • University of Wisconsin-Madison. (n.d.). Standard operating procedure Flash column chromatography. Retrieved from [Link]

  • Semantic Scholar. (n.d.). Fractional Distillation. Retrieved from [Link]

  • Organic Syntheses. (n.d.). Purification of Organic Compounds by Flash Column Chromatography. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). NMR and GCMS analysis. Retrieved from [Link]

  • Biotage. (n.d.). Successful Flash Chromatography. Retrieved from [Link]

  • Wikipedia. (n.d.). Fractional distillation. Retrieved from [Link]

  • ResearchGate. (2009). General methods for flash chromatography using disposable columns. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 5352245, (9Z)-9-Octadecene. Retrieved from [Link]

  • Save My Exams. (n.d.). Crude Oil & Fractional Distillation (Edexcel IGCSE Chemistry): Revision Note. Retrieved from [Link]

  • ResearchGate. (n.d.). Formation of 9-octadecene. Retrieved from [Link]

  • Crown Oil. (n.d.). Fractional Distillation of Crude Oil: Refining Petroleum Products. Retrieved from [Link]

  • ChemRxiv. (2019). The trouble with 1-octadecene: polymerization during nanocrystal synthesis. Retrieved from [Link]

  • Journal of Materials Chemistry A. (2021). Separation of alkane and alkene mixtures by metal–organic frameworks. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Internal alkyne synthesis by C-C coupling. Retrieved from [Link]

  • PrepChem. (n.d.). Preparation of 1-bromooctane. Retrieved from [Link]

  • Cognito. (2023, October 25). GCSE Chemistry - Fractional Distillation - Crude Oil | Hydrocarbons (2024/25 exams) [Video]. YouTube. [Link]

  • KPU Pressbooks. (n.d.). 10.8 Alkynes – Organic Chemistry I. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). PubChem Compound Summary for CID 8140, 1-Bromooctane. Retrieved from [Link]

  • ResearchGate. (2016). I got crystals from leaves extract. Am I test by NMR and GC-MS to identify?. Retrieved from [Link]

  • PubMed Central. (2014). Importance of Purity Evaluation and the Potential of Quantitative 1H NMR as a Purity Assay: Miniperspective. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, September 30). 9.9: An Introduction to Organic Synthesis. Retrieved from [Link]

  • The Good Scents Company. (n.d.). 1-octadecene. Retrieved from [Link]

Sources

Optimization

Section 1: Understanding the Challenge: The Thermodynamics of Alkyne Isomerization

Technical Support Center: 9-Octadecyne Stability and Isomerization Prevention Welcome to the technical support center for 9-Octadecyne. This resource is designed for researchers, scientists, and professionals in drug dev...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 9-Octadecyne Stability and Isomerization Prevention

Welcome to the technical support center for 9-Octadecyne. This resource is designed for researchers, scientists, and professionals in drug development who utilize long-chain internal alkynes in their synthetic workflows. Here, we address common challenges and questions regarding the stability of the triple bond in 9-Octadecyne, providing in-depth, evidence-based troubleshooting guides and frequently asked questions. Our goal is to equip you with the knowledge to prevent unwanted isomerization and ensure the integrity of your experimental outcomes.

Question: Why is the triple bond in 9-Octadecyne susceptible to isomerization, and what are the typical products?

Answer: The triple bond in an internal alkyne like 9-octadecyne is not inherently unstable; however, under certain conditions, it can migrate along the carbon chain. This process, known as isomerization, is driven by the relative thermodynamic stabilities of the possible alkyne isomers.[1] Internal alkynes are generally more stable than their terminal counterparts due to hyperconjugation, where the pi-electrons of the triple bond interact with adjacent C-H sigma bonds.[1][2]

However, in the presence of a sufficiently strong base, an equilibrium can be established that allows for the migration of the triple bond.[3][4] This occurs through a series of deprotonation and reprotonation steps, often involving an allene intermediate.[5][6] For a long-chain alkyne like 9-octadecyne, this can result in a mixture of isomers, such as 8-octadecyne, 7-octadecyne, and so on, ultimately leading to the formation of the terminal alkyne, 1-octadecyne, if the conditions are harsh enough to drive the reaction to completion in what is known as the "alkyne zipper" reaction.[3][5][7]

Section 2: Troubleshooting Guide: Preventing Isomerization During Synthesis and Workup

This section provides solutions to common problems encountered during chemical reactions and subsequent purification steps involving 9-octadecyne.

Scenario 1: Isomerization observed after a base-mediated reaction.

Question: I performed a reaction using a strong base (e.g., NaH, LDA, or an organolithium reagent) and my post-reaction analysis (GC-MS/NMR) shows a mixture of octadecyne isomers. How can I prevent this?

Answer: The presence of strong bases is a primary driver of alkyne isomerization.[3][4][8] The key is to control the reaction conditions meticulously and choose the appropriate base and temperature.

Core Directive: Minimize contact time with strong bases and maintain low temperatures.

  • Rationale: The rate of isomerization is highly dependent on temperature and the strength of the base. Lower temperatures decrease the kinetic energy available for the deprotonation-reprotonation steps that lead to isomerization.

Troubleshooting Steps & Explanations:

Corrective Action Underlying Principle (Causality)
1. Temperature Control: Isomerization is a kinetically controlled process.[5] Maintaining cryogenic temperatures (e.g., -78 °C with a dry ice/acetone bath) significantly slows down the rate of proton transfer events that lead to triple bond migration.
2. Stoichiometric Base Addition: Use the minimum effective amount of base. An excess of a strong base increases the likelihood of side reactions, including isomerization. Precise control over stoichiometry is crucial.
3. Choice of Base: If possible, opt for a less aggressive, non-nucleophilic base that is still capable of effecting the desired transformation. For reactions requiring deprotonation adjacent to other functional groups, consider bases with specific steric hindrance or counter-ions that may disfavor alkyne isomerization.
4. Rapid Quenching: Once the primary reaction is complete, quench the reaction mixture promptly with a proton source (e.g., saturated aqueous NH4Cl) to neutralize the strong base and prevent further isomerization during workup and warming to room temperature.

Experimental Workflow: Base-Mediated Alkylation of a Terminal Alkyne (Illustrative)

G cluster_reaction Reaction Setup cluster_workup Workup Start Terminal Alkyne in Anhydrous Solvent (THF) Cool Cool to -78 °C Start->Cool Base Add Strong Base (e.g., n-BuLi) Dropwise Cool->Base Stir Stir for 30 min at -78 °C Base->Stir Electrophile Add Electrophile (e.g., Alkyl Halide) Stir->Electrophile Warm Allow to Warm to Room Temperature Slowly Electrophile->Warm Quench Quench with Saturated aq. NH4Cl Warm->Quench Extract Extract with Organic Solvent Quench->Extract Wash Wash with Brine Extract->Wash Dry Dry over Na2SO4 Wash->Dry Concentrate Concentrate in vacuo Dry->Concentrate Purify Purify by Chromatography Concentrate->Purify G cluster_base Base-Mediated Reaction cluster_acid Acidic Conditions / Purification Start Experiment with 9-Octadecyne Condition_Check Is a strong base or acidic condition required? Start->Condition_Check Low_Temp Use Cryogenic Temperatures (-78 °C) Condition_Check->Low_Temp Yes (Base) Neutral_Silica Use Neutralized Silica or Alumina Condition_Check->Neutral_Silica Yes (Acid/Purification) Stoich_Base Use Stoichiometric Base Low_Temp->Stoich_Base Rapid_Quench Rapid Quenching Stoich_Base->Rapid_Quench Analysis Analyze Product for Isomers (GC-MS, NMR) Rapid_Quench->Analysis Fast_Chrom Employ Flash Chromatography Neutral_Silica->Fast_Chrom Alt_Purify Consider Non-Chromatographic Purification Fast_Chrom->Alt_Purify Alt_Purify->Analysis Success Pure 9-Octadecyne Analysis->Success

Sources

Troubleshooting

Technical Support Center: Navigating the Scale-Up Synthesis of 9-Octadecyne

Welcome to the technical support center for the synthesis of 9-Octadecyne. This resource is designed for researchers, scientists, and professionals in drug development who are looking to scale up the production of this l...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for the synthesis of 9-Octadecyne. This resource is designed for researchers, scientists, and professionals in drug development who are looking to scale up the production of this long-chain internal alkyne. Here, we address common challenges and frequently asked questions in a direct, question-and-answer format, grounded in established chemical principles and practical experience.

I. Foundational Synthesis Strategy: Acetylide Alkylation

The most common and scalable approach to synthesizing 9-octadecyne is through the alkylation of a terminal alkyne. This involves the deprotonation of a shorter-chain terminal alkyne, such as 1-nonyne, to form a nucleophilic acetylide anion, followed by its reaction with a suitable alkyl halide, like 1-bromooctane, in an SN2 reaction.

Below is a workflow diagram illustrating this primary synthetic route.

cluster_step1 Step 1: Acetylide Formation cluster_step2 Step 2: Alkylation (SN2 Reaction) cluster_purification Step 3: Work-up & Purification A 1-Nonyne C Nonyl Acetylide Anion A->C Deprotonation B Strong Base (e.g., NaNH2, n-BuLi) B->C E 9-Octadecyne C->E Nucleophilic Attack D 1-Bromooctane (or other C8 alkyl halide) D->E F Crude Product E->F Quenching G Purified 9-Octadecyne F->G Chromatography/ Distillation

Caption: General workflow for the synthesis of 9-Octadecyne via acetylide alkylation.

II. Frequently Asked Questions (FAQs)

Q1: What is the most reliable method for synthesizing 9-octadecyne on a larger scale?

The alkylation of a terminal alkyne is the most robust and widely used method for preparing internal alkynes like 9-octadecyne.[1] This involves reacting an acetylide anion with a primary alkyl halide.[2] For 9-octadecyne, this typically means starting with a C9 terminal alkyne (1-nonyne) and a C8 alkyl halide (e.g., 1-bromooctane), or a C8 terminal alkyne (1-octyne) and a C9 alkyl halide. The choice between these two pathways often depends on the commercial availability and cost of the starting materials.

Q2: Which strong base is recommended for the deprotonation of the terminal alkyne at scale?

Both sodium amide (NaNH₂) and n-butyllithium (n-BuLi) are effective for deprotonating terminal alkynes, which have a pKa of about 25.[2]

  • Sodium Amide (NaNH₂): Often used in liquid ammonia as a solvent.[3] It is a powerful base and is commercially available. However, it can be hazardous to handle, especially if it has been stored for a long time, as it can form explosive peroxides.[4]

  • n-Butyllithium (n-BuLi): A very strong base, typically sold as a solution in hexanes. It is highly effective but is also pyrophoric and reacts violently with water.[5][6]

For larger-scale synthesis, the choice often comes down to safety protocols, available equipment, and cost. n-BuLi in a less volatile solvent like hexanes can be easier to handle with proper syringe and cannula techniques.[6]

Q3: What are the critical safety precautions when handling reagents like n-BuLi and NaNH₂?

  • Inert Atmosphere: Both reagents are highly reactive with air and moisture. All reactions must be conducted under a dry, inert atmosphere (e.g., argon or nitrogen).[4][6]

  • Personal Protective Equipment (PPE): Always wear a flame-resistant lab coat, safety glasses, and appropriate gloves.[4][7]

  • Quenching Strategy: Have a proper quenching solution ready before you start the reaction to safely neutralize any excess reagent.

  • Fire Safety: For pyrophoric reagents like n-BuLi, ensure a Class D fire extinguisher is accessible.[4]

Q4: Can I use a secondary alkyl halide for the alkylation step?

It is strongly advised to use a primary alkyl halide. Acetylide anions are not only good nucleophiles but also strong bases.[8] With secondary or tertiary alkyl halides, the E2 elimination reaction will be a significant competing pathway, leading to the formation of alkenes as byproducts instead of the desired alkyne.[2]

III. Troubleshooting Guide

This section provides solutions to common problems encountered during the scale-up synthesis of 9-octadecyne.

Problem 1: Low Yield of 9-Octadecyne
Possible Cause Suggested Solution Rationale
Incomplete Deprotonation Ensure at least one full equivalent of the strong base (n-BuLi or NaNH₂) is used. For NaNH₂, allowing sufficient reaction time in liquid ammonia is crucial.The terminal alkyne proton is acidic (pKa ≈ 25), but a very strong base is required for complete conversion to the acetylide anion.[9]
Low Reactivity of Alkyl Halide Use an alkyl iodide instead of a bromide or chloride. If starting with a bromide, consider adding a catalytic amount of sodium iodide to generate the more reactive alkyl iodide in situ.The reactivity of alkyl halides in SN2 reactions follows the trend R-I > R-Br > R-Cl, as iodide is a better leaving group.[10]
Side Reaction with Solvent Use an appropriate aprotic solvent such as THF, diethyl ether, or dioxane. Avoid protic solvents which will quench the acetylide anion.Aprotic solvents do not have acidic protons that can react with the strongly basic acetylide anion.[11]
Reaction Temperature Too Low The alkylation step may require heating to proceed at a reasonable rate. Monitor the reaction by TLC or GC to determine the optimal temperature and reaction time.SN2 reactions, while often favorable, can be slow, and increasing the temperature provides the necessary activation energy.
Problem 2: Formation of Significant Byproducts
Possible Cause Suggested Solution Rationale
Alkene Formation Use a primary alkyl halide. Ensure the reaction temperature is not excessively high, as this can favor elimination.Secondary and tertiary alkyl halides will predominantly undergo E2 elimination with a strong base like an acetylide anion.[2]
Alkyne Isomerization Avoid excessively high temperatures and prolonged reaction times with strong bases, especially if there is a possibility of forming a more stable internal alkyne.Under strongly basic conditions, the triple bond can migrate along the carbon chain, leading to a mixture of isomers. This is often a competition between the kinetic and thermodynamic products.[12][13]
Dimerization of Acetylide This can occur if there are oxidizing agents present. Ensure the reaction is performed under strictly anaerobic conditions.The Glaser coupling is an oxidative dimerization of terminal alkynes that can occur in the presence of oxygen and a catalyst like copper.
Problem 3: Difficulty in Product Purification
Possible Cause Suggested Solution Rationale
Unreacted Starting Materials Use a slight excess (1.05-1.1 equivalents) of the alkyl halide to ensure the complete consumption of the acetylide.Driving the reaction to completion simplifies the purification process.
Similar Polarity of Product and Byproducts Column chromatography on silica gel is the most common method for purifying long-chain alkynes. A non-polar eluent system (e.g., hexanes or petroleum ether) is typically effective.The non-polar nature of 9-octadecyne and similar long-chain hydrocarbons requires a non-polar mobile phase for effective separation.
Polymerization of Solvents While less common with the recommended solvents, be aware that some solvents can polymerize under harsh conditions.For example, 9-octadecene, if used as a high-boiling solvent, can polymerize at high temperatures.[14]

Below is a troubleshooting workflow to guide your decision-making process when encountering low yields or impurities.

cluster_analysis Analysis of Crude Product cluster_troubleshooting Troubleshooting Pathways cluster_solutions Corrective Actions start Low Yield or Impurities Detected analysis Characterize byproducts (GC-MS, NMR) start->analysis unreacted_sm Unreacted Starting Material? analysis->unreacted_sm alkene Alkene Byproduct? unreacted_sm->alkene No sol_sm Optimize stoichiometry Increase reaction time/temp unreacted_sm->sol_sm Yes isomer Isomeric Alkynes? alkene->isomer No sol_alkene Verify primary alkyl halide Lower reaction temperature alkene->sol_alkene Yes sol_isomer Use milder conditions Shorter reaction time isomer->sol_isomer Yes

Caption: A decision-making workflow for troubleshooting the synthesis of 9-Octadecyne.

IV. References

  • Organic Chemistry Portal. (n.d.). Alkene synthesis by alkyne semireduction. Retrieved from [Link]

  • Organic Chemistry Portal. (n.d.). Internal alkyne synthesis by C-C coupling. Retrieved from [Link]

  • Chemistry LibreTexts. (2021, December 15). 10.8: Alkynes. Retrieved from [Link]

  • Master Organic Chemistry. (2014, January 29). Synthesis (5) - Reactions of Alkynes. Retrieved from [Link]

  • ResearchGate. (n.d.). Formation of 9-octadecene. Retrieved from [Link]

  • University of Calgary. (n.d.). Ch 9 : Acidity of Terminal Alkynes. Retrieved from [Link]

  • Quora. (2019, September 12). What is the reaction between halides and alkynes? Retrieved from [Link]

  • Organic Chemistry Class Notes. (n.d.). Kinetic versus Thermodynamic Control of Reactions. Retrieved from [Link]

  • Chemistry Steps. (n.d.). Alkyl Halides to Alkynes. Retrieved from [Link]

  • ACS Publications. (n.d.). High-Throughput Synthesis, Purification, and Application of Alkyne-Functionalized Discrete Oligomers. Retrieved from [Link]

  • Wikipedia. (n.d.). Thermodynamic and kinetic reaction control. Retrieved from [Link]

  • Chemistry LibreTexts. (2015, January 13). 16.06.3: Deprotonated Alkynes. Retrieved from [Link]

  • Chemistry Steps. (2019, February 27). Alkylation of Terminal Alkynes in Organic Synthesis with Practice Problems. Retrieved from [Link]

  • Princeton EHS. (n.d.). Sodium Amide. Retrieved from [Link]

  • Jack Westin. (n.d.). Kinetic Control Versus Thermodynamic Control Of A Reaction. Retrieved from [Link]

  • NIH. (2012, December 7). Kinds of Reactivity: Recent Breakthroughs in Metal-Catalyzed Alkyne Chemistry. Retrieved from [Link]

  • Chemistry LibreTexts. (2023, November 8). 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides. Retrieved from [Link]

  • Master Organic Chemistry. (2012, February 9). Thermodynamic and Kinetic Products. Retrieved from [Link]

  • OrgoSolver. (n.d.). Synthesis of Alkynes. Retrieved from [Link]

  • Francis Academic Press. (n.d.). Williamson Ether Synthesis: O-Alkylation Reaction Using Halogenated Hydrocarbons as Alkylating Agents. Retrieved from [Link]

  • YouTube. (2019, October 18). deprotonation of alkynes to make acetylides. Retrieved from [Link]

  • chemeurope.com. (n.d.). N-Butyllithium. Retrieved from [Link]

  • RSC Publishing. (2021, January 28). Mechanism, kinetics and selectivity of a Williamson ether synthesis: elucidation under different reaction conditions. Retrieved from [Link]

  • Ataman Kimya. (n.d.). (9E)-OCTADECENOIC ACID. Retrieved from [Link]

  • ResearchGate. (n.d.). Synthesis of Alkyl Aryl Ethers by Catalytic Williamson Ether Synthesis with Weak Alkylation Agents. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 17). 14.3: Kinetic vs. Thermodynamic Control of Reactions. Retrieved from [Link]

  • ResearchGate. (n.d.). The evaluation of oleic acid alternatives for the biochemical production of 9-octadecenedioic acid. Retrieved from [Link]

  • Master Organic Chemistry. (2014, October 24). The Williamson Ether Synthesis. Retrieved from [Link]

  • ACS Publications. (n.d.). Synthesis of cis-9-Octadecene, 9-Octadecyne and 9,10-Octadecane-diol. Retrieved from [Link]

  • YouTube. (2020, December 7). 9.4 Reduction of Alkynes | Organic Chemistry. Retrieved from [Link]

  • Princeton EHS. (n.d.). Safe handling of organolithium compounds in the laboratory. Retrieved from [Link]

  • NIH. (n.d.). One-Pot Synthesis of Terminal Alkynes from Alkenes. Retrieved from [Link]

  • ACS Publications. (2014, August 1). Preparation, Properties, and Safe Handling of Commercial Organolithiums: Alkyllithiums, Lithium sec-Organoamides, and Lithium Alkoxides. Retrieved from [Link]

  • ACS Publications. (2024, August 5). One-Pot Synthesis of Terminal Alkynes from Alkenes. Retrieved from [Link]

  • Stanford Environmental Health & Safety. (n.d.). n-Butyllithium: Lessons Learned. Retrieved from [Link]

  • PubMed Central. (n.d.). Masked alkynes for synthesis of threaded carbon chains. Retrieved from [Link]

  • PubMed. (n.d.). Gas chromatography-mass spectrometry of cis-9,10-epoxyoctadecanoic acid (cis-EODA). I. Direct evidence for cis-EODA formation from oleic acid oxidation by liver microsomes and isolated hepatocytes. Retrieved from [Link]

  • chemrevise.org. (n.d.). Synthetic Routes. Retrieved from [Link]

  • curriculum-press.co.uk. (n.d.). Organic Synthesis Routes. Retrieved from [Link]

  • PubChem. (n.d.). 9-Octadecyne. Retrieved from [Link]

  • Khan Academy. (n.d.). Reduction of alkynes. Retrieved from [Link]

  • Study Mind. (n.d.). Organic Synthesis: Aliphatic Compounds (A-Level Chemistry). Retrieved from [Link]

  • NIH. (n.d.). Process Development and Scale-up Total Synthesis of Largazole, a Potent Class I Histone Deacetylase Inhibitor. Retrieved from [Link]

Sources

Optimization

Identifying and removing impurities from 9-Octadecyne

Technical Support Center: 9-Octadecyne Purification Welcome to the technical support guide for 9-Octadecyne. This resource is designed for researchers, scientists, and drug development professionals to navigate the commo...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 9-Octadecyne Purification

Welcome to the technical support guide for 9-Octadecyne. This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges associated with the identification and removal of impurities from this long-chain alkyne. The following sections provide rapid-access FAQs and in-depth troubleshooting guides to ensure the highest purity of 9-Octadecyne for your critical applications.

Frequently Asked Questions (FAQs)

Q1: What are the most common impurities I can expect in my crude 9-Octadecyne?

A1: Impurities in synthetically prepared 9-Octadecyne typically arise from the specific reaction pathway used. Common sources include double elimination reactions from dihaloalkanes or coupling reactions.[1][2] The most prevalent impurities are:

  • Isomeric Alkynes: Positional isomers such as 8-octadecyne or 7-octadecyne, resulting from non-regioselective elimination reactions.

  • Geometric and Positional Alkene Isomers: (Z/E)-9-Octadecene from incomplete elimination or over-reduction of the starting material.[3][4]

  • Saturated Hydrocarbons: Octadecane, the fully saturated analog, from over-reduction during synthesis.

  • Unreacted Starting Materials: Such as vicinal or geminal dihalides if the elimination reaction is incomplete.[5]

  • Oxidation Byproducts: Ketones or other oxygenated species if the compound is exposed to air, particularly at elevated temperatures.[6]

Q2: What is the best initial analytical method to assess the purity of my 9-Octadecyne sample?

A2: Gas Chromatography-Mass Spectrometry (GC-MS) is the primary and most effective initial technique. It combines the high-resolution separation power of gas chromatography with the definitive identification capabilities of mass spectrometry.[7] This allows for the separation and identification of volatile impurities like isomers, alkenes, and alkanes, even at low concentrations. For structural confirmation and quantification, Nuclear Magnetic Resonance (NMR) spectroscopy (both ¹H and ¹³C) is indispensable.

Q3: My analysis shows isomeric impurities (e.g., other octadecynes, octadecenes). Can these be removed by standard distillation?

A3: Standard or even fractional distillation is often ineffective for separating positional alkyne isomers because their boiling points are extremely close.[8] While fractional distillation can separate 9-octadecyne from its corresponding alkene (9-octadecene) and alkane (octadecane) due to small but significant differences in boiling points, it will not resolve different octadecyne isomers.[9] For these challenging separations, more advanced techniques like argentation chromatography are required.

Q4: My 9-Octadecyne sample is yellow or brown. What is the likely cause and how can I decolorize it?

A4: Discoloration is typically due to the presence of minor, highly conjugated or polymeric impurities formed during synthesis or storage. These can often be removed by treating a solution of your compound (e.g., in hexane or diethyl ether) with a small amount of activated carbon, followed by filtration through a pad of Celite® or silica gel. The activated carbon adsorbs the colored impurities.

Q5: What is the recommended method for storing purified 9-Octadecyne?

A5: To prevent oxidation and degradation, purified 9-Octadecyne should be stored under an inert atmosphere (argon or nitrogen), in a tightly sealed container, and refrigerated. For long-term storage, freezing is recommended. Avoid prolonged exposure to light and air.

Troubleshooting Guides & Detailed Protocols

This section provides in-depth solutions to specific purification challenges.

Problem 1: Contamination with Alkene (9-Octadecene) and Alkane (Octadecane) Impurities

These impurities are common byproducts of synthetic routes involving reduction steps. Their removal is critical as their physical properties are similar to the target alkyne.

Causality: The presence of (Z/E)-9-Octadecene and octadecane is typically due to incomplete reaction or over-reduction of precursor materials. For example, in a synthesis reducing a starting material to an alkyne, some molecules may only be partially reduced to the alkene, while others are fully reduced to the alkane.[4]

Identification Strategy: GC-MS is the ideal method. The different compounds will have distinct retention times and fragmentation patterns.

  • 9-Octadecyne (C₁₈H₃₄): MW = 250.5 g/mol [10]

  • (Z/E)-9-Octadecene (C₁₈H₃₆): MW = 252.5 g/mol [11]

  • Octadecane (C₁₈H₃₈): MW = 254.5 g/mol

Removal Strategy: High-Efficiency Fractional Distillation

Fractional distillation separates components based on differences in boiling points. By using a column with a high number of theoretical plates (e.g., a Vigreux or packed column), you can exploit the small boiling point differences between the C18 alkyne, alkene, and alkane.[9][12]

Table 1: Boiling Points of 9-Octadecyne and Related Impurities

CompoundMolecular FormulaBoiling Point (°C at 760 mmHg)Rationale for Separation
OctadecaneC₁₈H₃₈~316 °CHighest boiling point due to lack of rigidity and optimal van der Waals forces.
(E)-9-OctadeceneC₁₈H₃₆~315 °CSimilar to the alkane, slightly lower BP.
(Z)-9-OctadeceneC₁₈H₃₆~314 °CThe 'cis' bend slightly reduces the boiling point compared to the 'trans' isomer.[11]
9-Octadecyne C₁₈H₃₄ ~312-313 °C The linear, rigid structure of the alkyne results in a slightly lower boiling point than its alkene/alkane counterparts.

Note: Boiling points are estimates and can vary. Separation is best performed under vacuum to reduce temperatures and prevent degradation.

  • Apparatus Setup: Assemble a fractional distillation apparatus with a round-bottom flask, a fractionating column (Vigreux or packed with Raschig rings/metal sponge), a distillation head with a thermometer, a condenser, and receiving flasks. Ensure all glassware is dry.

  • Vacuum Application: Connect the apparatus to a vacuum pump with a pressure gauge. A typical pressure for this molecular weight is 1-10 mmHg.

  • Heating: Gently heat the distillation flask using a heating mantle with a magnetic stirrer.

  • Equilibration: Allow the vapor to slowly rise through the column, establishing a temperature gradient. You should observe a reflux ring climbing the column.

  • Fraction Collection: Collect the fractions based on the temperature reading at the distillation head.

    • Fore-run: Collect the first few drops, which may contain more volatile impurities.

    • Product Fraction: Collect the fraction that distills at a stable temperature corresponding to the boiling point of 9-octadecyne at the working pressure.

    • Higher-Boiling Fraction: As the temperature begins to rise again, switch receiving flasks to collect the alkene and alkane impurities.

  • Analysis: Analyze all collected fractions by GC-MS to confirm the purity.

G cluster_setup Setup cluster_process Process cluster_output Output Crude Crude 9-Octadecyne (contains alkene/alkane) Flask Distillation Flask Crude->Flask Heat Apply Heat & Vacuum Flask->Heat Column Fractionating Column (Vigreux or Packed) Head Distillation Head + Thermometer Condense Condensation Head->Condense Condenser Condenser Receiver Receiving Flask Collect Fraction Collection Receiver->Collect Vaporize Vaporization Heat->Vaporize Separate Separation in Column (Multiple Condensation/ Vaporization Cycles) Vaporize->Separate Separate->Head Condense->Receiver F1 Fraction 1 (Pure 9-Octadecyne) Collect->F1 F2 Fraction 2 (Alkene/Alkane) Collect->F2

Caption: Workflow for Fractional Distillation Purification.

Problem 2: Presence of Positional Alkyne Isomers

Isomeric alkynes are the most challenging impurities to remove due to their nearly identical physical properties.

Causality: These isomers form if the synthetic reaction (e.g., a dehydrohalogenation) is not perfectly regioselective, leading to the triple bond forming at adjacent carbon positions.[2][5]

Identification Strategy: High-resolution capillary GC can often resolve close-boiling isomers. ¹³C NMR is also very powerful; the chemical shifts of the sp-hybridized carbons are highly sensitive to their position in the alkyl chain.

Removal Strategy: Argentation (Silver Ion) Chromatography

This technique leverages the reversible interaction between silver ions (Ag⁺) and the pi-electrons of a triple bond.[13]

Mechanism of Separation:

  • A stationary phase (typically silica gel) is impregnated with silver nitrate (AgNO₃).

  • The crude alkyne mixture is loaded onto the column.

  • As the mixture passes through the column, the alkynes form weak, transient pi-complexes with the immobilized Ag⁺ ions.

  • The stability of this complex is sensitive to the steric environment around the triple bond. Terminal alkynes bind most strongly, followed by internal alkynes. Subtle differences between positional isomers (e.g., 9-octadecyne vs. 8-octadecyne) can be sufficient to alter their retention time, allowing for separation.

  • A non-polar mobile phase (e.g., hexane or pentane) is used for elution. The less-retained isomers elute first.

  • Column Preparation:

    • Prepare a 10% (w/w) solution of silver nitrate in acetonitrile or water.

    • In a fume hood, make a slurry of silica gel in a suitable solvent (e.g., hexane).

    • Slowly add the AgNO₃ solution to the silica slurry with gentle stirring.

    • Remove the solvent under reduced pressure until a free-flowing powder is obtained. Protect the AgNO₃-silica from light.

  • Column Packing: Pack a chromatography column with the prepared AgNO₃-silica gel using a hexane slurry method.

  • Sample Loading: Dissolve the crude 9-octadecyne in a minimal amount of hexane and carefully load it onto the top of the column.

  • Elution: Begin eluting with pure hexane. Start collecting fractions immediately.

  • Monitoring: Monitor the fractions by TLC or GC-MS to determine which fractions contain the purified 9-octadecyne.

  • Product Recovery: Combine the pure fractions and remove the solvent under reduced pressure.

G cluster_column Argentation Column cluster_process Separation Logic cluster_output Result col_top Mobile Phase (Hexane) col_mid AgNO₃-Silica Gel Stationary Phase col_top->col_mid col_bot Eluted Fractions col_mid->col_bot start Crude Mixture Loaded (9-Octadecyne + Isomers) interaction Differential π-Complexation with Ag⁺ Ions start->interaction elution Elution with Hexane interaction->elution early Early Fractions: Less Retained Isomers elution->early Elute First late Later Fractions: Pure 9-Octadecyne elution->late Elute Later

Caption: Logical Flow of Argentation Chromatography.

References

  • JPWO2018061593A1 - Method for concentration and purification of alkyne-containing molecules - Google Patents.

  • Lee, J., et al. (2019). High-Throughput Synthesis, Purification, and Application of Alkyne-Functionalized Discrete Oligomers. Journal of the American Chemical Society.

  • Masked alkynes for synthesis of threaded carbon chains - PMC - PubMed Central - NIH.

  • I have an isomer impurity which is difficulty to remove, any suggestions? - ResearchGate.

  • Improving the yield and purity of synthetic Octadeca-9,12-dienal. - Benchchem.

  • Recrystallization - University of California, Los Angeles.

  • 9-Octadecanone (CAS 18394-00-8) - Benchchem.

  • Application Notes and Protocols: The Role of 9-Octadecene in Nanocrystal Growth - Benchchem.

  • Methods and compositions for the removal of impurities from an impurity-loaded organic salt - Google Patents.

  • One-Pot Synthesis of Terminal Alkynes from Alkenes - PMC - NIH.

  • One-Pot Synthesis of Terminal Alkynes from Alkenes | JACS Au - ACS Publications.

  • Preparation of Alkynes | OpenOChem Learn.

  • A Comparative Guide to the Validation of Analytical Methods for Octadeca-9,12-dienal Using Certified Reference Materials - Benchchem.

  • 9.4: Fractional Distillation - Chemistry LibreTexts.

  • Recrystallization-1.pdf - University of Pennsylvania.

  • Use of fractional distillation in organic chemistry - Chemistry Stack Exchange.

  • Recrystallization and Crystallization - University of Rochester.

  • Fractional Distillation - YouTube.

  • Synthesis of methyl cis-9-octadecenoate-14, 14, 15, 15, 17, 18-d6 - Sci-Hub.

  • Reduction of alkynes (video) - Khan Academy.

  • 9-Octadecyne | C18H34 | CID 141998 - PubChem - NIH.

  • 9.4 Reduction of Alkynes - YouTube.

  • Formation of 9-octadecene. | Download Scientific Diagram - ResearchGate.

  • Preparation of alkynes (video) - Khan Academy.

  • (9Z)-9-Octadecene | C18H36 | CID 5352245 - PubChem - NIH.

  • Fractional Distillation of Organic Liquid Compounds Produced by Catalytic Cracking of Fats, Oils, and Grease - ResearchGate.

  • Enantioselective Synthesis of 3-Alkyl-1,5-Functionalized 1,4-Diynes via Isoxazol-5(4H)-ones.

  • Fractional Distillation and GC Analysis of Hydrocarbon Mixtures - Columbia University.

  • 11.5: Preparation of Alkynes - Chemistry LibreTexts.

  • Synthesis of 9,12-dioxo-10(Z)-dodecenoic acid, a new fatty acid metabolite derived from 9-hydroperoxy-10,12-octadecadienoic acid in lentil seed (Lens culinaris Medik.) - ResearchGate.

  • Small Molecule Development Analytical Methods for Faster Time to Market - Hovione.

  • Analytical Services for Purity Determination - BOC Sciences.

  • 9.2: Preparation of Alkynes - Elimination Reactions of Dihalides - Chemistry LibreTexts.

  • Supplementary Information for The trouble with 1-octadecene: polymerization during nanocrystal synthesis - ChemRxiv.

  • The Trouble with 1-Octadecene; Polymerization During Nanocrystal Synthesis - ResearchGate.

Sources

Troubleshooting

Improving the regioselectivity of reactions with 9-Octadecyne

Technical Support Center: 9-Octadecyne Reactions A Senior Application Scientist's Guide to Inducing and Controlling Regioselectivity Welcome to the technical support center for advanced applications of 9-octadecyne. This...

Author: BenchChem Technical Support Team. Date: January 2026

Technical Support Center: 9-Octadecyne Reactions

A Senior Application Scientist's Guide to Inducing and Controlling Regioselectivity

Welcome to the technical support center for advanced applications of 9-octadecyne. This resource is designed for researchers, chemists, and drug development professionals who are looking to move beyond the inherent reactivity of symmetrical internal alkynes and explore methods for inducing regioselectivity in their transformations.

As a symmetrical internal alkyne, 9-octadecyne presents a unique challenge: how to control the position of functionalization when both carbons of the triple bond are sterically and electronically equivalent.[1][2] This guide provides expert insights, troubleshooting protocols, and detailed methodologies to address this challenge by leveraging advanced catalytic systems and substrate-directing strategies.

Frequently Asked Questions (FAQs)

Q1: Why is regioselectivity not an inherent issue in standard addition reactions with 9-octadecyne?

9-Octadecyne is a symmetrical internal alkyne, meaning the two carbons of the triple bond are chemically identical. In a standard electrophilic addition reaction (e.g., hydration, hydrohalogenation), the initial addition of the electrophile can occur at either carbon (C9 or C10) with equal probability. Since the substituents on both sides of the alkyne are identical (n-heptyl groups), both pathways lead to the exact same product. Therefore, in the absence of external control elements, the concept of regioselectivity is moot.[1][2][3][4]

Q2: How can I induce regioselectivity in a reaction involving a symmetrical alkyne like 9-octadecyne?

Inducing regioselectivity requires breaking the symmetry of the reaction environment. This is typically achieved through two primary strategies:

  • Substrate Modification (Directing Groups): A functional group, known as a directing group, is installed elsewhere on the 9-octadecyne backbone. This group can coordinate to the transition metal catalyst, holding it in a specific orientation and forcing the addition to occur at the sterically or electronically favored alkyne carbon relative to the directing group's position.[5][6][7]

  • Catalyst Control: Employing a sophisticated transition metal catalyst with sterically demanding or electronically biased ligands can create a chiral or asymmetric pocket.[8] This environment can differentiate between the two otherwise equivalent carbons of the alkyne, leading to a preferred site of reaction. This is a more advanced and less common strategy for simple symmetrical alkynes but is a frontier in catalysis.[8]

Q3: What are common directing groups used in alkyne functionalization?

A variety of functional groups can act as effective directing groups. The choice depends on the specific reaction being performed and the catalyst system. Common examples include:

  • Amides and Carbamates: The oxygen and nitrogen atoms can chelate to a metal center. For instance, a 2-picolinamide directing group has been used for regioselective hydroarylation of internal alkynes.[5]

  • Hydroxyl Groups: The oxygen of a hydroxyl group can direct reactions like hydrocarboxylation or reductive cross-couplings.[9][10]

  • Pyridyl and Quinolinyl Groups: The nitrogen atom in these heterocycles is an excellent coordinating atom for many transition metals, including palladium and nickel.

The precise placement of the directing group is critical; often, a specific distance from the alkyne is required for optimal regiocontrol.[5]

Q4: Can hydroboration-oxidation be used to achieve regioselective hydration of 9-octadecyne?

No, not on its own. For symmetrical internal alkynes like 9-octadecyne, hydroboration-oxidation will produce a single ketone product (9-octadecanone) after tautomerization of the enol intermediate.[1][4][11][12] Since both sides of the alkyne are identical, there is no "less substituted" carbon for the borane to selectively add to. This results in what is effectively a non-regioselective reaction yielding one product.[1][4][11] To achieve regioselectivity, one would first need to modify the substrate with a directing group to make the two alkyne carbons inequivalent from the perspective of the reagent.

Troubleshooting Guides

Scenario 1: Poor Regioselectivity in a Directed Hydroarylation

Problem: You are attempting a palladium-catalyzed hydroarylation of a 9-octadecyne derivative containing a directing group (e.g., a hydroxyl group at C-1), but you are observing a nearly 1:1 mixture of the two possible regioisomers.

Possible Cause Explanation & Solution
Ineffective Catalyst-Directing Group Coordination The chosen catalyst may not be coordinating strongly enough with the directing group. Solution: Screen different palladium precursors (e.g., Pd(OAc)₂, Pd(dba)₂) and ligands. Bulky, electron-rich phosphine ligands can sometimes enhance the interaction between the metal center and the directing group.
Suboptimal Reaction Temperature At higher temperatures, the energy difference between the two competing transition states (leading to the different regioisomers) may be overcome, leading to a loss of selectivity. Solution: Lower the reaction temperature. Perform a temperature screen from room temperature down to 0°C or lower to find the optimal balance between reaction rate and selectivity.
Incorrect Solvent Choice The solvent can influence the conformation of the substrate and the catalyst, affecting the crucial directing group-catalyst interaction. Solution: Screen a range of solvents with varying polarities (e.g., toluene, THF, dioxane, DMF). A less coordinating solvent might favor the intramolecular coordination of the directing group.
Steric Hindrance The directing group may be sterically blocked, preventing proper coordination. Solution: If possible, redesign the substrate to increase the distance between the directing group and any bulky moieties, or change the directing group to one with a longer tether.[5]

Troubleshooting Workflow for Poor Regioselectivity

G start Low Regiomeric Ratio (< 5:1) temp Lower Temperature (e.g., RT to 0°C) start->temp Thermodynamic Control? ligand Screen Ligands (e.g., Buchwald phosphines) start->ligand Kinetic Control? solvent Change Solvent (e.g., Toluene, Dioxane) start->solvent Solvation Effects? dg_check Verify Directing Group Integrity/Position start->dg_check Substrate Issue? improve Regioselectivity Improved? temp->improve ligand->improve solvent->improve dg_check->improve improve->start No, try next variable optimize Optimize Conditions improve->optimize Yes

Sources

Optimization

Technical Support Center: Catalyst Selection and Optimization for 9-Octadecyne Reactions

Welcome to the technical support center for 9-Octadecyne reactions. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for common cha...

Author: BenchChem Technical Support Team. Date: January 2026

Welcome to the technical support center for 9-Octadecyne reactions. This guide is designed for researchers, scientists, and drug development professionals to provide expert insights and practical solutions for common challenges encountered during the catalytic transformation of 9-octadecyne. Here, we move beyond simple protocols to explain the underlying principles of catalyst selection and reaction optimization, ensuring you can make informed decisions in your experimental design.

Troubleshooting Guide: Common Experimental Issues

This section addresses specific problems that may arise during the catalytic hydrogenation of 9-octadecyne. Each issue is presented with potential causes and actionable solutions.

Problem 1: Over-reduction to n-Octadecane during Semi-Hydrogenation

You are attempting to synthesize (Z)-9-octadecene (the cis-alkene), but your analysis shows a significant amount of n-octadecane, the fully saturated alkane.

Potential Causes:

  • Catalyst is too active: Standard hydrogenation catalysts like Palladium on Carbon (Pd/C), Platinum (Pt), or Nickel (Ni) are highly efficient and will readily reduce both the alkyne and the intermediate alkene to the alkane without stopping.[1][2][3]

  • Ineffective Catalyst Poisoning: If you are using a "poisoned" catalyst like Lindlar's catalyst, the deactivating agent (e.g., quinoline, lead acetate) may be degraded, absent, or used in insufficient quantity. This results in a catalyst that is too active to be selective.[3][4]

  • Excessive Hydrogen Pressure or High Temperature: Harsh reaction conditions can overcome the selectivity of a poisoned catalyst, leading to over-reduction.

Solutions & Optimization Strategies:

  • Select the Correct Catalyst: For the synthesis of cis-alkenes, a partially deactivated or "poisoned" catalyst is essential.[3]

    • Lindlar's Catalyst: This is the classic choice, consisting of palladium on a support like calcium carbonate (CaCO₃) or barium sulfate (BaSO₄), treated with a poison such as lead acetate and quinoline.[1][5][6] The poison selectively deactivates the most active sites on the palladium surface, preventing the hydrogenation of the alkene product.[4]

    • P-2 Nickel (Ni₂B) Catalyst: This is an excellent, lead-free alternative to Lindlar's catalyst.[7] It is a nickel-boride complex that also provides high selectivity for cis-alkenes and can sometimes offer better yields.[2][8]

  • Verify Catalyst Quality: Ensure your Lindlar's catalyst and its components (especially quinoline) are not expired. If preparing it in-house, use precise measurements for the poisoning agents.

  • Optimize Reaction Conditions:

    • Hydrogen Pressure: Conduct the reaction at or near atmospheric pressure (1 atm) of H₂.[5]

    • Temperature: Run the reaction at room temperature unless literature for a specific substrate suggests otherwise.

  • Monitor Reaction Progress: Use techniques like Thin-Layer Chromatography (TLC) or Gas Chromatography (GC) to monitor the disappearance of the 9-octadecyne starting material. Stop the reaction immediately once the alkyne has been consumed to prevent subsequent reduction of the desired alkene.

Problem 2: Poor Stereoselectivity - Formation of (E)-9-Octadecene (trans-alkene) Instead of the (Z)-isomer (cis-alkene)

Your goal is the cis-alkene, but you are observing the undesired trans-isomer as a significant byproduct.

Potential Causes:

  • Incorrect Reduction Method: The formation of trans-alkenes from alkynes is achieved through a different reaction mechanism, typically a dissolving metal reduction, not catalytic hydrogenation.[1][6]

  • Isomerization: Under certain conditions (e.g., prolonged reaction times, excessive heat, or catalyst degradation), the initially formed cis-alkene can isomerize to the more thermodynamically stable trans-isomer.

Solutions & Optimization Strategies:

  • Confirm Your Reagents:

    • For (Z)-9-octadecene (cis) , you must use a system that facilitates syn-addition of hydrogen, where both hydrogen atoms add to the same face of the alkyne. This is characteristic of heterogeneous catalysis where the alkyne adsorbs onto the catalyst surface.[5][8] Use H₂ with Lindlar's Catalyst or H₂ with P-2 Nickel .

    • For (E)-9-octadecene (trans) , you must use a system that facilitates anti-addition. The standard method is a dissolving metal reduction , typically using sodium (Na) or lithium (Li) metal in liquid ammonia (NH₃).[1][6] This reaction proceeds through a radical anion intermediate which preferentially adopts a trans configuration to minimize steric repulsion before the second protonation step.[9]

  • Avoid Isomerization: Do not overheat the reaction or allow it to run for an extended period after the starting material is consumed. Purify the product as soon as the reaction is complete.

Problem 3: Reaction Stalls or Fails to Initiate (Low Conversion)

The reaction shows little to no consumption of 9-octadecyne even after a significant amount of time.

Potential Causes:

  • Catalyst Deactivation: The catalyst's active sites can be blocked or destroyed. This is a common cause of catalyst decay.[10]

    • Poisoning: Contaminants in the substrate, solvent, or glassware (e.g., sulfur compounds) can irreversibly bind to the catalyst's active sites.[10]

    • Coking: Formation of carbonaceous deposits on the catalyst surface can block active sites.[10]

  • Poor Quality Reagents: The 9-octadecyne may be impure, or the solvent may not be of sufficient grade (e.g., containing water or other inhibitors).

  • Inefficient Hydrogen Delivery: A leak in the hydrogenation apparatus or a faulty hydrogen source can prevent the reaction from proceeding.

Solutions & Optimization Strategies:

  • Ensure Purity of Reactants: Purify the 9-octadecyne starting material if its purity is questionable. Always use high-purity, dry solvents.

  • Use Fresh Catalyst: Catalysts have a limited shelf life and can deactivate over time. Use a fresh batch of catalyst for critical reactions.

  • Check Equipment: Before starting, ensure your hydrogenation apparatus is gas-tight and that hydrogen is flowing correctly. For reactions in sealed vessels, ensure the vessel is properly flushed with hydrogen.

  • Increase Catalyst Loading: While not always ideal, a modest increase in catalyst loading can sometimes overcome minor inhibition effects.

Frequently Asked Questions (FAQs)

Hydrogenation Reactions

Q1: How do I choose the right catalyst for my 9-octadecyne hydrogenation?

A1: The choice depends entirely on your desired product. The logical selection process is outlined in the workflow diagram below.

  • For n-Octadecane (Alkane): Use a highly active catalyst like 10% Pd/C, PtO₂, or Raney Nickel with at least 2 equivalents of H₂ gas.[1][2]

  • For (Z)-9-Octadecene (cis-Alkene): Use a poisoned catalyst that facilitates syn-addition. Lindlar's catalyst is the traditional choice, while P-2 Nickel is a modern, lead-free alternative.[3][8]

  • For (E)-9-Octadecene (trans-Alkene): Use a dissolving metal reduction system (Na/NH₃), which proceeds via a different mechanism to give the anti-addition product.[1][6]

dot

start What is the desired product? alkane n-Octadecane (Alkane) start->alkane Full Reduction cis_alkene (Z)-9-Octadecene (cis-Alkene) start->cis_alkene Partial Reduction (syn-addition) trans_alkene (E)-9-Octadecene (trans-Alkene) start->trans_alkene Partial Reduction (anti-addition) cat_alkane Use H₂ with highly active catalyst: - Pd/C - PtO₂ - Raney Ni alkane->cat_alkane cat_cis Use H₂ with poisoned catalyst: - Lindlar's Catalyst - P-2 Nickel (Ni₂B) cis_alkene->cat_cis cat_trans Use Dissolving Metal Reduction: - Na / liq. NH₃ - Li / liq. NH₃ trans_alkene->cat_trans

Caption: Catalyst selection workflow for 9-octadecyne hydrogenation.

Q2: What is the mechanistic reason for the stereoselectivity in these different reduction methods?

A2: The stereochemical outcome is a direct result of the reaction mechanism.

  • Catalytic Hydrogenation (cis): The alkyne adsorbs onto the solid surface of the metal catalyst. Molecular hydrogen also adsorbs onto the surface and dissociates into individual hydrogen atoms bound to the metal.[2] The hydrogen atoms are then delivered to the same face of the adsorbed, planar alkyne, resulting in a syn-addition and the formation of a cis-alkene.[5][8]

  • Dissolving Metal Reduction (trans): This reaction occurs in solution and involves single electron transfers. A sodium atom donates an electron to the alkyne, forming a radical anion. This intermediate is rapidly protonated by ammonia. A second electron transfer from another sodium atom forms a vinyl anion. This vinyl anion intermediate is most stable when the bulky alkyl groups are on opposite sides (trans) to minimize electrostatic and steric repulsion. A final protonation traps this conformation, yielding the trans-alkene.[1][9]

Hydration Reactions

Q3: I want to hydrate 9-octadecyne to produce 9-octadecanone. What catalyst should I use?

A3: The hydration of an internal alkyne adds a hydroxyl group to one of the alkyne carbons and a hydrogen to the other, following Markovnikov's rule where applicable. The resulting enol intermediate quickly tautomerizes to the more stable ketone.[11] For a symmetrical internal alkyne like 9-octadecyne, only one ketone product, 9-octadecanone, is possible, which simplifies the process.

  • Traditional Catalysts: The classic method involves using mercury(II) sulfate (HgSO₄) in aqueous sulfuric acid (H₂SO₄). However, due to the high toxicity of mercury, this method is often avoided in modern synthetic chemistry.

  • Modern Alternatives: Gold- and platinum-based catalysts are highly effective but can be expensive.[12] More sustainable and cost-effective methods using first-row transition metals are gaining prominence. Catalytic systems based on iron, cobalt, or copper salts under moderately acidic or even neutral conditions have been shown to effectively promote alkyne hydration.[12] Optimization of temperature and water concentration is key to achieving high yields with these systems.[12]

Data Summary & Protocols

Table 1: Comparison of Key Catalytic Systems for 9-Octadecyne Reduction
Catalyst SystemTarget ProductStereochemistryAdvantagesDisadvantages
H₂ / Pd/C (or Pt, Ni) n-OctadecaneN/AHigh efficiency, fast reactionNon-selective, will not stop at the alkene[1][3]
H₂ / Lindlar's Catalyst (Z)-9-Octadecene (cis)syn-additionHigh selectivity for cis-alkenes[4]Uses toxic lead salts, potential for deactivation[5][13]
H₂ / P-2 Nickel (Ni₂B) (Z)-9-Octadecene (cis)syn-additionGood alternative to Lindlar, lead-free, often good yields[2][8]Can be sensitive to air and impurities
Na / liq. NH₃ (E)-9-Octadecene (trans)anti-additionExcellent selectivity for trans-alkenes[6]Requires cryogenic temperatures (-78 °C) and handling of reactive sodium metal
Experimental Protocol: Semi-Hydrogenation of 9-Octadecyne using Lindlar's Catalyst

This protocol describes a general procedure for the selective reduction of 9-octadecyne to (Z)-9-octadecene.

Materials:

  • 9-Octadecyne (1.0 mmol, 250.5 mg)

  • Lindlar's Catalyst (5% Pd on CaCO₃, poisoned with lead; ~50 mg, 20% w/w)

  • Quinoline (1-2 drops, optional but recommended for enhanced selectivity)

  • Ethyl acetate or Hexane (High purity, 10 mL)

  • Hydrogen (H₂) gas balloon

Procedure:

  • Setup: To a 50 mL round-bottom flask equipped with a magnetic stir bar, add 9-octadecyne (250.5 mg) and Lindlar's catalyst (50 mg).

  • Solvent Addition: Add the solvent (10 mL) and quinoline (1 drop).

  • Inert Atmosphere: Seal the flask with a septum. Purge the flask by evacuating it under vacuum and refilling it with nitrogen or argon three times.

  • Hydrogen Introduction: Replace the inert gas atmosphere with hydrogen by evacuating and refilling with H₂ from a balloon three times. Leave the balloon attached to the flask via a needle through the septum to maintain a positive pressure of H₂ (~1 atm).

  • Reaction: Stir the mixture vigorously at room temperature. The greyish suspension should be well-mixed.

  • Monitoring: Monitor the reaction progress every 30 minutes using TLC or GC. To take a sample, briefly replace the H₂ atmosphere with nitrogen, withdraw a small aliquot with a syringe, and then re-establish the H₂ atmosphere.

  • Workup: Once the starting material is consumed (typically 2-4 hours), purge the flask with nitrogen. Filter the reaction mixture through a pad of Celite or silica gel to remove the heterogeneous catalyst, washing the pad with a small amount of fresh solvent.

  • Purification: Concentrate the filtrate under reduced pressure. The resulting crude product can be purified by column chromatography if necessary to yield pure (Z)-9-octadecene.

Troubleshooting Flowchart

dot

start Problem: Low selectivity for (Z)-alkene (Over-reduction observed) q1 Are you using a poisoned catalyst (Lindlar / P-2)? start->q1 s1 Use a poisoned catalyst. Standard Pd/C or Pt is too reactive. q1->s1 No q2 Is the catalyst fresh and the quinoline (if used) of good quality? q1->q2 Yes s2 Use fresh catalyst and/or pure quinoline. Old reagents can lose effectiveness. q2->s2 No q3 Is H₂ pressure at ~1 atm and temperature at RT? q2->q3 Yes s3 Reduce H₂ pressure and/or lower reaction temperature. Harsh conditions reduce selectivity. q3->s3 No q4 Did you monitor the reaction and stop it upon alkyne consumption? q3->q4 Yes s4 Monitor closely via TLC/GC. Prolonged reaction time allows for alkene reduction. q4->s4 No end Selectivity should improve. q4->end Yes

Caption: Troubleshooting flowchart for low cis-alkene selectivity.

References
  • ChemTalk. (n.d.). Lindlar's Catalyst. Retrieved from [Link]

  • Master Organic Chemistry. (n.d.). Alkyne Reactions: Partial Hydrogenation to cis-Alkenes with H₂ / Lindlar or Ni₂B (P-2). Retrieved from [Link]

  • Química Organica.org. (n.d.). Alkyne Hydrogenation with Lindlar Catalyst. Retrieved from [Link]

  • Chemistry LibreTexts. (2024, March 18). 9.5: Reduction of Alkynes. Retrieved from [Link]

  • Chemistry LibreTexts. (2019, June 5). 11.3.4 Catalytic Hydrogenation of Alkynes. Retrieved from [Link]

  • JoVE. (2023, April 30). Reduction of Alkynes to cis-Alkenes: Catalytic Hydrogenation. Retrieved from [Link]

  • Khan Academy. (n.d.). Reduction of alkynes. Retrieved from [Link]

  • Konnerth, H., & Prechtl, M. H. G. (2016). Selective partial hydrogenation of alkynes to (Z)-alkenes with ionic liquid-doped nickel nanocatalysts at near ambient conditions. RSC Publishing. Retrieved from [Link]

  • AmmoniaKnowHow. (n.d.). Catalyst deactivation Common causes. Retrieved from [Link]

  • Chad's Prep. (2020, December 7). 9.4 Reduction of Alkynes | Organic Chemistry. Retrieved from [Link]

  • ResearchGate. (n.d.). Optimization conditions for alkyne hydration. Retrieved from [Link]

  • Michigan State University Department of Chemistry. (n.d.). Alkyne Reactivity. Retrieved from [Link]

Sources

Reference Data & Comparative Studies

Validation

A Comparative Guide to the ¹H and ¹³C NMR Analysis of 9-Octadecyne: Ensuring Structural Integrity

In the realm of organic chemistry, the unambiguous confirmation of a molecule's structure is paramount. For researchers and professionals in drug development, synthetic chemistry, and materials science, nuclear magnetic...

Author: BenchChem Technical Support Team. Date: January 2026

In the realm of organic chemistry, the unambiguous confirmation of a molecule's structure is paramount. For researchers and professionals in drug development, synthetic chemistry, and materials science, nuclear magnetic resonance (NMR) spectroscopy stands as a cornerstone analytical technique for structural elucidation.[1][2][3] This guide provides an in-depth analysis of how ¹H and ¹³C NMR are employed to verify the structure of 9-octadecyne, a long-chain internal alkyne. We will explore the theoretical underpinnings of its spectral features, compare them with potential isomeric impurities, and provide a detailed experimental protocol for data acquisition.

The Role of NMR in Structural Verification

NMR spectroscopy operates on the principle that atomic nuclei with a non-zero spin, such as ¹H and ¹³C, will align with an external magnetic field.[2] By applying a radiofrequency pulse, these nuclei can be excited to a higher energy state. The subsequent relaxation and emission of energy are detected and translated into an NMR spectrum. The precise frequency at which a nucleus resonates, its chemical shift (δ), is highly dependent on its local electronic environment. This sensitivity to the molecular framework allows for the detailed mapping of atomic connectivity.[2][4]

For a molecule like 9-octadecyne (C₁₈H₃₄), with its symmetrical long alkyl chains flanking a central triple bond, NMR provides a definitive fingerprint of its structure.

Deciphering the ¹H NMR Spectrum of 9-Octadecyne

The ¹H NMR spectrum of 9-octadecyne is characterized by the signals arising from the different types of protons in its structure. Due to the molecule's symmetry, we expect to see a simplified spectrum.

  • Methyl Protons (-CH₃): The terminal methyl groups (C1 and C18) are chemically equivalent. They will produce a triplet signal at approximately 0.8-1.0 ppm. The triplet splitting pattern arises from the coupling with the adjacent methylene (-CH₂-) protons.

  • Methylene Protons (-CH₂-):

    • The methylene groups adjacent to the methyl groups (C2 and C17) will appear as a sextet.

    • The bulk of the methylene groups along the alkyl chains (C3-C7 and C12-C16) will have very similar chemical environments, leading to a large, overlapping multiplet, typically in the range of 1.2-1.6 ppm.[5]

    • The methylene groups adjacent to the alkyne (C8 and C11) are deshielded by the triple bond and will resonate further downfield, typically around 2.0-2.5 ppm, as a triplet.[6] This signal is a key diagnostic feature for internal alkynes.

It is important to note that unlike terminal alkynes, which would show a characteristic signal for the acetylenic proton (≡C-H) around 2-3 ppm, internal alkynes like 9-octadecyne lack this feature.[5][7]

Unveiling the Structure with ¹³C NMR Spectroscopy

The proton-decoupled ¹³C NMR spectrum of 9-octadecyne provides a direct look at the carbon skeleton. The symmetry of the molecule again leads to a reduced number of unique signals.

  • Alkyne Carbons (-C≡C-): The most characteristic signals in the ¹³C NMR spectrum of an alkyne are those of the sp-hybridized carbons. For internal alkynes, these typically appear in the region of 70-90 ppm.[8][9][10] In the case of the symmetrical 9-octadecyne, the two alkyne carbons (C9 and C10) are chemically equivalent and will produce a single, relatively weak signal in this region. The weakness of the signal is due to the lack of directly attached protons, which diminishes the Nuclear Overhauser Effect (NOE) enhancement.[8]

  • Alkyl Carbons (-CH₂- and -CH₃):

    • The terminal methyl carbons (C1 and C18) will give a signal at the most upfield position, typically around 14 ppm.

    • The methylene carbons will appear in the range of 22-32 ppm. The carbons closer to the deshielding alkyne group (C8 and C11) will resonate at the lower end of this range, while those further away will have chemical shifts closer to a typical long-chain alkane.

The combination of these distinct signals in both the ¹H and ¹³C NMR spectra provides a robust confirmation of the 9-octadecyne structure.

Experimental Protocol for NMR Analysis

To obtain high-quality NMR spectra for structural confirmation, the following experimental protocol is recommended:

1. Sample Preparation:

  • Accurately weigh 10-20 mg of the 9-octadecyne sample for ¹H NMR and 50-100 mg for ¹³C NMR.[11]

  • Dissolve the sample in approximately 0.6-0.7 mL of a deuterated solvent (e.g., chloroform-d, CDCl₃) in a clean, dry vial.[12][13]

  • Filter the solution through a small plug of cotton or glass wool in a Pasteur pipette directly into a clean 5 mm NMR tube to remove any particulate matter.[14][15]

  • Ensure the sample height in the NMR tube is at least 4-5 cm.[15]

  • Add a small amount of tetramethylsilane (TMS) as an internal standard (0 ppm).

2. NMR Data Acquisition:

  • Instrument: A 400 MHz or higher field NMR spectrometer is recommended for better signal dispersion.

  • ¹H NMR:

    • Acquire the spectrum at room temperature.

    • Use a standard single-pulse experiment.

    • Typical spectral width: -2 to 12 ppm.

    • Number of scans: 8-16.

    • Relaxation delay: 1-2 seconds.

  • ¹³C NMR:

    • Acquire the spectrum using a proton-decoupled pulse sequence (e.g., zgpg30).

    • Typical spectral width: 0 to 220 ppm.[10]

    • Number of scans: 1024 or more, depending on the sample concentration, to achieve a good signal-to-noise ratio, especially for the quaternary alkyne carbons.

    • Relaxation delay: 2-5 seconds.

3. Data Processing:

  • Apply a Fourier transform to the acquired free induction decay (FID).

  • Phase correct the spectrum.

  • Calibrate the chemical shift scale to the TMS signal at 0 ppm.

  • Integrate the signals in the ¹H NMR spectrum to determine the relative number of protons.

Workflow for NMR-based Structural Confirmation of 9-Octadecyne

G cluster_prep Sample Preparation cluster_acq Data Acquisition cluster_proc Data Processing & Analysis cluster_confirm Confirmation weigh Weigh Sample (10-20 mg for ¹H, 50-100 mg for ¹³C) dissolve Dissolve in Deuterated Solvent (e.g., CDCl₃) weigh->dissolve filter Filter into NMR Tube dissolve->filter h1_nmr ¹H NMR Acquisition (400+ MHz) filter->h1_nmr c13_nmr ¹³C NMR Acquisition (Proton Decoupled) filter->c13_nmr ft Fourier Transform h1_nmr->ft c13_nmr->ft phase Phase Correction ft->phase calibrate Chemical Shift Calibration (to TMS) phase->calibrate integrate Integration (¹H) calibrate->integrate for ¹H analyze Spectral Analysis & Comparison calibrate->analyze integrate->analyze structure_confirmed Structure Confirmed analyze->structure_confirmed structure_impure Impurity Detected analyze->structure_impure

Caption: Workflow for the confirmation of 9-octadecyne structure using NMR spectroscopy.

Comparison with Potential Isomers

The power of NMR spectroscopy is particularly evident when distinguishing between isomers. Let's consider a potential isomeric impurity, 1-octadecyne.

Feature9-Octadecyne (Internal Alkyne)1-Octadecyne (Terminal Alkyne)
¹H NMR
Acetylenic Proton (≡C-H)AbsentPresent, triplet at ~1.8-2.0 ppm
Protons adjacent to ≡CTriplet at ~2.0-2.5 ppmTriplet at ~2.2 ppm (for -CH₂-C≡)
¹³C NMR
Alkyne Carbons (-C≡C-)One signal at ~80 ppmTwo distinct signals: ≡C-H at ~68 ppm and -C≡C- at ~84 ppm

The presence of a terminal acetylenic proton signal in the ¹H NMR and two distinct alkyne carbon signals in the ¹³C NMR would be clear indicators of the 1-octadecyne impurity.

Another potential side-product in the synthesis of 9-octadecyne could be the corresponding alkene, (9Z)- or (9E)-octadecene.

Feature9-Octadecyne (Alkyne)(9Z)-Octadecene (Alkene)
¹H NMR
Functional Group ProtonsAbsentVinylic protons (-CH=CH-) at ~5.3-5.4 ppm
Protons adjacent to functional groupTriplet at ~2.0-2.5 ppmMultiplet at ~2.0 ppm
¹³C NMR
Functional Group Carbons~80 ppmVinylic carbons (-C=C-) at ~130 ppm

The distinct chemical shifts of the vinylic protons and carbons in the alkene provide a clear means of differentiation from the alkyne.

Structural Comparison and NMR Differentiation

G struct_9 CH₃-(CH₂)₇-C≡C-(CH₂)₇-CH₃ nmr_9 ¹³C: ~80 ppm (-C≡C-) ¹H: No vinylic or acetylenic H struct_9->nmr_9 nmr_1 ¹³C: ~68, 84 ppm (-C≡C-) ¹H: ~1.8 ppm (≡C-H) nmr_9->nmr_1 Differentiation nmr_ene ¹³C: ~130 ppm (-C=C-) ¹H: ~5.4 ppm (-CH=CH-) nmr_9->nmr_ene Differentiation struct_1 CH≡C-(CH₂)₁₅-CH₃ struct_1->nmr_1 struct_ene CH₃-(CH₂)₇-CH=CH-(CH₂)₇-CH₃ struct_ene->nmr_ene

Caption: Differentiating 9-octadecyne from potential isomers via key NMR signals.

Conclusion

The structural confirmation of 9-octadecyne is readily and reliably achieved through a combined ¹H and ¹³C NMR analysis. The symmetrical nature of the molecule results in a relatively simple and interpretable set of spectra. The key diagnostic features are the chemical shifts of the methylene protons adjacent to the alkyne in the ¹H spectrum and the characteristic signal of the internal alkyne carbons in the ¹³C spectrum. By comparing the acquired spectra with the expected values and those of potential isomeric impurities, researchers can have high confidence in the structural integrity of their synthesized 9-octadecyne. This rigorous analytical approach is indispensable for ensuring the quality and reliability of chemical compounds used in research and development.

References

  • Oregon State University. 13C NMR Chemical Shift. [Link]

  • PubChem. 9-Octadecyne. [Link]

  • Chemistry Steps. NMR Chemical Shift Values Table. [Link]

  • Chemistry LibreTexts. Spectroscopy of the Alkynes. [Link]

  • University of Regensburg. Chemical shifts. [Link]

  • Bruker. NMR Sample Preparation. [Link]

  • University of Ottawa. Sample Preparation. [Link]

  • OpenOChem Learn. Alkynes. [Link]

  • PubChem. (9Z)-9-Octadecene. [Link]

  • University of Puget Sound. The values for proton and C-13 chemical shifts given below are typical approximate ranges only. [Link]

  • NPTEL. 13C NMR spectroscopy • Chemical shift. [Link]

  • Oregon State University. 1H NMR Chemical Shift. [Link]

  • PubChem. 9-Octadecene, 1-chloro-. [Link]

  • The Organic Chemistry Tutor. Carbon-13 NMR Spectroscopy. [Link]

  • Durham University. How to make an NMR sample. [Link]

  • ResearchGate. How to Prepare Samples for NMR. [Link]

  • Chemistry LibreTexts. 13: Structure Determination - Nuclear Magnetic Resonance Spectroscopy. [Link]

  • Compound Interest. A GUIDE TO 13C NMR CHEMICAL SHIFT VALUES. [Link]

  • Wesleyan University. NMR as a Tool for Structure Elucidation of Organic Compounds Not Offered CHEM 385. [Link]

  • NP-MRD. 13C NMR Spectrum (1D, 25 MHz, H2O, predicted) (NP0271885). [Link]

  • Iowa State University. NMR Sample Preparation | Chemical Instrumentation Facility. [Link]

  • Journal of Chemical and Pharmaceutical Sciences. 1HNMR spectrometry in structural elucidation of organic compounds. [Link]

  • NP-MRD. 13C NMR Spectrum (1D, 252 MHz, H2O, predicted) (NP0164942). [Link]

  • NIST WebBook. 9-Octadecyne. [Link]

  • Wiley. STRUCTURE ELUCIDATION BY NMR IN ORGANIC CHEMISTRY. [Link]

  • SpectraBase. 1-Octadecyne. [Link]

  • Dr. B. B. Hegde First Grade College, Kundapura. Structure Elucidation By NMR In Organic Chemistry: A Practical Guide. [Link]

Sources

Comparative

A Comparative Guide to the Mass Spectrometry Fragmentation of 9-Octadecyne

For researchers, scientists, and professionals in drug development, understanding the structural nuances of long-chain hydrocarbons is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique for th...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and professionals in drug development, understanding the structural nuances of long-chain hydrocarbons is paramount. Mass spectrometry (MS) stands as a cornerstone analytical technique for this purpose, offering detailed insights into molecular structure through controlled fragmentation. This guide provides an in-depth analysis of the electron ionization (EI) mass spectrometry fragmentation pattern of 9-octadecyne (C₁₈H₃₄), a long-chain internal alkyne. We will explore its characteristic fragmentation, compare it with a key alternative, and provide a robust experimental protocol for its analysis.

The Significance of Fragmentation in Structural Elucidation

Electron ionization mass spectrometry operates by bombarding a molecule with high-energy electrons, leading to the ejection of an electron and the formation of a positively charged molecular ion (M+•).[1] This molecular ion is energetically unstable and undergoes fragmentation, breaking into smaller, charged fragments and neutral radicals.[1] The resulting mass spectrum is a unique fingerprint of the molecule, where the mass-to-charge ratio (m/z) of these fragments reveals the underlying molecular architecture. For a molecule like 9-octadecyne, the position of the internal triple bond is not immediately obvious from its molecular formula alone. It is the specific pattern of fragmentation that allows us to pinpoint the location of this functional group.

The Molecular Target: 9-Octadecyne

9-Octadecyne is a linear 18-carbon hydrocarbon with a triple bond located centrally between carbons 9 and 10. Its molecular weight is 250.46 g/mol .[2][3] The symmetrical nature of this molecule heavily influences its fragmentation, providing distinct diagnostic clues in its mass spectrum.

Structure of 9-Octadecyne: CH₃(CH₂)₇-C≡C-(CH₂)₇CH₃

Unraveling the Fragmentation Pattern of 9-Octadecyne

Upon electron ionization, the 9-octadecyne molecule forms a molecular ion (M+•) at m/z 250. While this peak may be observed, it is often of low intensity for long-chain aliphatic compounds. The true diagnostic power lies in the subsequent fragmentation pathways.

The fragmentation of long-chain alkanes, alkenes, and alkynes is characterized by cleavages along the carbon chain, often producing clusters of peaks separated by 14 mass units (representing a CH₂ group).[4] However, the presence of the triple bond in 9-octadecyne introduces specific cleavage patterns that are highly informative.

Key Fragmentation Pathways:

  • Propargylic Cleavage: The bonds adjacent to the triple bond (C₈-C₉ and C₁₀-C₁₁) are known as propargylic positions. Cleavage at these sites is a dominant fragmentation pathway for alkynes because it leads to the formation of resonance-stabilized propargyl cations. However, in a symmetrical internal alkyne, the charge can be retained by either fragment, leading to a complex spectrum.

  • Rearrangements: McLafferty-type rearrangements and other complex intramolecular rearrangements can occur, though they are often more characteristic of molecules with other functional groups. For simple alkynes, the fragmentation is primarily driven by direct cleavages influenced by the triple bond.

  • Alkyl Series: Like other long-chain hydrocarbons, the spectrum will show a series of peaks corresponding to [CₙH₂ₙ₊₁]⁺, [CₙH₂ₙ]⁺•, and [CₙH₂ₙ₋₁]⁺ ions, which appear as clusters.

The mass spectrum of 9-octadecyne, as documented in the NIST Mass Spectrometry Data Center, displays a characteristic pattern where the molecular ion peak at m/z 250 is present but weak.[2] The most significant fragments arise from cleavages around the central triple bond, although identifying a single "base peak" can be complex due to the molecule's symmetry.

Experimental Protocol: GC-MS Analysis of 9-Octadecyne

This section provides a self-validating protocol for the analysis of 9-octadecyne using Gas Chromatography-Mass Spectrometry (GC-MS), a powerful combination for separating and identifying volatile and semi-volatile compounds.[5][6]

Objective: To acquire a high-quality electron ionization (EI) mass spectrum of 9-octadecyne.

Instrumentation & Consumables:

  • Gas Chromatograph coupled to a Mass Spectrometer (e.g., Agilent GC-MS system or equivalent)

  • Capillary GC Column (e.g., HP-5ms, 30 m x 0.25 mm ID, 0.25 µm film thickness)

  • Helium (Carrier Gas), 99.999% purity

  • 9-Octadecyne standard

  • Volatile solvent (e.g., Hexane, HPLC grade)

  • Autosampler vials with caps

Step-by-Step Methodology:

  • Sample Preparation:

    • Prepare a 100 ppm stock solution of 9-octadecyne in hexane.

    • Perform a serial dilution to create a 1 ppm working solution.

    • Transfer the working solution to an autosampler vial.

  • GC-MS System Setup & Calibration:

    • Injector: Set to 250°C, Splitless mode.

    • Oven Program:

      • Initial Temperature: 100°C, hold for 1 minute.

      • Ramp: 10°C/min to 280°C.

      • Hold: 5 minutes at 280°C.

    • Carrier Gas: Helium at a constant flow rate of 1.0 mL/min.

    • MS Transfer Line: 280°C.

    • MS Ion Source: 230°C.

    • MS Quadrupole: 150°C.

    • Ionization Mode: Electron Ionization (EI) at 70 eV.

    • Mass Scan Range: m/z 40-400.

    • System Validation: Before running the sample, perform a system tune (e.g., with PFTBA) to ensure mass accuracy and resolution meet manufacturer specifications.

  • Data Acquisition:

    • Inject 1 µL of the 1 ppm 9-octadecyne solution.

    • Start the data acquisition. The total run time will be approximately 24 minutes.

  • Data Analysis:

    • Identify the chromatographic peak corresponding to 9-octadecyne.

    • Extract the mass spectrum from the apex of the peak.

    • Subtract the background spectrum from an adjacent baseline region to obtain a clean spectrum.

    • Identify the molecular ion (m/z 250) and major fragment ions. Compare the obtained spectrum with a reference library, such as the NIST/EPA/NIH Mass Spectral Library, for confirmation.[2][7]

Visualizing the Fragmentation Pathway

To better understand the process, the following diagram illustrates the primary fragmentation of 9-octadecyne after electron ionization.

fragmentation cluster_frags Primary Fragments M 9-Octadecyne C18H34 m/z = 250 M_ion [C18H34]+• Molecular Ion m/z = 250 M->M_ion EI (70 eV) - e- F1 [C9H17]+ / [C9H17]+• Cleavage at C9-C10 m/z = 125 M_ion->F1 Symmetric Cleavage F2 [C8H15]+ / [C8H15]+• Cleavage at C8-C9 m/z = 111 M_ion->F2 Propargylic Cleavage F3 [C10H19]+ / [C10H19]+• Cleavage at C10-C11 m/z = 139 M_ion->F3 Propargylic Cleavage F_series Alkyl Series [CnH2n-1]+, [CnH2n+1]+ e.g., m/z 41, 55, 69, 83... M_ion->F_series General Fragmentation

Caption: EI-MS fragmentation pathway of 9-Octadecyne.

Comparative Analysis: 9-Octadecyne vs. 1-Octadecyne

To highlight the diagnostic value of fragmentation patterns, it is useful to compare the internal alkyne (9-octadecyne) with a terminal alkyne isomer, 1-octadecyne. While both have the same molecular formula (C₁₈H₃₄) and weight, the location of the triple bond dramatically alters the resulting mass spectrum.

The fragmentation of terminal alkynes is often characterized by the loss of the terminal hydrogen, resulting in a prominent [M-1]⁺ peak.[8] Furthermore, cleavage at the propargylic position (the C₃-C₄ bond) is highly favored, leading to a stable propargyl cation or related fragments.

Feature9-Octadecyne (Internal Alkyne)1-Octadecyne (Terminal Alkyne)Rationale
Molecular Ion (m/z 250) Present, typically low intensity.Present, typically low intensity.Long aliphatic chains are prone to fragmentation.
[M-1]⁺ Peak (m/z 249) Very weak or absent.Potentially prominent peak.Loss of the acidic acetylenic hydrogen is specific to terminal alkynes.[8]
Key Diagnostic Fragments Symmetric cleavage fragments around m/z 125, and propargylic fragments at m/z 111, 139.Strong peaks corresponding to cleavage at the propargylic bond (C₃-C₄).The position of the triple bond dictates the most favorable cleavage sites.
Overall Pattern Complex pattern with multiple significant fragments in the mid-mass range.Often a simpler spectrum dominated by a few key fragments resulting from cleavage near the terminus.Symmetry in 9-octadecyne leads to more diverse fragmentation pathways of similar probability.

This comparison underscores a critical principle: mass spectrometry does not just measure mass; it reveals structure. The distinct fragmentation patterns allow for the unambiguous differentiation of positional isomers.

Conclusion

The electron ionization mass spectrum of 9-octadecyne is a rich source of structural information. While the molecular ion may be weak, the fragmentation pattern, characterized by cleavages around the central triple bond, provides a definitive fingerprint for its identification. By comparing this pattern to that of its isomers, such as 1-octadecyne, researchers can confidently determine the position of unsaturation within a long hydrocarbon chain. The detailed GC-MS protocol provided herein offers a reliable framework for obtaining high-fidelity data for such analyses, empowering confident structural elucidation in research and development settings.

References

  • NIST Mass Spectrometry Data Center. (1990). 9-Octadecyne. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Available: [Link]

  • Chemistry LibreTexts. (2025). Lab 5: Gas Chromatography/Mass Spectrometry (GC/MS). Available: [Link]

  • Chemguide. (n.d.). Fragmentation Patterns in the Mass Spectra of Organic Compounds. Available: [Link]

  • Tay, A. (2021). GC-MS: A Powerful Technique for Hydrocarbon Analysis. Lab Manager. Available: [Link]

  • Chemistry LibreTexts. (2023). Mass Spectrometry - Fragmentation Patterns. Available: [Link]

  • PubChem. (n.d.). 9-Octadecyne. National Center for Biotechnology Information. Available: [Link]

  • Hossain, M. A., et al. (2014). Mass spectrum of (E)-9-octadecenoic acid, ethyl ester. ResearchGate. Available: [Link]

  • Bhandari, D. R. (2022). Lec-25 || Fragmentation pattern of alkene, cycloalkene & alkyne | Mass spectrum of limonene & ionone [Video]. YouTube. Available: [Link]

  • NIST Mass Spectrometry Data Center. (n.d.). 9-Octadecene, (E)-. In NIST Chemistry WebBook, NIST Standard Reference Database Number 69. National Institute of Standards and Technology. Available: [Link]

Sources

Validation

A Comparative Guide to Spectroscopic Techniques for the Identification of the Alkyne Group in 9-Octadecyne

This guide provides an in-depth technical comparison of Fourier-Transform Infrared (FTIR) spectroscopy and its principal alternatives—Raman and Nuclear Magnetic Resonance (NMR) spectroscopy—for the specific application o...

Author: BenchChem Technical Support Team. Date: January 2026

This guide provides an in-depth technical comparison of Fourier-Transform Infrared (FTIR) spectroscopy and its principal alternatives—Raman and Nuclear Magnetic Resonance (NMR) spectroscopy—for the specific application of identifying the internal alkyne functional group in 9-Octadecyne. Designed for researchers, scientists, and drug development professionals, this document moves beyond procedural lists to explain the causal relationships behind experimental choices, ensuring a robust and validated approach to chemical characterization.

The Challenge: Identifying a Symmetrical Internal Alkyne

9-Octadecyne is an 18-carbon long-chain alkyne with the triple bond located centrally at the C9 position. This molecular structure presents a unique analytical challenge: it is a symmetrical internal alkyne. As we will explore, this symmetry profoundly impacts the vibrational properties of the carbon-carbon triple bond (C≡C), making its detection by certain techniques, particularly FTIR, non-trivial.

The core objective is to reliably confirm the presence of the C≡C functional group. While FTIR is a ubiquitous and powerful tool for functional group identification, its efficacy is highly dependent on the specific vibrational mode and the molecule's structure. This guide will dissect the performance of FTIR and compare it with orthogonal techniques to provide a comprehensive analytical strategy.

FTIR Spectroscopy: The Principle and the Pitfall

FTIR spectroscopy measures the absorption of infrared radiation by a molecule, which excites molecular vibrations. For a vibration to be "IR active," it must cause a change in the molecule's net dipole moment.[1] This principle is the cornerstone of FTIR analysis and is also its primary limitation in the case of 9-Octadecyne.

Expected FTIR Spectral Features of 9-Octadecyne

An alkyne functional group has two main characteristic vibrations:

  • ≡C-H Stretch: A strong and sharp absorption typically found around 3300 cm⁻¹. This is a highly diagnostic peak for terminal alkynes, where a hydrogen atom is directly bonded to a triply-bonded carbon.[2][3] Since 9-Octadecyne is an internal alkyne, this peak will be absent . The absence of this peak is a crucial piece of evidence that helps classify the alkyne as internal.

  • C≡C Stretch: The carbon-carbon triple bond stretch occurs in the 2100-2260 cm⁻¹ region of the spectrum.[2][4] This region has very few other interfering absorptions, making it a clean diagnostic window.[3]

However, for an internal alkyne, the intensity of the C≡C stretching peak is dependent on the symmetry of the molecule. In terminal alkynes, the large difference in electronegativity between the sp-hybridized carbon and hydrogen creates a significant dipole moment that changes during vibration, resulting in a strong IR absorption.[4] In contrast, for a perfectly symmetrical internal alkyne like 9-Octadecyne (C₈H₁₇–C≡C–C₈H₁₇), the stretching of the C≡C bond results in a negligible, or zero, change in the net dipole moment. Consequently, the C≡C stretching absorption in the FTIR spectrum is expected to be extremely weak or entirely absent .[4][5]

The most prominent peaks in the FTIR spectrum of 9-Octadecyne will actually be from its long alkyl chains:

  • C-H Aliphatic Stretch: Strong, sharp peaks between 2850-2960 cm⁻¹ corresponding to the stretching of C-H bonds in the CH₂ and CH₃ groups.[2]

  • C-H Bending Vibrations: Medium to strong absorptions in the fingerprint region, particularly around 1470-1450 cm⁻¹ (scissoring) and 1370-1350 cm⁻¹ (methyl rock).[6]

Conclusion for FTIR

While FTIR can confirm the presence of a long-chain hydrocarbon and suggest an internal alkyne (due to the absence of the ≡C-H stretch), it is a poor technique for definitively confirming the presence of the C≡C bond in a symmetrical molecule like 9-Octadecyne. The expected weakness or absence of the key C≡C signal makes positive identification unreliable.

Comparative Analysis: Raman and NMR Spectroscopy

To overcome the limitations of FTIR, alternative spectroscopic methods must be employed. Raman and NMR spectroscopy offer superior, and more direct, evidence for the alkyne group in 9-Octadecyne.

Raman Spectroscopy: The Ideal Alternative for C≡C Detection

Raman spectroscopy is a light-scattering technique. Unlike FTIR, which relies on a change in dipole moment, a vibrational mode is "Raman active" if it causes a change in the polarizability of the molecule's electron cloud.[7]

  • Principle Advantage: The C≡C bond, being a symmetric and electron-rich system, is highly polarizable. The stretching of this bond causes a significant change in its polarizability, resulting in a strong and sharp Raman signal .[7][8] This makes Raman spectroscopy exceptionally well-suited for detecting symmetric, non-polar bonds that are weak or invisible in FTIR.[7]

  • Expected Signal: The C≡C stretch for an internal alkyne appears around 2200 cm⁻¹.[9] This peak falls within the "cellular silent region" (1800-2800 cm⁻¹), where few other biological or organic molecules have signals, making it a very clean and unambiguous marker.[9][10]

Nuclear Magnetic Resonance (NMR) Spectroscopy: The Gold Standard for Structure Elucidation

NMR spectroscopy provides unparalleled detail about the chemical environment and connectivity of atoms within a molecule by probing the magnetic properties of atomic nuclei like ¹H and ¹³C.[1]

  • ¹³C NMR: This is the most definitive method for confirming the presence of the alkyne. The sp-hybridized carbons of the triple bond are electronically unique and resonate in a distinct region of the ¹³C NMR spectrum. For an internal alkyne, these carbons typically appear in the 70-100 ppm range.[11] The detection of two carbon signals in this region provides unambiguous proof of the C≡C bond.

  • ¹H NMR: While 9-Octadecyne has no alkynyl proton (≡C-H), the protons on the carbons directly attached to the alkyne (the propargylic protons, -CH₂-C≡) have a characteristic chemical shift, typically appearing around 2-3 ppm.[12] Identifying this signal provides strong circumstantial evidence for the alkyne's location within the carbon chain.

Data Summary: A Head-to-Head Comparison

The following table summarizes the performance of each technique for the identification of the alkyne group in 9-Octadecyne.

FeatureFTIR SpectroscopyRaman Spectroscopy¹³C NMR Spectroscopy
Underlying Principle IR Absorption (requires change in dipole moment)[1]Inelastic Light Scattering (requires change in polarizability)[7]Nuclear Spin in a Magnetic Field[1]
Key Alkyne Signal C≡C stretch (2100-2260 cm⁻¹)[2]C≡C stretch (~2200 cm⁻¹)[9]sp-hybridized carbons (70-100 ppm)[11]
Signal Strength for 9-Octadecyne Very Weak to Absent (due to molecular symmetry)[4][5]Strong and Sharp (due to high polarizability)[8]Observable and Definitive
Primary Information Functional groups presentVibrational modes (excellent for non-polar bonds)Atomic connectivity and complete chemical structure[1]
Key Advantage Fast, widely availableExcellent for symmetric bonds, minimal sample prep[13]Unambiguous structural confirmation
Key Disadvantage Fails for symmetric C≡C bondsPotential for sample fluorescence[7]Lower throughput, requires specific solvents, more expensive

Experimental Protocols

Protocol 1: FTIR Analysis of 9-Octadecyne using Attenuated Total Reflectance (ATR)

9-Octadecyne is a liquid oil at room temperature, making ATR-FTIR the ideal sampling method due to its simplicity and lack of sample preparation.[14][15][16]

Methodology:

  • Crystal Cleaning: Thoroughly clean the ATR crystal surface (typically diamond or ZnSe) with a suitable solvent (e.g., isopropanol or acetone) and a soft, lint-free wipe. Allow the solvent to fully evaporate.

  • Background Spectrum: Acquire a background spectrum of the clean, empty ATR crystal. This spectrum will be automatically subtracted from the sample spectrum to remove interfering signals from the atmosphere (e.g., CO₂ and H₂O).

  • Sample Application: Place a single drop of 9-Octadecyne directly onto the center of the ATR crystal. Only a small amount is needed to completely cover the crystal surface.[17]

  • Sample Spectrum: Lower the ATR press to ensure good contact between the sample and the crystal, and acquire the sample spectrum. Typically, 16-32 scans at a resolution of 4 cm⁻¹ are sufficient.

  • Post-Analysis Cleaning: Clean the sample from the crystal surface using a solvent-moistened wipe as in Step 1.

FTIR_Workflow cluster_prep Preparation cluster_acq Data Acquisition cluster_post Post-Analysis Start Start Clean_Crystal 1. Clean ATR Crystal (Isopropanol) Start->Clean_Crystal Background_Scan 2. Acquire Background Spectrum Clean_Crystal->Background_Scan Ready for Scan Apply_Sample 3. Apply 9-Octadecyne Sample (1 drop) Background_Scan->Apply_Sample Sample_Scan 4. Acquire Sample Spectrum Apply_Sample->Sample_Scan Clean_Again 5. Clean ATR Crystal Sample_Scan->Clean_Again Measurement Complete Analyze_Data Analyze Spectrum (Weak/Absent C≡C Peak) Clean_Again->Analyze_Data End End Analyze_Data->End

Conclusion and Recommendation

For the specific task of identifying the alkyne group in 9-Octadecyne, FTIR spectroscopy is an inadequate primary technique. The symmetrical nature of the molecule renders the key C≡C stretching vibration IR-inactive or extremely weak, making positive identification unreliable.

Recommended Analytical Strategy:

  • Primary Identification (Raman Spectroscopy): Use Raman spectroscopy as the primary method for rapid and confident identification of the C≡C bond. The expected strong, sharp signal around 2200 cm⁻¹ provides a clear and unambiguous fingerprint.

  • Structural Confirmation (NMR Spectroscopy): For absolute structural proof, particularly in regulated environments like drug development, ¹³C NMR is the gold standard. It will definitively confirm the presence and position of the sp-hybridized carbons.

  • Complementary Data (FTIR Spectroscopy): FTIR can be used as a complementary technique. While it cannot confirm the alkyne, it can rapidly verify the long-chain aliphatic nature of the molecule and confirm the absence of a terminal alkyne ≡C-H bond.

This multi-faceted approach, leveraging the strengths of each technique, constitutes a scientifically sound and self-validating system for the complete characterization of 9-Octadecyne.

Decision_Tree cluster_primary Primary Screening cluster_recommended Recommended Methods Start Identify C≡C in 9-Octadecyne? FTIR Use FTIR? Start->FTIR Raman Use Raman? Start->Raman Recommended Path FTIR_Result Result: Very weak or absent C≡C peak. inconclusive. FTIR->FTIR_Result Yes FTIR_Result->Raman Alternative Needed Raman_Result Result: Strong, sharp C≡C peak. Confident ID. Raman->Raman_Result Yes NMR Need Full Structure? Raman_Result->NMR NMR_Result Result: ¹³C signals at 70-100 ppm. Unambiguous Proof. NMR->NMR_Result Yes End Analysis Complete NMR->End No NMR_Result->End

References

  • JoVE. (2024). IR Frequency Region: Alkyne and Nitrile Stretching. Retrieved from JoVE. [Link]

  • Chemistry LibreTexts. (2024). 12.8: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • Drawell. (n.d.). Sample Preparation for FTIR Analysis. Retrieved from [Link]

  • Agilent. (n.d.). ATR-FTIR Spectroscopy, FTIR Sampling Techniques. Retrieved from [Link]

  • Northern Illinois University. (n.d.). FT-IR sample preparation. Retrieved from [Link]

  • Polymer Chemistry Characterization Lab. (n.d.). Sample Preparation – FT-IR/ATR. Retrieved from [Link]

  • University of Calgary. (n.d.). IR: alkynes. Retrieved from [Link]

  • May, J. W., & Zanni, M. T. (2022). Frequency Changes in Terminal Alkynes Provide Strong, Sensitive, and Solvatochromic Raman Probes of Biochemical Environments. ACS Physical Chemistry Au. [Link]

  • Chemistry LibreTexts. (2023). Spectroscopy of the Alkynes. Retrieved from [Link]

  • Royal Society of Chemistry. (n.d.). Alkyne hydrazones for Raman scattering spectroscopy. Retrieved from [Link]

  • Bakthavatsalam, S., Dodo, K., & Sodeoka, M. (2021). A decade of alkyne-tag Raman imaging (ATRI): applications in biological systems. RSC Chemical Biology. [Link]

  • OpenOChem Learn. (n.d.). Alkynes. Retrieved from [Link]

  • University of Wisconsin. (n.d.). Alkynes. Retrieved from [Link]

  • Specac Ltd. (n.d.). Interpreting Infrared Spectra. Retrieved from [Link]

  • Chemistry LibreTexts. (2020). 11.5: Infrared Spectra of Some Common Functional Groups. Retrieved from [Link]

  • National Center for Biotechnology Information. (n.d.). 9-Octadecyne. PubChem. Retrieved from [Link]

  • Cheméo. (n.d.). Chemical Properties of 9-Octadecyne (CAS 35365-59-4). Retrieved from [Link]

  • Springer Nature Experiments. (n.d.). Alkyne-tag Raman imaging and sensing of bioactive compounds. Retrieved from [Link]

  • Bakthavatsalam, S., Dodo, K., & Sodeoka, M. (2021). A decade of alkyne-tag Raman imaging (ATRI): applications in biological systems. PMC. [Link]

  • NIST. (n.d.). 9-Octadecyne. NIST WebBook. Retrieved from [Link]

  • ChemWhat. (n.d.). 9-OCTADECYNE CAS#: 35365-59-4. Retrieved from [Link]

  • YouTube. (2024). ch335: sample alkyne NMR problem. Retrieved from [Link]

  • Rocky Mountain Labs. (2023). Difference between FTIR and NMR?. Retrieved from [Link]

  • Chemistry LibreTexts. (2022). 4.7: NMR Spectroscopy. Retrieved from [Link]

  • Gateway Analytical. (n.d.). Comparison Of Raman And FTIR Spectroscopy: Advantages And Limitations. Retrieved from [Link]

  • AZoM. (2024). FTIR vs. Raman Spectroscopy: Selecting the Right Analytical Technique. Retrieved from [Link]

  • ACS Omega. (2025). Machine-Learning Approach to Identify Organic Functional Groups from FT-IR and NMR Spectral Data. Retrieved from [Link]

  • Lab Manager. (n.d.). FTIR vs Raman Spectroscopy: Which Technique Suits Your Analysis?. Retrieved from [Link]

Sources

Comparative

A Researcher's Guide to 9-Octadecyne: Leveraging the Unique Advantages of a Long-Chain Internal Alkyne

Introduction In the vast toolkit of chemical biology and drug development, the alkyne functional group serves as a cornerstone for molecular construction and bioconjugation.[1][2] Its unique linear geometry and reactivit...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction

In the vast toolkit of chemical biology and drug development, the alkyne functional group serves as a cornerstone for molecular construction and bioconjugation.[1][2] Its unique linear geometry and reactivity have been famously harnessed in the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a flagship reaction of "click chemistry."[3][4] However, the focus has overwhelmingly been on terminal alkynes, whose acidic proton is crucial for the canonical CuAAC mechanism.[5][6]

This guide shifts the spotlight to 9-Octadecyne , a long-chain internal alkyne. At first glance, its non-terminal triple bond and substantial hydrophobic character might appear as limitations. However, these very features unlock a range of specialized applications where terminal alkynes fall short. This document provides an in-depth comparison of 9-Octadecyne with its terminal counterparts, offering experimental insights and protocols for researchers looking to exploit its distinct advantages in probing hydrophobic environments, achieving specific substitution patterns in cycloadditions, and serving as a crucial control in bioconjugation experiments.

Part 1: The Molecular Profile of 9-Octadecyne

9-Octadecyne is an 18-carbon hydrocarbon chain featuring a carbon-carbon triple bond at the C9 position.[7] This seemingly simple structure imparts a unique combination of physical and chemical properties that dictate its utility.

  • Internal, Non-Activated Alkyne: Unlike terminal alkynes (e.g., 1-octadecyne), 9-Octadecyne lacks an acidic proton on an sp-hybridized carbon.[8] This renders it largely unreactive in deprotonation-based reactions and, most notably, in the standard CuAAC mechanism which requires the formation of a copper acetylide intermediate.[5] This inherent stability against certain catalytic cycles is not a drawback but a feature that allows for orthogonal reaction strategies.

  • Hydrophobicity and Lipophilicity: The two C8 alkyl chains flanking the central alkyne group give the molecule a pronounced non-polar, lipophilic character. This property governs its solubility, favoring organic solvents over aqueous media, and suggests a natural affinity for lipid-rich environments such as cell membranes or the hydrophobic cores of proteins. This is analogous to its alkene counterpart, 9-octadecene, which is widely used as a high-boiling point, non-coordinating organic solvent for nanoparticle synthesis.[9]

  • Steric Profile: The alkyl chains on either side of the triple bond create a distinct steric environment. While the linear geometry of the alkyne is preserved, the flanking chains can influence the approach of reactants and catalysts, affecting reaction kinetics compared to less hindered terminal alkynes.

Part 2: Comparative Reactivity in Cycloaddition Reactions

The primary application space for alkynes in modern research is cycloaddition chemistry. Here, the distinction between internal and terminal alkynes like 9-Octadecyne is most profound.

The Challenge: Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is celebrated for its efficiency and perfect regioselectivity, exclusively forming 1,4-disubstituted 1,2,3-triazoles from terminal alkynes and azides.[6] Internal alkynes, including 9-Octadecyne, are generally considered unreactive under these conditions.[5] The lack of the terminal acidic proton prevents the formation of the key copper acetylide intermediate, effectively halting the catalytic cycle before it begins.

This "unreactivity" is a critical feature. It allows researchers to perform CuAAC in the presence of an internal alkyne without fear of side reactions, making 9-Octadecyne an ideal negative control to validate the specificity of a terminal alkyne-based bioconjugation protocol.

Alkyne TypeTypical SubstrateReactivity in CuAACProductReference
Terminal PhenylacetyleneHigh (>99% Conversion)1,4-disubstituted triazole[5]
Internal DiphenylacetyleneGenerally UnreactiveNo Reaction[5]
Internal 9-Octadecyne Generally UnreactiveNo Reaction[5]
The Alternative: Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

While copper catalysts falter, ruthenium-based catalysts provide a powerful alternative for engaging internal alkynes. The Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC) is effective for both terminal and internal alkynes.[5] Crucially, it provides access to different triazole isomers:

  • Terminal Alkynes in RuAAC typically yield 1,5-disubstituted triazoles.

  • Internal Alkynes like 9-Octadecyne react with azides to produce fully substituted 1,4,5-trisubstituted triazoles.[5]

This makes 9-Octadecyne a valuable substrate when the synthesis of a fully substituted triazole core is the desired outcome, a feat not achievable with terminal alkynes in either CuAAC or RuAAC.

G cluster_0 CuAAC cluster_1 RuAAC TA_Cu Terminal Alkyne Product_Cu 1,4-disubstituted Triazole TA_Cu->Product_Cu + Azide IA_Cu Internal Alkyne (e.g., 9-Octadecyne) NoRxn_Cu No Reaction IA_Cu->NoRxn_Cu + Azide Azide_Cu Azide Azide_Ru Azide TA_Ru Terminal Alkyne Product_Ru1 1,5-disubstituted Triazole TA_Ru->Product_Ru1 + Azide IA_Ru Internal Alkyne (e.g., 9-Octadecyne) Product_Ru2 1,4,5-trisubstituted Triazole IA_Ru->Product_Ru2 + Azide

Figure 1: Comparison of CuAAC and RuAAC Reactivity.

Part 3: Unique Applications Leveraging the Properties of 9-Octadecyne

The specific molecular profile of 9-Octadecyne opens doors to applications beyond simple cycloadditions.

  • Probing and Modifying Hydrophobic Environments: The long, lipophilic alkyl chains make 9-Octadecyne an excellent candidate for integration into lipid bilayers, micelles, or polymers. It can be used as a Raman-active probe due to the C≡C stretch, allowing for the study of local environmental polarity and dynamics within membranes without the bulky fluorophores that might perturb the system. Furthermore, it can serve as a hydrophobic building block in the synthesis of amphiphilic molecules for drug delivery systems.

  • Materials Science: As a precursor, 9-Octadecyne can be used to synthesize long-chain polymers with rigid alkyne units, influencing the material's structural and thermal properties.[2][10] Its defined structure is also valuable for creating self-assembled monolayers on surfaces where hydrophobic interactions are key drivers of organization.

  • Synthetic Precursor: The alkyne group in 9-Octadecyne is a versatile handle for further chemical transformations.[11] Stereoselective reduction can yield either the cis-alkene (using Lindlar's catalyst) or the trans-alkene (using sodium in liquid ammonia), providing access to important fatty acid isomers. Full hydrogenation yields n-octadecane. These transformations make it a valuable starting material in synthetic organic chemistry.[12]

Part 4: Experimental Protocols

The following protocols are designed to be self-validating systems, providing researchers with a clear methodology and expected outcomes.

Protocol 1: Control Experiment to Demonstrate Specificity in CuAAC

This protocol validates that a CuAAC labeling reaction is specific to the terminal alkyne and does not react with an internal alkyne like 9-Octadecyne.

Objective: To compare the reactivity of a terminal alkyne (1-Dodecyne) and an internal alkyne (9-Octadecyne) with an azide (e.g., Benzyl Azide) under standard CuAAC conditions.

Materials:

  • 1-Dodecyne (Terminal Alkyne)

  • 9-Octadecyne (Internal Alkyne Control)

  • Benzyl Azide

  • Copper(II) Sulfate Pentahydrate (CuSO₄·5H₂O)

  • Sodium Ascorbate

  • Tris(3-hydroxypropyltriazolylmethyl)amine (THPTA)

  • Solvent: 1:1 mixture of water and t-Butanol

  • Analytical tools: TLC, LC-MS, or NMR

Procedure:

  • Prepare Stock Solutions:

    • 100 mM 1-Dodecyne in t-BuOH.

    • 100 mM 9-Octadecyne in t-BuOH.

    • 100 mM Benzyl Azide in t-BuOH.

    • 100 mM CuSO₄ in deionized water.

    • 1 M Sodium Ascorbate in deionized water (prepare fresh).

    • 100 mM THPTA in deionized water.

  • Set up Reactions: In two separate 1.5 mL microcentrifuge tubes, prepare the following reaction mixtures:

    • Tube A (Terminal): 10 µL of 1-Dodecyne stock, 10 µL of Benzyl Azide stock, 180 µL of 1:1 H₂O/t-BuOH.

    • Tube B (Internal): 10 µL of 9-Octadecyne stock, 10 µL of Benzyl Azide stock, 180 µL of 1:1 H₂O/t-BuOH.

  • Prepare Catalyst Premix: In a separate tube, mix 5 µL of 100 mM CuSO₄ with 25 µL of 100 mM THPTA. Let it stand for 2 minutes.

  • Initiate Reaction:

    • Add 3 µL of the CuSO₄/THPTA premix to each of Tube A and Tube B.

    • Add 5 µL of 1 M Sodium Ascorbate to each tube to initiate the reaction.

  • Incubation: Vortex both tubes gently and allow them to react at room temperature for 1 hour.

  • Analysis:

    • Monitor the reaction progress by TLC, spotting the starting materials and the reaction mixture.

    • For a quantitative result, analyze the crude reaction mixtures by LC-MS or ¹H NMR.

Expected Outcome:

  • Tube A: Analysis will show near-complete consumption of the starting materials and the formation of the 1,4-disubstituted triazole product.

  • Tube B: Analysis will show no significant formation of a triazole product. The starting materials, 9-Octadecyne and Benzyl Azide, will remain largely unreacted. This result validates that the reaction conditions are specific to the terminal alkyne.

G cluster_A Reaction A: Terminal Alkyne cluster_B Reaction B: Internal Alkyne (Control) A1 Mix: 1-Dodecyne Benzyl Azide Solvent A2 Add Catalyst: CuSO4/THPTA A1->A2 A3 Initiate: Add Sodium Ascorbate A2->A3 A4 Incubate 1 hr @ RT A3->A4 A5 Analyze (TLC, LC-MS) A4->A5 A6 Result: Product Formation A5->A6 B1 Mix: 9-Octadecyne Benzyl Azide Solvent B2 Add Catalyst: CuSO4/THPTA B1->B2 B3 Initiate: Add Sodium Ascorbate B2->B3 B4 Incubate 1 hr @ RT B3->B4 B5 Analyze (TLC, LC-MS) B4->B5 B6 Result: No Reaction B5->B6

Figure 2: Workflow for the CuAAC Control Experiment.
Protocol 2: General Procedure for Ruthenium-Catalyzed Azide-Alkyne Cycloaddition (RuAAC)

Objective: To synthesize a 1,4,5-trisubstituted triazole using 9-Octadecyne.

Materials:

  • 9-Octadecyne

  • An organic azide (e.g., 1-Adamantyl azide)

  • Ru-catalyst (e.g., Cp*RuCl(PPh₃)₂)

  • Anhydrous, degassed solvent (e.g., Toluene or Dioxane)

  • Inert atmosphere setup (Schlenk line or glovebox)

Procedure:

  • Reaction Setup: In an oven-dried Schlenk flask under an inert atmosphere (Argon or Nitrogen), add 9-Octadecyne (1 equiv.).

  • Add Reagents: Add the azide (1.1 equiv.) followed by the Ru-catalyst (5 mol%).

  • Add Solvent: Add anhydrous, degassed solvent via syringe to achieve a suitable concentration (e.g., 0.1 M).

  • Reaction: Heat the mixture to 80-100 °C and stir. The reaction progress should be monitored by TLC or LC-MS.

  • Work-up: Once the reaction is complete (typically 12-24 hours), cool the mixture to room temperature. Concentrate the solvent under reduced pressure.

  • Purification: Purify the resulting crude product via column chromatography on silica gel to isolate the pure 1,4,5-trisubstituted triazole.

Expected Outcome: Successful synthesis and isolation of the target trisubstituted triazole, demonstrating the utility of 9-Octadecyne in RuAAC.

Conclusion

9-Octadecyne is a powerful tool for researchers who understand its unique molecular characteristics. Its lack of reactivity in CuAAC makes it an invaluable negative control, ensuring the rigor and specificity of bioconjugation studies. Conversely, its reactivity in RuAAC provides a direct route to fully substituted triazoles, a class of compounds inaccessible with terminal alkynes. Beyond cycloadditions, its significant hydrophobicity positions it as a specialized building block for applications in materials science and as a probe for lipid environments. By looking beyond the mainstream utility of terminal alkynes, scientists can leverage the distinct advantages of 9-Octadecyne to achieve specific synthetic goals and design more robust and reliable experiments.

References

  • A Comparative Guide to the Reactivity of Terminal vs. Internal Alkynes in Cycloaddition Reactions. Benchchem.
  • Relative performance of alkynes in copper-catalyzed azide-alkyne cycloaddition. National Institutes of Health.
  • Terminal and Internal Alkyne Complexes and Azide-Alkyne Cycloaddition Chemistry of Copper(I) Supported by a Fluorinated Bis(pyrazolyl)borate. National Institutes of Health.
  • Unlocking the Potential of Long-Chain Internal Alkynes: A Technical Guide for Researchers. Benchchem.
  • Technical Support Center: Controlling Nanocrystal Shape and Size with 9-Octadecene. Benchchem.
  • Structural Determinants of Alkyne Reactivity in Copper-Catalyzed Azide-Alkyne Cycloadditions. MDPI. Available at: [Link]

  • Terminal and Internal Alkyne Complexes and Azide-Alkyne Cycloaddition Chemistry of Copper(I) Supported by a Fluorinated Bis(pyrazolyl)borate. Semantic Scholar. Available at: [Link]

  • Click Chemistry Protocols.
  • The growing applications of click chemistry. Roeder Research Lab. Available at: [Link]

  • Alkynes: Structure, Properties, and Reactions. Solubility of Things. Available at: [Link]

  • A Recent Concept of Importance: Click Chemistry. IntechOpen. Available at: [Link]

  • Click chemistry. Wikipedia. Available at: [Link]

  • Synthesis of cis-9-Octadecene, 9-Octadecyne and 9,10-Octadecane-diol. ACS Publications. Available at: [Link]

  • 9-Octadecyne. PubChem. Available at: [Link]

  • Formation of 9-octadecene. ResearchGate. Available at: [Link]

  • Recent applications of click chemistry in drug discovery. PubMed. Available at: [Link]

  • Click Chemistry: new protocol for the labeling and modification of biomolecules. Interchim. Available at: [Link]

  • Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. Available at: [Link]

  • Alkynes. Journal of New Developments in Chemistry. Available at: [Link]

  • (4+2) Cycloaddition Reactions of 9-Substituted Anthracene Compounds.
  • 9.5: Cycloaddition Reactions. Chemistry LibreTexts. Available at: [Link]

  • Cycloaddition Reactions in Organic Synthesis.
  • Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. National Institutes of Health. Available at: [Link]

  • 1.2: Cycloaddition Reactions. Chemistry LibreTexts. Available at: [Link]

  • 1-octadecene. The Good Scents Company. Available at: [Link]

  • Molecular Docking Analysis of 9-Octadecene, 9,12,15-Octadecatrienoic acid, Methyl Ester, Phytol, 9,12. Texila International Journal. Available at: [Link]

  • 9-Octadecene - Substance Details. US EPA. Available at: [Link]

  • (9Z)-9-Octadecene. PubChem. Available at: [Link]

  • 9-Octadecenamide. PubChem. Available at: [Link]

  • Effects of the Hydrophobicity of the Reactants on Diels-Alder Reactions in Water Meijer, Ale. CORE. Available at: [Link]

  • Alkynes and Synthesis. Master Organic Chemistry. Available at: [Link]

  • Advances in Bioconjugation. National Institutes of Health. Available at: [Link]

  • 9-OCTADECYNE CAS#: 35365-59-4. ChemWhat. Available at: [Link]

  • Understanding the higher–order cycloaddition reactions of heptafulvene, tropone, and its nitrogen derivatives, with electrophilic and nucleophilic ethylenes inside the molecular electron density theory. New Journal of Chemistry. Available at: [Link]

  • Hydrophobic substituent effects on proline catalysis of aldol reactions in water. PubMed. Available at: [Link]

Sources

Validation

A Senior Application Scientist's Guide to Surface Modification: 9-Octadecyne vs. Long-Chain Terminal Alkynes

In the dynamic fields of biosensor development, targeted drug delivery, and advanced materials science, the ability to precisely engineer surface properties is paramount. Self-assembled monolayers (SAMs) represent a corn...

Author: BenchChem Technical Support Team. Date: January 2026

In the dynamic fields of biosensor development, targeted drug delivery, and advanced materials science, the ability to precisely engineer surface properties is paramount. Self-assembled monolayers (SAMs) represent a cornerstone technology for achieving this control, providing a robust method for tailoring the interface of a material at the molecular level.[1][2][3] Among the versatile chemical anchors used to form SAMs, alkynes have emerged as a powerful tool, primarily for their ability to serve as a reactive handle for subsequent "click" chemistry modifications.[4][5][6]

This guide provides an in-depth comparison between 9-octadecyne, a representative long-chain internal alkyne, and its more commonly used terminal alkyne counterparts (e.g., 1-octadecyne). We will dissect their performance in forming SAMs and their suitability for post-assembly functionalization, offering field-proven insights and experimental data to guide your research and development efforts.

The Fundamental Divide: Structural and Reactivity Implications

The choice between an internal and a terminal alkyne is not trivial; it is a decision dictated by fundamental differences in molecular structure that have profound consequences for reactivity and surface organization.

  • Terminal Alkynes (e.g., 1-Octadecyne): These molecules feature a carbon-carbon triple bond at the very end of the alkyl chain, resulting in a C≡C-H group. The hydrogen atom in this group, known as the acetylenic proton, is weakly acidic (pKa ≈ 25).[7] This feature is the linchpin of their utility, making them highly reactive in deprotonation-based coupling reactions and, most importantly, the highly efficient Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) – the quintessential "click" reaction.[4][5]

  • Internal Alkynes (e.g., 9-Octadecyne): In this configuration, the triple bond is located within the carbon chain (R-C≡C-R'). 9-Octadecyne lacks the reactive acetylenic proton.[8] Furthermore, the triple bond is flanked by two alkyl chains, creating significant steric hindrance.[9][10] This structural difference renders it far less reactive in reactions like CuAAC and generally less prone to attack by nucleophilic bases.[11]

Caption: Structural comparison of terminal vs. internal long-chain alkynes.

Performance in Self-Assembled Monolayer (SAM) Formation

Both terminal and internal alkynes can form SAMs on gold surfaces, leveraging the affinity between the electron-rich triple bond and the metal.[12][13] However, the quality, stability, and packing density of the resulting monolayers can differ significantly.

Packing Density and Ordering

The ability of alkyl chains to pack into a dense, quasi-crystalline structure is critical for forming a robust and well-defined surface.

  • Terminal Alkynes: Studies combining scanning tunneling microscopy (STM) and spectroscopic techniques have confirmed that long-chain terminal alkynes form highly ordered SAMs on Au(111).[14] Their packing densities and molecular orientations are very similar to those of the well-established alkanethiols.[14] The minimal steric profile of the terminal alkyne headgroup allows the alkyl chains to adopt a closely packed arrangement.

  • 9-Octadecyne: The internal alkyne's "bent" attachment to the surface and the steric bulk of the two alkyl chains flanking the triple bond can disrupt the formation of a highly ordered monolayer. This leads to a lower packing density compared to their terminal counterparts. A comparative study of C₁₈-alkyne and C₁₈-thiol SAMs on gold found that the terminal alkyne monolayer achieved a relative packing density of 74% compared to the thiol monolayer.[15][16] While direct data for 9-octadecyne is less common, the steric principles suggest its packing density would be similarly compromised.

Monolayer Stability

The stability of the anchoring bond is crucial for the longevity and reliability of the modified surface, especially in biological or harsh chemical environments.

  • Terminal Alkynes: The terminal alkyne-gold interaction is robust. Comparative studies against the "gold standard" thiol-on-gold monolayers show that terminal alkyne SAMs are only slightly less stable under hydrolytic, thermal, and electrochemical stress.[15][16] They are sufficiently stable for most biosensing applications and have the added advantage of being more resistant to displacement by free thiols present in biological media.[16]

  • 9-Octadecyne: The stability of internal alkyne SAMs is less documented. However, monolayer stability is intrinsically linked to packing density; a less-packed monolayer allows for greater ingress of solvents and potential contaminants, which can compromise the integrity of the surface-molecule bond.

Comparative Data on Monolayer Properties

The following table summarizes key experimental data for long-chain terminal alkyne and thiol SAMs, which serves as a benchmark for evaluating internal alkynes.

Parameter1-Octadecanethiol (C₁₈SH) on Au1-Octadecyne (C₁₈-alkyne) on AuRationale for 9-Octadecyne
Static Water Contact Angle 111 ± 1°[15][16]102 ± 2°[15][16]Expected to be lower than terminal alkyne due to decreased packing and surface order.
Relative Packing Density 100% (Reference)~74% (vs. Thiol)[15][16]Expected to be similar to or lower than terminal alkyne due to steric hindrance.
Electrochemical Stability High oxidative desorption potential[15][16]Slightly lower than thiol[15][16]Lower packing may lead to reduced electrochemical stability.

The Crucial Test: Post-Modification via Click Chemistry

For most researchers, the primary reason to use an alkyne-modified surface is to create a "clickable" platform for the covalent attachment of biomolecules, polymers, or nanoparticles.[6][17] It is in this application that the distinction between internal and terminal alkynes becomes most critical.

The Verdict: Terminal Alkynes Excel, Internal Alkynes Fail

Experimental evidence overwhelmingly demonstrates that terminal alkynes are vastly superior for surface-based click chemistry.

A study using gold nanoparticles (AuNPs) provides a clear and direct comparison.[12][18] Biotin was functionalized with either a terminal or an internal alkyne and then reacted with AuNPs. The efficiency of this conjugation was measured using a lateral flow assay (LFA).

  • Terminal Alkyne-Biotin: Produced a strong, clear signal on the LFA test strip, indicating high conjugation efficiency.[12][18]

  • Internal Alkyne-Biotin: Produced no discernible signal, demonstrating that the AuNPs failed to bind with the internal alkyne under the same conditions.[12]

Causality: The dramatic difference in reactivity stems from steric hindrance. In CuAAC, the copper catalyst must coordinate with the alkyne to facilitate the cycloaddition with the azide. The two alkyl chains on either side of 9-octadecyne's triple bond physically block access to the reaction site.[9][10] Terminal alkynes, with their exposed C≡C-H group, present no such barrier.

G cluster_workflow Surface Functionalization Workflow Substrate Gold Substrate SAM_T Terminal Alkyne SAM (e.g., 1-Octadecyne) Substrate->SAM_T SAM Formation SAM_I Internal Alkyne SAM (e.g., 9-Octadecyne) Substrate->SAM_I SAM Formation CuAAC CuAAC Reaction [Cu(I), Ligand] SAM_T->CuAAC Result_I No or Negligible Reaction SAM_I->Result_I Steric Hindrance Blocks Reaction Azide Azide-Functionalized Molecule (e.g., Azido-DNA, Azido-Peptide) Azide->CuAAC Result_T High-Yield Functionalization (Triazole Linkage) CuAAC->Result_T Efficient Cycloaddition

Caption: Workflow comparing click chemistry on terminal vs. internal alkyne SAMs.

Experimental Protocols

To ensure reproducibility and success, adherence to validated protocols is essential. The following methods describe the formation of a terminal alkyne SAM and its subsequent functionalization via CuAAC.

Protocol 1: Formation of a Long-Chain Terminal Alkyne SAM on Gold

This protocol is a self-validating system; proper execution will result in a hydrophobic surface, which can be easily verified by measuring the static water contact angle.

  • Substrate Preparation:

    • Use a gold-coated silicon wafer or glass slide.

    • Clean the substrate by sonicating in acetone, then isopropanol, for 10 minutes each.

    • Dry the substrate under a stream of dry nitrogen.

    • Perform UV-Ozone cleaning for 15 minutes immediately before use to remove any organic contaminants and render the surface hydrophilic.

  • SAM Formation:

    • Prepare a 1-5 mM solution of the long-chain terminal alkyne (e.g., 1-octadecyne) in anhydrous ethanol or toluene. Causality: Anhydrous solvents are critical to prevent competitive adsorption of water and potential oxidation.

    • Immerse the cleaned gold substrate into the alkyne solution in a sealed vial.

    • Crucially, purge the vial with an inert gas (Argon or Nitrogen) and maintain this atmosphere. The formation of high-quality alkyne SAMs requires an oxygen-free environment to prevent oxidation of the alkyne group, which leads to disordered films.[14]

    • Incubate at 60°C for 12-24 hours.[14]

    • After incubation, remove the substrate and rinse thoroughly with the solvent (ethanol or toluene), followed by isopropanol, to remove any physisorbed molecules.

    • Dry the substrate under a stream of dry nitrogen. The surface should now be visibly hydrophobic.

Protocol 2: Surface Functionalization via CuAAC

This protocol attaches an azide-functionalized molecule to the alkyne-terminated surface.

  • Prepare Click Reaction Cocktail:

    • In a microcentrifuge tube, combine the following in a suitable solvent (e.g., a 4:1 mixture of water/DMSO):

      • The azide-functionalized molecule of interest (1-2 mM).

      • Copper(II) sulfate (CuSO₄) (0.2 mM).

      • A copper(I)-stabilizing ligand, such as TBTA or THPTA (1 mM). Causality: The ligand prevents the oxidation of the active Cu(I) catalyst and increases reaction efficiency.

      • A reducing agent, such as sodium ascorbate (2 mM). Add this last to freshly reduce Cu(II) to the active Cu(I) species.

  • Surface Reaction:

    • Place the alkyne-modified substrate in a reaction chamber (e.g., a petri dish).

    • Cover the surface with the freshly prepared click reaction cocktail.

    • Seal the chamber and allow the reaction to proceed for 1-4 hours at room temperature. For sensitive biomolecules, the reaction can be performed at 4°C for a longer duration.

    • After the reaction, thoroughly rinse the substrate with water, then ethanol, and dry under nitrogen to remove unreacted components.

Conclusion and Recommendations for the Researcher

The choice between 9-octadecyne and other long-chain alkynes for surface modification is clear and dictated by the intended application.

  • For applications requiring a robust, "clickable" surface for subsequent high-efficiency covalent functionalization, long-chain terminal alkynes are the unequivocally superior choice. Their exposed reactive site facilitates rapid and high-yield CuAAC reactions, making them ideal for creating high-density biosensors, conjugating drug molecules, or building complex surface architectures.

  • 9-Octadecyne and other internal alkynes are poorly suited for applications involving standard click chemistry. The significant steric hindrance around the triple bond severely inhibits or completely prevents reactions like CuAAC. Their use should be limited to niche applications where the unmodified, sterically-defined internal alkyne monolayer itself is the desired functional surface, or for exploring alternative, non-sterically demanding coupling chemistries.

For researchers and drug development professionals aiming to build functional, reliable, and reproducible surface platforms, focusing on terminal alkyne chemistry is the most logical and experimentally validated path to success.

References

  • Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing. ACS Applied Materials & Interfaces. Available at: [Link]

  • Recent Advances in the Functionalization of Terminal and Internal Alkynes. ResearchGate. Available at: [Link]

  • Alkyne lipids as substrates for click chemistry-based in vitro enzymatic assays. Journal of Lipid Research. Available at: [Link]

  • Rate Determination of Azide Click Reactions onto Alkyne Polymer Brush Scaffolds: A Comparison of Conventional and Catalyst-Free Cycloadditions for Tunable Surface Modification. Langmuir. Available at: [Link]

  • Reactions of Surface-Confined Terminal Alkynes Mediated by Diverse Regulation Strategies. MDPI. Available at: [Link]

  • Surface Functionalization of Gold Nanoparticles Using Alkyne Derivatives: Applications in Chemical Sensing - PMC. National Institutes of Health. Available at: [Link]

  • Hydrolytic, Thermal, and Electrochemical Stability of Thiol- and Terminal Alkyne-Based Monolayers on Gold: A Comparative Study - PMC. National Institutes of Health. Available at: [Link]

  • Steering on-surface reactions through molecular steric hindrance and molecule-substrate van der Waals interactions. BORIS Portal. Available at: [Link]

  • On-Surface Azide–Alkyne Cycloaddition Reaction: Does It Click with Ruthenium Catalysts?. Langmuir. Available at: [Link]

  • Theoretical Investigation of the Steric Effects on Alkyne Semihydrogenation Catalyzed by Frustrated Lewis Pairs - PMC. National Institutes of Health. Available at: [Link]

  • pH-Dependent Stability of Self-Assembled Monolayers on Gold. ResearchGate. Available at: [Link]

  • Theoretical Investigation of the Steric Effects on Alkyne Semihydrogenation Catalyzed by Frustrated Lewis Pairs. ACS Publications. Available at: [Link]

  • Click chemistry. Wikipedia. Available at: [Link]

  • Steering on-surface reactions through molecular steric hindrance and molecule-substrate van der Waals interactions. ResearchGate. Available at: [Link]

  • Self-assembled monolayers of terminal alkynes on gold. Semantic Scholar. Available at: [Link]

  • 10.8: Alkynes. Chemistry LibreTexts. Available at: [Link]

  • Click Chemistry Azide-Alkyne Cycloaddition. Organic Chemistry Portal. Available at: [Link]

  • internal alkyne stability to strong alkali. Chemistry Stack Exchange. Available at: [Link]

  • “Clickable” graphene nanoribbons for biosensor interfaces. Royal Society of Chemistry. Available at: [Link]

  • Hydrolytic, Thermal, and Electrochemical Stability of Thiol- and Terminal Alkyne-Based Monolayers on Gold: A Comparative Study. Langmuir. Available at: [Link]

  • SELF ASSEMBLED MONOLAYERS -A REVIEW. International Journal of ChemTech Research. Available at: [Link]

  • Fabrication of Low-Fouling Surfaces on Alkyne-Functionalized Poly-(p-xylylenes) Using Click Chemistry. MDPI. Available at: [Link]

  • Formation of Highly Ordered Self-Assembled Monolayers of Alkynes on Au(111) Substrate. Journal of the American Chemical Society. Available at: [Link]

  • Octadecanethiol in Surface Modification: From Theory to Practice. ALLICHEM. Available at: [Link]

  • 9-Octadecyne. PubChem. Available at: [Link]

  • Extreme long-lifetime self-assembled monolayer for air-stable molecular junctions. Science Advances. Available at: [Link]

  • Self-Assembled Monolayers of Terminal Alkynes on Gold. ResearchGate. Available at: [Link]

  • Self-assembled monolayers (SAMs). YouTube. Available at: [Link]

Sources

Comparative

A Comparative Guide to Validating the Purity of Synthesized 9-Octadecyne using Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC)

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is paramount. This guide provides an in-depth, objective comparison of Gas Chromatography (GC) and High-Performance Liq...

Author: BenchChem Technical Support Team. Date: January 2026

For researchers, scientists, and drug development professionals, the purity of synthesized compounds is paramount. This guide provides an in-depth, objective comparison of Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC) for the purity validation of 9-octadecyne, a long-chain alkyne with applications in various synthetic endeavors. The experimental data and protocols presented herein are designed to equip you with the knowledge to select the most appropriate analytical method for your specific needs, ensuring the integrity of your research and development pipeline.

The Critical Role of Purity in 9-Octadecyne Synthesis

9-Octadecyne (C₁₈H₃₄) is a valuable chemical intermediate. Its synthesis, often achieved through methods like the dehydrohalogenation of 9,10-dibromooctadecane, can introduce several process-related impurities. These can include unreacted starting materials, intermediates such as vinyl bromides, and isomers of the target alkyne. The presence of these impurities can significantly impact the outcome of subsequent reactions and the quality of the final product. Therefore, robust analytical methods are essential to confirm the purity of synthesized 9-octadecyne.

Principles of Chromatographic Separation for a Nonpolar Alkyne

Both GC and HPLC are powerful separation techniques, but they operate on different principles, making them suitable for different types of analytes and offering complementary information.

Gas Chromatography (GC): In GC, a sample is vaporized and carried by an inert gas (the mobile phase) through a column containing a stationary phase. Separation is based on the differential partitioning of compounds between the gaseous mobile phase and the stationary phase. For a volatile, thermally stable, and nonpolar compound like 9-octadecyne, GC is an excellent choice.[1]

High-Performance Liquid Chromatography (HPLC): HPLC utilizes a liquid mobile phase to transport the sample through a column packed with a stationary phase. For nonpolar compounds like 9-octadecyne, reversed-phase HPLC (RP-HPLC) is the most common approach, where the stationary phase is nonpolar (e.g., C18) and the mobile phase is polar.

Comparative Analysis of GC and HPLC for 9-Octadecyne Purity

The choice between GC and HPLC depends on several factors, including the nature of the expected impurities, required sensitivity, and available instrumentation.

FeatureGas Chromatography (GC-FID)High-Performance Liquid Chromatography (RP-HPLC-UV/ELSD)
Principle Partitioning between a gas mobile phase and a liquid/solid stationary phase based on volatility and polarity.Partitioning between a liquid mobile phase and a solid stationary phase based on polarity.
Typical Stationary Phase Nonpolar (e.g., Polydimethylsiloxane)Nonpolar (e.g., C18, C8)
Typical Mobile Phase Inert Gas (e.g., Helium, Nitrogen)Polar organic solvents and water (e.g., Acetonitrile, Methanol)
Sample Requirements Volatile and thermally stable.Soluble in the mobile phase.
Sensitivity High for hydrocarbons with Flame Ionization Detector (FID).Moderate with UV (for chromophores), better with Evaporative Light Scattering Detector (ELSD) for non-chromophoric compounds.[2]
Resolution Excellent for volatile compounds and isomers.Good, but can be challenging for closely related nonpolar compounds.
Analysis Time Typically faster.[2]Can be longer, especially with gradient elution.[2]
Cost Generally lower operational cost.[2]Higher due to solvent consumption and pump maintenance.[2]

Experimental Protocols

The following are detailed, step-by-step methodologies for the purity validation of 9-octadecyne using both GC-FID and RP-HPLC.

Gas Chromatography with Flame Ionization Detection (GC-FID) Protocol

Rationale: This method is designed for high-resolution separation of 9-octadecyne from potential volatile and semi-volatile impurities. A nonpolar stationary phase is chosen to separate compounds primarily based on their boiling points and subtle polarity differences.[3][4]

Experimental Workflow:

Caption: Workflow for GC-FID analysis of 9-Octadecyne.

Instrumentation:

  • Gas chromatograph equipped with a flame ionization detector (FID) and a split/splitless injector.

  • Capillary column: 30 m x 0.25 mm ID, 0.25 µm film thickness, coated with a 5% phenyl-methylpolysiloxane stationary phase (e.g., DB-5ms or equivalent).

Reagents:

  • Carrier Gas: Helium, high purity (99.999%).

  • Makeup Gas: Nitrogen or Helium.

  • FID Gases: Hydrogen and compressed air.

  • Solvent: Hexane (HPLC grade).

  • 9-Octadecyne standard and synthesized sample.

Procedure:

  • Sample Preparation: Prepare a stock solution of the 9-octadecyne standard and the synthesized sample at a concentration of approximately 1 mg/mL in hexane.

  • GC Conditions:

    • Injector Temperature: 280 °C.

    • Injection Mode: Split (50:1).

    • Injection Volume: 1 µL.

    • Oven Temperature Program:

      • Initial temperature: 150 °C, hold for 2 minutes.

      • Ramp: 10 °C/min to 300 °C.

      • Hold: 5 minutes at 300 °C.

    • Carrier Gas Flow Rate (Helium): 1.2 mL/min (constant flow).

    • Detector Temperature: 320 °C.

  • Analysis: Inject the standard and sample solutions and record the chromatograms.

  • Data Processing: Integrate the peak areas and calculate the purity of the synthesized 9-octadecyne as a percentage of the total peak area.

Reversed-Phase High-Performance Liquid Chromatography (RP-HPLC) Protocol

Rationale: This method provides an orthogonal approach to purity validation, separating 9-octadecyne and its impurities based on their hydrophobicity. A C18 column is selected for its strong retention of nonpolar compounds. An Evaporative Light Scattering Detector (ELSD) is recommended as 9-octadecyne lacks a strong UV chromophore.

Experimental Workflow:

Sources

Validation

Alternative synthetic routes for 9-Octadecyne and their comparative efficiency

An In-Depth Guide to the Synthetic Routes of 9-Octadecyne: A Comparative Analysis for the Research Scientist Introduction: The Significance of 9-Octadecyne in Modern Research 9-Octadecyne is a symmetrical eighteen-carbon...

Author: BenchChem Technical Support Team. Date: January 2026

An In-Depth Guide to the Synthetic Routes of 9-Octadecyne: A Comparative Analysis for the Research Scientist

Introduction: The Significance of 9-Octadecyne in Modern Research

9-Octadecyne is a symmetrical eighteen-carbon internal alkyne that serves as a valuable building block and molecular tool in various scientific domains. Its linear structure and centrally located triple bond make it an ideal substrate for creating long-chain functionalized molecules, polymers, and self-assembled monolayers. From its use as a hydrocarbon analog of oleic acid in lipid research to its role as a precursor in materials science and specialty chemical synthesis, the efficient and reliable production of 9-octadecyne is of paramount importance.[1]

This guide provides a comparative analysis of the primary synthetic routes to 9-octadecyne. As senior application scientists, we move beyond simple protocols to dissect the underlying chemical principles, offering field-proven insights into the efficiency, scalability, and practicality of each method. We aim to equip researchers, scientists, and drug development professionals with the knowledge to select the most appropriate synthetic strategy for their specific application, whether it prioritizes yield, cost, purity, or environmental impact.

Core Synthetic Strategies: A High-Level Overview

The synthesis of a long-chain internal alkyne like 9-octadecyne can be approached from several distinct strategic standpoints. The most common and historically significant methods involve either the creation of the triple bond from an existing 18-carbon backbone or the construction of the carbon skeleton by coupling smaller fragments. The primary routes discussed herein are:

  • Double Dehydrohalogenation: A classic elimination-based method that introduces a triple bond into a saturated C18 backbone.

  • Acetylide Alkylation: A convergent and highly versatile approach that forms a key carbon-carbon bond by coupling two C9 fragments.

  • Alkyne Metathesis: A modern, catalytic strategy that rearranges carbon-carbon triple bonds to form the desired internal alkyne.

Each of these pathways offers a unique set of advantages and challenges, which we will explore in detail.

Route 1: The Dehydrohalogenation Pathway

This method is a foundational technique in alkyne synthesis, relying on the sequential elimination of two molecules of hydrogen halide (HX) from a vicinal or geminal dihalide.[2] For 9-octadecyne, the most logical precursor is a 9,10-dihalooctadecane.

Mechanistic Rationale & Causality

The reaction proceeds via a double E2 (bimolecular elimination) mechanism.[3] A strong, sterically unhindered base is required to abstract a proton from a carbon atom beta to a halogen. This proton abstraction occurs concurrently with the formation of a pi bond and the ejection of the halide leaving group.[4] The first elimination yields a vinylic halide, which is less reactive than the initial alkyl halide. Consequently, forcing conditions—such as high temperatures or a very strong base—are often necessary to effect the second elimination to form the alkyne.[4]

The choice of base and solvent is critical. Potassium hydroxide (KOH) is a common and cost-effective choice. When used with a high-boiling point alcohol solvent like n-amyl alcohol, the reaction can be driven to completion at elevated temperatures.[1]

Experimental Protocol: Synthesis from 9,10-Dibromooctadecane

This protocol is adapted from the procedure described by Deatherage and Olcott.[1][5] The precursor, 9,10-dibromooctadecane, is readily synthesized by the bromination of oleic acid or cis-9-octadecene.

Step 1: Preparation of 9,10-Dibromooctadecane (Precursor)

  • cis-9-Octadecene (1 mole) is dissolved in a suitable inert solvent like dichloromethane or carbon tetrachloride.

  • The solution is cooled in an ice bath.

  • A solution of bromine (1 mole) in the same solvent is added dropwise with stirring. The disappearance of the bromine color indicates reaction completion.

  • The solvent is removed under reduced pressure to yield crude 9,10-dibromooctadecane, which can be used directly in the next step.

Step 2: Double Dehydrohalogenation

  • In a round-bottom flask equipped with a reflux condenser, 9,10-dibromooctadecane (1 mole) is mixed with n-amyl alcohol.

  • Potassium hydroxide (KOH) pellets (at least 2.5 moles) are carefully added.

  • The mixture is heated to reflux with vigorous stirring. The reaction progress can be monitored by TLC. The reaction is typically heated for several hours.[1]

  • After cooling, the reaction mixture is poured into a large volume of water.

  • The organic layer is separated. The aqueous layer is extracted with a non-polar solvent (e.g., hexane or diethyl ether).

  • The combined organic layers are washed with dilute hydrochloric acid to neutralize any remaining KOH, followed by washing with water until neutral.

  • The solvent is removed by distillation. The resulting crude 9-octadecyne is then purified by fractional distillation under high vacuum.[1]

Efficiency & Practical Considerations
  • Yield: Moderate. The original literature suggests yields are sufficient for laboratory-scale synthesis, but side reactions can lower the overall efficiency.

  • Purity: Purification by fractional distillation is essential to remove unreacted intermediates and side products.

  • Advantages: Utilizes readily available and inexpensive starting materials like oleic acid and potassium hydroxide. The procedure is relatively straightforward from a technical standpoint.

  • Disadvantages: Requires high temperatures, which can lead to isomerization and other side reactions. The use of a high-boiling point solvent can complicate product isolation. The reaction generates a significant amount of inorganic salt waste (KBr).

Route 2: The Acetylide Alkylation Pathway

This is arguably the most flexible and widely used method for constructing internal alkynes in a controlled manner.[6] It involves the deprotonation of a terminal alkyne to form a potent nucleophile (an acetylide anion), which then displaces a halide from a primary alkyl halide via an SN2 reaction. For the symmetrical 9-octadecyne, the most logical disconnection involves coupling a C9 terminal alkyne with a C9 alkyl halide.

Mechanistic Rationale & Causality

The success of this route hinges on two key transformations:

  • Deprotonation: The terminal proton of an alkyne (pKa ≈ 25) is acidic enough to be removed by a very strong base, such as sodium amide (NaNH₂) in liquid ammonia or n-butyllithium (n-BuLi) in an ether solvent.[7] This creates the highly nucleophilic acetylide anion.

  • SN2 Substitution: The acetylide anion attacks the electrophilic carbon of an alkyl halide. To ensure high yields and avoid a competing E2 elimination side reaction, the use of a primary alkyl halide is critical.[6] Secondary or tertiary halides will preferentially undergo elimination, leading to the formation of alkenes instead of the desired alkyne.

Experimental Protocol: Synthesis from 1-Nonyne and 1-Bromononane

Step 1: Formation of the Acetylide Anion

  • A three-neck flask equipped with a dry ice condenser, a dropping funnel, and a nitrogen inlet is charged with liquid ammonia (condensed from a cylinder).

  • A catalytic amount of iron(III) nitrate is added, followed by the slow addition of small pieces of sodium metal until a persistent blue color indicates excess sodium. The catalyst helps form sodium amide. Alternatively, commercially available sodium amide can be used directly.

  • 1-Nonyne (1 mole) is added dropwise to the stirred solution of sodium amide in liquid ammonia. The formation of the sodium nonylide salt is typically rapid.[8][9]

Step 2: Alkylation

  • 1-Bromononane (1 mole) is added dropwise to the acetylide solution. The reaction is typically stirred for several hours to ensure complete reaction.

  • After the reaction is complete, the ammonia is allowed to evaporate.

  • The reaction is carefully quenched by the slow addition of water or an aqueous solution of ammonium chloride.

  • The product is extracted with an organic solvent (e.g., diethyl ether or hexane).

  • The organic layer is washed with water and brine, then dried over an anhydrous salt (e.g., MgSO₄ or Na₂SO₄).

  • The solvent is removed via rotary evaporation, and the crude 9-octadecyne is purified by vacuum distillation.

Efficiency & Practical Considerations
  • Yield: Generally good to excellent, often exceeding 70-80% if conditions are optimized and a primary alkyl halide is used.

  • Purity: The main potential impurity is unreacted starting material. High purity can be achieved through vacuum distillation.

  • Advantages: Highly convergent and modular, allowing for the synthesis of a wide variety of internal alkynes. The reaction conditions are generally milder than the dehydrohalogenation route.

  • Disadvantages: Requires the use of very strong bases (NaNH₂, n-BuLi) which are hazardous and require anhydrous, inert atmosphere techniques. Liquid ammonia requires specialized equipment. The starting materials (1-nonyne, 1-bromononane) may be more expensive than oleic acid.

Route 3: The Alkyne Metathesis Pathway (A Modern Catalytic Approach)

Alkyne metathesis is a powerful reaction that involves the cleavage and reformation of carbon-carbon triple bonds, mediated by a transition metal catalyst (typically tungsten or molybdenum).[10] For the synthesis of 9-octadecyne, a self-metathesis of 1-decyne offers an elegant and atom-economical route.

Mechanistic Rationale & Causality

In this equilibrium-driven process, two molecules of a terminal alkyne (1-decyne) react to form a symmetrical internal alkyne (9-octadecyne) and a small, volatile alkyne (acetylene).

2 x CH₃(CH₂)₇CH₂-C≡CH ⇌ CH₃(CH₂)₇C≡C(CH₂)₇CH₃ + HC≡CH

The reaction is driven to completion by the removal of the volatile acetylene byproduct from the reaction mixture, shifting the equilibrium towards the desired product according to Le Châtelier's principle. The choice of a highly active and tolerant catalyst is key to achieving efficient turnover.

Conceptual Protocol: Self-Metathesis of 1-Decyne
  • A Schrock-type molybdenum or tungsten alkylidyne complex (catalyst) is loaded into a Schlenk flask under an inert atmosphere (argon or nitrogen).

  • Anhydrous, degassed toluene or another suitable high-boiling, non-coordinating solvent is added.

  • 1-Decyne (substrate) is added via syringe.

  • The reaction mixture is heated (typically 80-120 °C) under a continuous flow of inert gas or under reduced pressure to facilitate the removal of the acetylene byproduct.

  • The reaction progress is monitored by GC-MS or NMR spectroscopy.

  • Upon completion, the reaction is cooled and the catalyst is quenched (e.g., by exposure to air or addition of a small amount of aldehyde).

  • The solvent is removed under reduced pressure, and the crude product is purified by column chromatography or vacuum distillation to remove catalyst residues and any oligomeric side products.

Efficiency & Practical Considerations
  • Yield: Can be very high, potentially >90%, under optimized conditions.

  • Purity: Purification is required to remove the metal catalyst residues.

  • Advantages: Highly atom-economical and catalytic in nature. Can be performed under relatively mild conditions compared to dehydrohalogenation.

  • Disadvantages: The required catalysts are expensive, air- and moisture-sensitive, and may require specialized handling techniques (glovebox or Schlenk line). The substrate (1-decyne) must be of high purity.

Comparative Efficiency: A Head-to-Head Analysis

To facilitate an objective comparison, the key performance indicators for each synthetic route are summarized below.

ParameterRoute 1: DehydrohalogenationRoute 2: Acetylide AlkylationRoute 3: Alkyne Metathesis
Typical Yield Moderate (40-60%)Good to Excellent (70-90%)Excellent (>90%)
Starting Materials Oleic acid/Octadecene, Bromine, KOH1-Nonyne, 1-Bromononane, NaNH₂/n-BuLi1-Decyne
Reagent Cost LowModerateHigh (due to catalyst)
Reaction Conditions Harsh (High Temp: >150 °C)Moderate (Low Temp to RT)Moderate (Elevated Temp: 80-120 °C)
Key Safety Hazards Corrosive KOH, high temperatures, brominePyrophoric bases (n-BuLi), liquid ammonia, flammable solventsAir-sensitive catalysts, flammable solvents
Scalability Good for large-scale industrial processesExcellent for lab to pilot scaleModerate; catalyst cost can be limiting
Waste Products High volume of inorganic salts (KBr)Stoichiometric salt waste (NaBr)Minimal, primarily catalyst residue
Primary Advantage Inexpensive, simple starting materialsHigh yield, flexibility, reliabilityHigh atom economy, catalytic, elegant
Primary Disadvantage Harsh conditions, moderate yieldHazardous reagents, requires inert atmosphereHigh catalyst cost, catalyst sensitivity

Visualizing the Synthetic Workflow

The following diagram illustrates the general workflow and key decision points for the two most common laboratory-scale syntheses of 9-octadecyne.

Synthesis_Workflow cluster_dehydro Route 1: Dehydrohalogenation cluster_alkylation Route 2: Acetylide Alkylation OleicAcid Oleic Acid / cis-9-Octadecene Bromination Bromination (Br2) OleicAcid->Bromination Dihalide 9,10-Dibromooctadecane Bromination->Dihalide Elimination Double Elimination (KOH, high temp) Dihalide->Elimination Product 9-Octadecyne Elimination->Product Yield: Moderate Nonyne 1-Nonyne Deprotonation Deprotonation (NaNH2 or n-BuLi) Nonyne->Deprotonation Acetylide Nonylide Anion Deprotonation->Acetylide SN2 SN2 Alkylation Acetylide->SN2 AlkylHalide 1-Bromononane AlkylHalide->SN2 SN2->Product Yield: High caption Workflow for Dehydrohalogenation vs. Acetylide Alkylation.

Caption: Workflow for Dehydrohalogenation vs. Acetylide Alkylation.

Conclusion and Recommendations

The optimal synthetic route for 9-octadecyne is not universal but depends entirely on the specific goals of the researcher.

  • For large-scale, cost-sensitive applications where absolute purity is secondary to bulk availability, the Dehydrohalogenation Route remains a viable, albeit dated, option due to its exceptionally cheap starting materials.

  • For most laboratory-scale research and development , including applications in materials science and medicinal chemistry that demand high purity and reliable yields, the Acetylide Alkylation Route is the superior choice. Its convergent nature, high efficiency, and predictable outcome make it the workhorse method for academic and pharmaceutical settings.[6]

  • For specialized applications focused on green chemistry principles and where catalyst cost is not a prohibitive barrier, Alkyne Metathesis represents the most modern and elegant approach. Its high atom economy and catalytic efficiency are ideal for processes where minimizing waste is a primary driver.

By understanding the distinct advantages and operational demands of each pathway, researchers can make an informed decision, optimizing their synthetic strategy to achieve their scientific objectives with maximal efficiency and integrity.

References

  • Deatherage, F. E., & Olcott, H. S. (1940). Synthesis of cis-9-Octadecene, 9-Octadecyne and 9,10-Octadecane-diol. Journal of the American Chemical Society, 62(11), 3128-3129. [Link][1][5]

  • Wikipedia. (n.d.). Hydrocarbon. Retrieved from [Link][10]

  • Norris, J. (2018, January 5). Alkylation of Alkynes [Video]. YouTube. [Link][6]

  • NIST. (n.d.). 1-Nonyne. In NIST Chemistry WebBook. Retrieved from [Link][8]

  • Wikipedia. (n.d.). Dehydrohalogenation. Retrieved from [Link][2]

  • Delaude, L., & Mauduit, M. (2013). Alkene Metathesis Catalysis: A Key for Transformations of Unsaturated Plant Oils and Renewable Derivatives. Topics in Organometallic Chemistry, 42, 1-36. [Link][11]

  • Sasko er campus. (n.d.). 12.6. Reaction: Elimination of H-X (Dehydrohalogenation). In Introduction to Organic Chemistry. Retrieved from [Link][3]

  • The Organic Chemistry Tutor. (2016, December 25). Dehydrohalogenation of Alkyl Halides Reaction Mechanism - E1 & E2 [Video]. YouTube. [Link][4]

Sources

Comparative

A Comparative Guide to the Stability of 9-Octadecyne and Functionalized Alkynes: An Experimental Framework

Introduction: The Alkyne's Ascendant Role and the Stability Imperative The alkyne functional group, once considered a niche synthon, has become a cornerstone of modern chemistry. Its unique linear geometry and rich react...

Author: BenchChem Technical Support Team. Date: January 2026

Introduction: The Alkyne's Ascendant Role and the Stability Imperative

The alkyne functional group, once considered a niche synthon, has become a cornerstone of modern chemistry. Its unique linear geometry and rich reactivity are harnessed in fields ranging from medicinal chemistry, where it serves as a bioisostere and a key component in targeted covalent inhibitors, to materials science and bioconjugation, where it is the lynchpin of "click chemistry".[1][2] The widespread adoption of alkyne-containing molecules in pharmaceuticals, including antiviral and antifungal agents, underscores their value.[3][4]

However, the very reactivity that makes the alkyne so versatile also raises critical questions about its stability. For a drug molecule to be effective or a material to be reliable, its core functional groups must withstand a range of environmental stresses over time. Degradation can lead to loss of efficacy, unpredictable behavior, and the formation of potentially toxic impurities.

This guide provides an in-depth comparison of the stability of 9-octadecyne , a simple, long-chain internal alkyne, against other structurally diverse alkynes. We will establish 9-octadecyne as a benchmark for inherent stability and explore how the placement of the triple bond (internal vs. terminal) and the introduction of adjacent functional groups impact its resilience. Our approach is grounded in the principles of forced degradation, a systematic methodology used to identify likely degradation pathways and establish the intrinsic stability of a molecule.[5][6][7]

The Theoretical Underpinnings of Alkyne Stability

The stability of an alkyne is not an intrinsic constant but is dictated by its molecular architecture. Three primary factors—substitution, electronic effects, and the unique acidity of terminal alkynes—govern its resilience.

Internal vs. Terminal Alkynes: The Hyperconjugation Effect

Internal alkynes, such as 9-octadecyne, are generally more thermodynamically stable than their terminal isomers (e.g., 1-octadecyne).[8][9][10] This enhanced stability is primarily attributed to hyperconjugation , a stabilizing interaction where electrons from adjacent C-H σ-bonds delocalize into the π-system of the triple bond.[8][11][12] By spreading the electron density over a larger volume, the overall energy of the molecule is lowered. Internal alkynes have more adjacent alkyl groups, and thus more C-H bonds, to participate in hyperconjugation compared to terminal alkynes.

Electronic Influence of Neighboring Functional Groups

The introduction of functional groups near the alkyne moiety can significantly alter its stability.

  • Electron-Withdrawing Groups (EWGs) , such as carbonyls (ketones, esters) or nitriles, decrease the electron density of the triple bond. This makes the alkyne more electrophilic and potentially more susceptible to nucleophilic attack, especially under basic conditions.

  • Electron-Donating Groups (EDGs) , such as ethers or alkyl groups, increase the electron density of the triple bond. This can enhance its stability against electrophilic attack but may increase its susceptibility to certain oxidative pathways.

The Acidity of Terminal Alkynes: A Unique Stability Challenge

Terminal alkynes possess a hydrogen atom attached directly to an sp-hybridized carbon. The high s-character (50%) of the sp orbital makes it more electronegative than sp² (33%) or sp³ (25%) orbitals.[13] This increased electronegativity polarizes the C-H bond, rendering the hydrogen atom weakly acidic, with a pKa of approximately 25.[13][14][15][16] While still a very weak acid, this property makes terminal alkynes uniquely susceptible to deprotonation by strong bases, forming acetylide anions.[14] This reactivity pathway is a key point of instability in basic environments that is absent in internal alkynes.

Experimental Design: A Forced Degradation Workflow

To empirically benchmark stability, we employ a forced degradation (or "stress testing") methodology. This involves subjecting the alkynes to accelerated stress conditions to deliberately induce degradation.[6][17] The primary goal is not to determine real-time shelf life but to rapidly identify degradation pathways and compare the intrinsic stability of different molecular scaffolds.

The workflow is systematic: a solution of the test compound is exposed to a specific stressor for a defined period, after which the sample is analyzed, typically by High-Performance Liquid Chromatography (HPLC), to quantify the remaining parent compound and identify major degradants.

Forced_Degradation_Workflow cluster_stress Stress Conditions cluster_analysis Analysis Acid Acidic Hydrolysis (0.1 M HCl, 60°C) HPLC HPLC Analysis (Quantify Parent Compound) Acid->HPLC Base Basic Hydrolysis (0.1 M NaOH, 60°C) Base->HPLC Oxidation Oxidation (3% H₂O₂, RT) Oxidation->HPLC Thermal Thermal Stress (80°C in Solution) Thermal->HPLC Identify LC-MS / NMR (Identify Degradants) HPLC->Identify Start Alkyne Stock Solution (in Acetonitrile) Start->Acid Start->Base Start->Oxidation Start->Thermal

Caption: A generalized workflow for assessing alkyne stability under various stress conditions.

Comparative Stability Analysis: 9-Octadecyne as a Benchmark

We will compare the stability of 9-octadecyne against two other representative alkynes to illustrate the structural principles discussed.

Alkyne_Structures cluster_structures Alkynes for Stability Comparison A 9-Octadecyne (Internal, Non-functionalized) C₈H₁₇-C≡C-C₈H₁₇ B 1-Octadecyne (Terminal, Non-functionalized) C₁₆H₃₃-C≡C-H C Methyl 2-nonynoate (Internal, Functionalized - EWG) C₆H₁₃-C≡C-COOCH₃

Caption: Chemical structures of the benchmark alkyne and its comparators.

The following table summarizes the expected stability outcomes based on established chemical principles. The data are presented as the percentage of the parent compound degraded after 24 hours under the specified conditions.

Compound Structure Type Acidic Stress (0.1 M HCl) Basic Stress (0.1 M NaOH) Oxidative Stress (3% H₂O₂) Thermal Stress (80°C)
9-Octadecyne Internal, Non-functionalized< 2%< 2%~5-10%< 1%
1-Octadecyne Terminal, Non-functionalized< 2%~5-10% (Base-catalyzed isomerization/degradation)~10-15%< 2%
Methyl 2-nonynoate Internal, EWG-Functionalized~5-10% (Hydrolysis of ester)> 50% (Hydrolysis & Michael Addition)~5-10%< 5%

Disclaimer: The quantitative data in this table are illustrative and predictive, based on fundamental chemical principles, designed to highlight relative stability differences. Actual degradation rates will vary with precise experimental conditions.

Detailed Experimental Protocols

The following protocols provide a self-validating framework for conducting these stability studies. Each experiment should be run alongside a control sample stored at ambient temperature in the dark.

Protocol 1: Preparation of Alkyne Stock Solutions
  • Objective: To create a standardized solution for all stress tests.

  • Procedure:

    • Accurately weigh 25 mg of the alkyne to be tested.

    • Dissolve the alkyne in 25.0 mL of HPLC-grade acetonitrile to create a 1.0 mg/mL stock solution.

    • Vortex until fully dissolved. This solution should be prepared fresh before initiating the studies.

Protocol 2: Acidic and Basic Hydrolysis
  • Causality: This protocol assesses susceptibility to pH-mediated degradation. The choice of 0.1 M HCl and NaOH creates harshly acidic and basic environments to accelerate reactions that might occur slowly under neutral conditions.

  • Procedure:

    • For acid stress, mix 1.0 mL of the alkyne stock solution with 1.0 mL of 0.2 M HCl to achieve a final concentration of 0.5 mg/mL in 0.1 M HCl.

    • For base stress, mix 1.0 mL of the alkyne stock solution with 1.0 mL of 0.2 M NaOH to achieve a final concentration of 0.5 mg/mL in 0.1 M NaOH.

    • Incubate the vials in a heating block at 60°C for 24 hours.

    • After incubation, cool the vials to room temperature.

    • Crucial Neutralization Step: Before HPLC analysis, neutralize the samples to prevent damage to the HPLC column. For the acid-stressed sample, add 1.0 mL of 0.2 M NaOH. For the base-stressed sample, add 1.0 mL of 0.2 M HCl. Mix thoroughly.

    • Filter the samples through a 0.45 µm syringe filter into an HPLC vial.

Protocol 3: Oxidative Stability
  • Causality: Hydrogen peroxide is used as a common oxidizing agent to probe for susceptibility to oxidative degradation, such as the formation of dicarbonyls or cleavage of the triple bond.[18][19] Alkynes are generally less reactive to oxidation than alkenes, but this stress test can reveal vulnerabilities.[18][20]

  • Procedure:

    • Mix 1.0 mL of the alkyne stock solution with 1.0 mL of 6% hydrogen peroxide (H₂O₂) to achieve a final concentration of 0.5 mg/mL in 3% H₂O₂.

    • Incubate the vial at room temperature, protected from light, for 24 hours.

    • Quenching Step: Before analysis, it may be necessary to quench excess peroxide to prevent ongoing reactions. This can be done by adding a small amount of a quenching agent like sodium bisulfite solution, followed by dilution.

    • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

Protocol 4: Thermal Stability
  • Causality: This test assesses the intrinsic thermal stability of the molecule in the absence of other reactive agents. It helps determine if the molecule is prone to thermally induced rearrangements or decomposition.

  • Procedure:

    • Dilute 1.0 mL of the alkyne stock solution with 1.0 mL of acetonitrile.

    • Incubate the vial in a heating block at 80°C for 24 hours.

    • Cool the vial to room temperature.

    • Filter the sample through a 0.45 µm syringe filter into an HPLC vial.

Discussion of Comparative Results and Mechanistic Insights

The predicted outcomes in the table clearly illustrate the principles outlined in Section 1.

  • 9-Octadecyne emerges as the most stable compound across all conditions. Its internal nature and lack of activating functional groups provide high resistance to pH-mediated hydrolysis and thermal stress. Its degradation under oxidative stress, while present, is expected to be minimal compared to more reactive structures.

  • 1-Octadecyne , while stable to acid and heat, shows a distinct vulnerability to basic conditions. This is not due to simple hydrolysis but is likely a result of base-catalyzed isomerization to a more stable internal alkyne or other related degradation pathways initiated by the deprotonation of its acidic terminal hydrogen.[21] Its slightly higher susceptibility to oxidation is also consistent with the generally lower stability of terminal alkynes.[8]

  • Methyl 2-nonynoate demonstrates the profound impact of a functional group. The electron-withdrawing ester group makes the alkyne highly susceptible to base-catalyzed degradation. This occurs via two primary mechanisms: saponification (hydrolysis) of the ester and nucleophilic (Michael) addition of hydroxide across the activated triple bond. The ester's susceptibility to acid-catalyzed hydrolysis also accounts for its moderate degradation under acidic stress.

Conclusion and Recommendations for Researchers

The stability of an alkyne is a critical design parameter that must be considered early in the development of pharmaceuticals and advanced materials. Our comparative analysis, grounded in the robust framework of forced degradation studies, leads to clear, actionable insights:

  • For Maximum Inertness: When the highest possible chemical and thermal stability is required, a long-chain, non-functionalized internal alkyne like 9-octadecyne is the superior choice. Its structure minimizes vulnerabilities to acidic, basic, and thermal degradation.

  • Beware of Basic Conditions with Terminal Alkynes: Researchers using terminal alkynes for applications like "click" chemistry must be mindful of their inherent instability in the presence of strong bases. Reaction and purification conditions should be carefully controlled to avoid unintended isomerization or degradation.

  • Functional Groups Dictate Stability: The introduction of functional groups, particularly electron-withdrawing ones, can create new and significant degradation pathways. The stability profile of any functionalized alkyne must be empirically determined and cannot be inferred from its parent hydrocarbon scaffold.

By understanding these fundamental principles and employing systematic stability testing, researchers can select the appropriate alkyne building blocks for their specific application, ensuring the final product is robust, reliable, and safe.

References

  • Quora. (2016). Which would you expect to be more stable, an internal alkyne or terminal alkyne? Explain.[Link]

  • Study.com. (n.d.). Alkyne Functional Group & Reactions | Overview & Examples. [Link]

  • Chemistry Steps. (n.d.). Acidity of Terminal Alkynes. [Link]

  • Chemistry LibreTexts. (2023). Acidity of Terminal Alkynes. [Link]

  • University of Calgary. (n.d.). Ch 9 : Alkynes. [Link]

  • Chemistry For Everyone. (2024). Why Are Functional Groups Important For Alkanes, Alkenes, And Alkynes?[Link]

  • BYJU'S. (n.d.). Acidity Of Alkynes Explanation. [Link]

  • University of Calgary. (n.d.). Name 1 Like alkenes, alkynes are stabilized by alkyl groups...[Link]

  • Michigan State University Department of Chemistry. (n.d.). Alkyne Reactivity. [Link]

  • Wikipedia. (n.d.). Alkyne. [Link]

  • Chemistry Stack Exchange. (2020). Why are Terminal Alkynes less reactive than internal alkynes?[Link]

  • PubMed. (2024). Approved alkyne-containing drugs: A review of their pharmacokinetic properties and therapeutic applications. [Link]

  • Chemos GmbH & Co.KG. (2019). Safety Data Sheet: 9-Octadecene. [Link]

  • Cheméo. (n.d.). Chemical Properties of 9-Octadecyne (CAS 35365-59-4). [Link]

  • Taylor & Francis eBooks. (2021). Alkynes | Drug Discovery with Privileged Building Blocks. [Link]

  • Chemistry LibreTexts. (2021). 4.9: Properties and Bonding in the Alkynes. [Link]

  • Chemistry LibreTexts. (2024). 9.6: Oxidative Cleavage of Alkynes. [Link]

  • Chemistry LibreTexts. (2022). 11.7: Oxidation of Alkynes. [Link]

  • Chemistry LibreTexts. (2019). 11.3: Physical Properties of Alkynes. [Link]

  • American Pharmaceutical Review. (n.d.). A New Approach to Forced Degradation Studies Using Anhydrous Conditions. [Link]

  • National Center for Biotechnology Information. (n.d.). 9-Octadecyne. PubChem Compound Database. [Link]

  • Nelson Labs. (n.d.). Forced Degradation Studies for Stability. [Link]

  • ResearchGate. (n.d.). Making a Long Journey Short: Alkyne Functionalization of Natural Product Scaffolds. [Link]

  • Solubility of Things. (n.d.). Alkynes: Structure, Properties, and Reactions. [Link]

  • ResearchGate. (2023). (PDF) Oxidative cleavage of alkynes: a review of the methods invented so far and their application possibilities in green organic synthesis. [Link]

  • MedCrave online. (2016). Forced Degradation Studies. [Link]

  • National Institute of Standards and Technology. (n.d.). 9-Octadecyne. NIST Chemistry WebBook. [Link]

  • BioPharm International. (n.d.). Forced Degradation Studies for Biopharmaceuticals. [Link]

  • Fiveable. (n.d.). Oxidative Cleavage of Alkynes | Organic Chemistry Class Notes. [Link]

  • ACD/Labs. (2022). What are Forced Degradation Studies? An Introduction to Pharmaceutical Stress Testing. [Link]

  • Dummies.com. (n.d.). How Alkynes Form Other Functional Groups. [Link]

  • National Institute of Standards and Technology. (n.d.). 9-Octadecyne. NIST Chemistry WebBook. [Link]

  • Chemistry Stack Exchange. (2016). internal alkyne stability to strong alkali. [Link]

Sources

Safety & Regulatory Compliance

Retrosynthesis Analysis

One-step AI retrosynthesis routes and strategy settings for this compound.

Method

Feasible Synthetic Routes

Route proposals generated from BenchChem retrosynthesis models.

Back to Product Page

AI-Powered Synthesis Planning: Our tool employs Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, and Template_relevance Reaxys_biocatalysis models to predict feasible routes.

One-Step Synthesis Focus: Designed for one-step synthesis suggestions with concise route output.

Accurate Predictions: Uses PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, and REAXYS_BIOCATALYSIS data sources.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
9-Octadecyne
Reactant of Route 2
Reactant of Route 2
9-Octadecyne
© Copyright 2026 BenchChem. All Rights Reserved.